Ethyl butyrimidate

• CAS: 998-97-0

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl Butyrimidate: Structure, Properties, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive technical overview of ethyl butyrimidate, a valuable intermediate in organic synthesis. This document moves beyond a simple data sheet to offer insights into its stability, reactivity, and practical applications, grounded in established chemical principles. We will explore the compound primarily as its more stable hydrochloride salt, the common form for its storage and use.

Core Molecular Identity and Structure

Ethyl butyrimidate, systematically named ethyl butanimidate, is an imino ether. The core of its reactivity lies in the imidate functional group, R-C(=NR')-OR'', which can be viewed as an ester analog where the carbonyl oxygen is replaced by an imino group.[1] This structural feature imparts a unique electrophilic character to the central carbon atom, making it a versatile synthon.

The compound is most frequently prepared and handled as its hydrochloride salt, known as a Pinner salt, which enhances its stability.[2][3]

Chemical Structure:

• Free Base (Ethyl Butyrimidate): CH₃CH₂CH₂C(=NH)OCH₂CH₃

• Hydrochloride Salt (Ethyl Butyrimidate Hydrochloride): CH₃CH₂CH₂C(=NH₂)⁺(OCH₂CH₃)Cl⁻

Key Identifiers:

Identifier	Value
IUPAC Name	ethyl butanimidate;hydrochloride[4]
Synonyms	Ethyl butanimidate hydrochloride, Butyrimidic acid ethyl ester hydrochloride[4]
CAS Number	2208-08-4 (for hydrochloride salt)[4]
Molecular Formula	C₆H₁₄ClNO[4]
Molecular Weight	151.63 g/mol [4]
InChI Key	YGBFFMMKLWVKGU-UHFFFAOYSA-N[4]

Physicochemical Properties and Spectral Analysis

The physical properties of ethyl butyrimidate are best characterized in its hydrochloride salt form, as the free base is less stable.

Table of Physical Properties (Hydrochloride Salt):

Property	Value	Source(s)
Melting Point	74-79 °C	[4]
Storage Temperature	2-8°C	[4]
Appearance	Crystalline solid
Solubility	Soluble in alcohols.

Spectral Characteristics:

• ¹H NMR Spectroscopy:

  • Ethyl Group (CH₃CH₂O-): A triplet around 1.2-1.4 ppm (CH₃) and a quartet around 4.0-4.4 ppm (CH₂). The downfield shift of the CH₂ is due to the adjacent oxygen atom.

  • Butyryl Group (CH₃CH₂CH₂-): A triplet around 0.9-1.0 ppm (CH₃), a sextet around 1.6-1.8 ppm (-CH₂-), and a triplet around 2.3-2.5 ppm (-CH₂-C=N).

  • Imino/Imidinium Protons (-NH/NH₂⁺): A broad singlet that is exchangeable with D₂O, likely in the downfield region (e.g., 9-12 ppm) for the hydrochloride salt.

• ¹³C NMR Spectroscopy:

  • Imidate Carbon (C=N): A characteristic peak in the range of 160-175 ppm.

  • Ethyl Group: Peaks around 14 ppm (CH₃) and 60-65 ppm (OCH₂).

  • Butyryl Group: Peaks corresponding to the three distinct carbon atoms of the butyl chain.

• Infrared (IR) Spectroscopy:

  • C=N Stretch: A strong absorption band in the region of 1640-1690 cm⁻¹. This is a key diagnostic peak for the imidate functionality.

  • N-H Stretch: For the free base, a medium to weak band around 3300-3400 cm⁻¹. For the hydrochloride salt, a broad absorption in the 2400-3200 cm⁻¹ range due to the N-H⁺ stretching.

  • C-O Stretch: A strong band around 1200-1250 cm⁻¹.

  • C-H Stretch: Aliphatic C-H stretching bands just below 3000 cm⁻¹.

Synthesis and Reactivity: The Pinner Reaction and Beyond

The primary route for the synthesis of ethyl butyrimidate hydrochloride is the Pinner reaction , which involves the acid-catalyzed reaction of a nitrile with an alcohol.[2][3]

Pinner Reaction Mechanism: The reaction proceeds through the protonation of the nitrile, which increases its electrophilicity, followed by nucleophilic attack of the alcohol.

Caption: Key synthetic transformations of ethyl butyrimidate hydrochloride.

a) Synthesis of Amidines: The reaction of ethyl butyrimidate hydrochloride with primary or secondary amines is a classical and efficient method for the synthesis of N-substituted butyramidines. [5]Amidines are important structural motifs in many medicinal agents due to their ability to act as strong bases and participate in hydrogen bonding.

Experimental Protocol: Synthesis of N-Phenylbutyramidine

This protocol is adapted from a general procedure for amidine synthesis from an imidate salt. [6] Materials:

• Ethyl butyrimidate hydrochloride

• Aniline

• Triethylamine

• Anhydrous ethanol

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a round-bottom flask, add ethyl butyrimidate hydrochloride (1.0 eq) and anhydrous ethanol. Stir to form a suspension.

• Amine Addition: Add aniline (1.0 eq) to the suspension, followed by the dropwise addition of triethylamine (1.1 eq). Triethylamine acts as a base to neutralize the HCl and liberate the free amine.

• Reaction: Heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography or recrystallization.

b) Synthesis of Orthoesters: In the presence of excess alcohol, Pinner salts can be converted to orthoesters. [7][8]Triethyl orthobutyrate, for instance, can be used as a protecting group or as a precursor in various synthetic transformations.

c) Hydrolysis to Esters: Controlled hydrolysis of ethyl butyrimidate hydrochloride provides a route to ethyl butyrate. [3][8]This reaction underscores the importance of maintaining anhydrous conditions during the synthesis and handling of the imidate if the ester is an undesired byproduct.

Safety and Handling

Ethyl butyrimidate hydrochloride is classified as an irritant.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). * Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust. * Storage: Store in a tightly sealed container in a cool, dry place (2-8°C) under an inert atmosphere to prevent hydrolysis and degradation. [4]

Conclusion

Ethyl butyrimidate, particularly as its hydrochloride salt, is a valuable and reactive intermediate in organic synthesis. Its preparation via the Pinner reaction is straightforward, provided that anhydrous conditions and low temperatures are maintained. The electrophilic nature of the imidate carbon allows for efficient conversion to a range of important functional groups, including amidines and orthoesters, which are key building blocks in the synthesis of pharmaceuticals and other complex organic molecules. A thorough understanding of its stability and reactivity is essential for its effective utilization in research and development.

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Preserving Protein Electrostatics: The Mechanism and Application of Lysine Amidination by Monofunctional Imidoesters

Executive Summary

In the landscape of post-translational modifications and bioconjugation, the targeted derivatization of lysine residues is a cornerstone technique for probing protein structure, developing antibody-drug conjugates (ADCs), and synthesizing biomaterials[1]. However, traditional amine-reactive chemistries—such as N-hydroxysuccinimide (NHS) esters—convert the cationic primary amine of lysine into a neutral amide[2]. This loss of positive charge can severely disrupt electrostatic interactions, leading to protein denaturation, aggregation, or loss of biological function[3].

Monofunctional imidoesters, such as methyl acetimidate (MAI) or methyl benzimidate, offer an elegant chemical solution[4]. By converting the primary amine into an amidine group, imidoesters preserve the native positive charge of the lysine side chain at physiological pH[5]. This whitepaper provides an in-depth mechanistic analysis of lysine amidination, elucidates the causality behind critical experimental parameters, and establishes a self-validating protocol for researchers and drug development professionals.

Chemical Principles of Imidoester Reactivity

Imidoesters are highly specific acylating agents that target primary amines ( ϵ -amino groups of lysine and the α -amino group of the N-terminus)[5]. The reaction is driven by the electrophilicity of the imidoester's central carbon, which is flanked by an imine nitrogen and an alkoxy leaving group.

The most critical differentiator between imidoesters and other amine-reactive crosslinkers is the thermodynamic profile of the resulting functional group. While NHS esters yield amides (pKa ~15, neutral at pH 7.4), imidoesters yield amidines (pKa ~11–12, protonated and cationic at pH 7.4)[5],[3].

Table 1: Quantitative Comparison of Lysine Modification Reagents

Reagent Type	Target	Product	Charge at pH 7.4	Optimal Reaction pH	Hydrolysis Half-life (pH 8.0)
NHS Ester	Primary Amine	Amide	Neutral (Loss of +)	7.2 – 8.5	~1–2 hours
Monofunctional Imidoester	Primary Amine	Amidine	Cationic (Retains +)	8.0 – 10.0	~15–30 minutes

The Mechanistic Pathway of Amidination

The amidination of lysine by a monofunctional imidoester proceeds via a nucleophilic acyl substitution mechanism[6]. The pathway is highly dependent on the protonation state of the reacting species.

• Nucleophilic Attack: The unprotonated ϵ -amino group of lysine acts as a nucleophile, attacking the electrophilic carbon of the imidoester[6]. Because the pKa of the lysine side chain is approximately 10.5, the reaction must be conducted in an alkaline environment to ensure a sufficient population of deprotonated, nucleophilic amines.

• Tetrahedral Intermediate Formation: The attack generates an unstable tetrahedral intermediate[7]. The stability and resolution of this intermediate dictate the success of the reaction.

• Elimination and Release: The intermediate collapses, expelling the alkoxy group (e.g., methanol in the case of methyl acetimidate) and forming the amidine bond[8].

• Protonation: Upon returning the protein to physiological pH, the highly basic amidine nitrogen becomes protonated, restoring the localized positive charge[5].

Fig 1. Mechanistic pathway of lysine amidination via a tetrahedral intermediate.

Causality in Experimental Design: The pH Paradox

The most common point of failure in imidoester bioconjugation is improper pH control. The reaction presents a kinetic paradox: higher pH increases the nucleophilicity of lysine (favoring amidination), but it also increases the rate of imidoester hydrolysis (destroying the reagent)[9].

Furthermore, operating at suboptimal pH (e.g., pH < 8.0) does not merely slow the reaction; it alters the chemical pathway. At lower pH values, the tetrahedral intermediate can stall, forming an N-alkyl imidate[5]. This intermediate can undergo side reactions, including unintended crosslinking with adjacent amines, fundamentally altering the protein's tertiary structure[7].

Table 2: pH-Dependent Reaction Partitioning of Imidoesters

pH Range	Dominant Amine State	Imidoester Fate	Primary Product	Structural Consequence
< 7.0	Protonated (-NH 3+​ )	Hydrolysis	Carboxylic acid + alcohol	Minimal amidination[9]
7.0 - 8.0	Mixed	Tetrahedral intermediate / N-alkyl imidate	Mixed (Amidine + N-alkyl imidate)	Potential crosslinking / side products[7]
8.0 - 10.0	Deprotonated (-NH 2​ )	Nucleophilic Attack	Amidine	Charge-preserved amidination[5]

Expert Insight: To navigate this paradox, reactions are optimally performed at pH 8.5–9.0 using a massive molar excess of the imidoester (typically 50-fold per lysine). This excess outcompetes the hydrolysis pathway, driving the equilibrium toward complete amidination before the reagent degrades.

Step-by-Step Methodology: Amidination using Methyl Acetimidate

To ensure a self-validating and reproducible workflow, the following protocol utilizes Methyl Acetimidate Hydrochloride (MAI) to modify a standard globular protein.

Phase 1: Preparation and Buffer Exchange

Causality: Imidoesters will react with any primary amine. Common biological buffers like Tris or Glycine will entirely quench the reagent. Furthermore, PBS loses buffering capacity above pH 7.5.

• Prepare a 0.1 M Sodium Borate buffer, pH 8.5.

• Dialyze or desalt the target protein into the borate buffer to a final concentration of 1–5 mg/mL.

Phase 2: Reagent Activation and Conjugation

Causality: Because the half-life of MAI at pH 8.5 is less than 30 minutes, the reagent cannot be stored in solution. 3. Immediately before use, dissolve MAI dry powder directly into the borate buffer to create a 0.5 M stock solution. 4. Rapidly add the MAI solution to the protein sample to achieve a 50-fold molar excess of MAI per lysine residue in the protein. 5. Incubate the reaction at room temperature (20–25°C) for 60 minutes under continuous, gentle agitation.

Phase 3: Quenching and Purification

Causality: Halting the reaction requires introducing a competing nucleophile to consume residual imidoester, followed by the removal of the methanol byproduct. 6. Add 1 M Tris-HCl (pH 8.0) to the reaction mixture to achieve a final Tris concentration of 50 mM. Incubate for 15 minutes. 7. Purify the amidinated protein using a size-exclusion chromatography (SEC) column or dialysis against standard PBS (pH 7.4) to remove Tris, unreacted MAI, and methanol.

Fig 2. Step-by-step experimental workflow for charge-preserving protein amidination.

Analytical Validation

To validate the success of the amidination, researchers must confirm both the covalent attachment and the retention of protein structure:

• Intact Mass Spectrometry (LC-MS): Each successful amidination by methyl acetimidate results in a precise mass shift of +41.03 Da per modified lysine residue[10]. By comparing the deconvoluted mass of the native protein to the modified protein, the exact stoichiometry of modification can be calculated.

• Isoelectric Focusing (IEF): Because the amidine group retains the positive charge, the isoelectric point (pI) of the modified protein should remain virtually identical to the native protein. A shift to a more acidic pI indicates unintended deamination or the use of an improper (charge-neutralizing) reagent.

References

• Hunter, M. J., & Ludwig, M. L. "Properties of methyl acetimidate and its use as a protein-modifying reagent." Journal of the American Chemical Society. Available at:[Link]

• Browne, D. T., & Kent, S. B. "Formation of non-amidine products in the reaction of primary amines with imido esters." Biochemical and Biophysical Research Communications. Available at:[Link]

• Schiavon, O., et al. "Novel Poly(ethylene glycol) Derivatives for Preparation of Ribosome-Inactivating Protein Conjugates." Bioconjugate Chemistry - ACS Publications. Available at:[Link]

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• National Institutes of Health. "Discovering the Landscape of Protein Modifications." PMC - NIH. Available at:[Link]

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Navigating the Safety Profile of Ethyl Butyrimidate Hydrochloride (CAS 2208-08-4): A Technical Guide

Disclaimer: This document is a technical guide synthesized from publicly available safety information. A comprehensive, official Safety Data Sheet (SDS) for ethyl butyrimidate hydrochloride was not located during the search. This guide is intended for informational purposes for researchers, scientists, and drug development professionals and should be supplemented with internal risk assessments and, where possible, a supplier-specific SDS.

Chemical Identification and Core Properties

Ethyl butyrimidate hydrochloride is an imidate ester salt with the chemical formula C₆H₁₄ClNO and a molecular weight of approximately 151.63 g/mol .[1][2] Its structure features a butyrimidate functional group, which is known for its reactivity and utility in chemical synthesis, particularly in the formation of heterocyclic compounds and in modifying proteins. Understanding its identity is the foundational step in anticipating its chemical behavior and requisite safety protocols.

Synonyms: Ethyl butanimidate hydrochloride, Ethyl butanecarboximidate hydrochloride.[3]

Property	Value	Source(s)
CAS Number	2208-08-4	[1]
Molecular Formula	C₆H₁₄ClNO	[2]
Molecular Weight	151.63	[1]
Melting Point	74-79 °C	[1]
Storage Temperature	2-8°C	[1]
Physical Form	Solid	[1]

Hazard Identification and GHS Classification

Ethyl butyrimidate hydrochloride is classified under the Globally Harmonized System (GHS) as a hazardous substance, warranting careful handling. The primary hazards are associated with its irritant properties.[1]

• Signal Word: Warning[1]

• Hazard Statements:

  • H315: Causes skin irritation. This is likely due to the compound's ability to react with moisture on the skin, potentially hydrolyzing to form irritant byproducts or reacting with proteins and lipids in the skin.

  • H319: Causes serious eye irritation. The eyes are particularly sensitive to this compound, and direct contact can lead to significant irritation.

  • H335: May cause respiratory irritation. As a solid, airborne dust presents an inhalation hazard, capable of irritating the mucous membranes of the respiratory tract.[1]

• Hazard Classifications:

  • Skin Irritation (Category 2)

  • Eye Irritation (Category 2)

  • Specific Target Organ Toxicity - Single Exposure (STOT SE 3), Respiratory system[1]

• Other Hazards:

  • Classified as a Combustible Solid (Storage Class 11), indicating it can burn but is not easily ignited.[1]

Safe Handling and Storage: A Proactive Approach

The key to safely handling ethyl butyrimidate hydrochloride is to prevent all avenues of direct contact and to control its environment to maintain its stability.

Handling Protocols

• Ventilation is Paramount: Always handle this compound in a well-ventilated area. A chemical fume hood is strongly recommended to prevent the accumulation of dust and potential vapors.

• Grounding and Bonding: For transfers of larger quantities, grounding and bonding of containers and receiving equipment should be considered to prevent the build-up of static electricity, which could be an ignition source for a combustible solid.

• Avoid Dust Generation: Use handling techniques that minimize the creation of airborne dust. This includes gentle scooping and avoiding rapid pouring.

• Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling, even if gloves were worn.

Storage Requirements

• Temperature Control: Store in a refrigerator at 2-8°C.[1] This low temperature helps to minimize degradation over time.

• Inert Atmosphere: For long-term storage, consider storage under an inert atmosphere (e.g., argon or nitrogen) to protect against moisture and air, which could promote hydrolysis.

• Container Integrity: Keep the container tightly sealed to prevent the ingress of moisture and to contain the material.

• Segregation: Store away from incompatible materials, such as strong oxidizing agents, acids, and bases, which could trigger vigorous reactions.

Exposure Control and Personal Protective Equipment (PPE)

A multi-layered defense is crucial to prevent exposure. This involves a combination of engineering controls and appropriate PPE.

• Engineering Controls: A properly functioning chemical fume hood is the primary engineering control to minimize inhalation exposure. Eyewash stations and safety showers should be readily accessible in the immediate work area.

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against dust particles.[1]

  • Skin Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. A lab coat should be worn to protect street clothing. For tasks with a higher risk of spillage, consider additional protective clothing.[1]

  • Respiratory Protection: If working outside of a fume hood or if dust generation is unavoidable, a NIOSH-approved N95 dust mask or a higher level of respiratory protection should be used.[1]

Caption: Required PPE workflow before handling.

Emergency and First-Aid Procedures

Rapid and correct response to an exposure is critical. The following protocols are based on the known hazards of the compound.

• In Case of Inhalation:

  • Immediately move the affected person to fresh air.

  • If breathing is difficult, provide oxygen.

  • If breathing has stopped, begin artificial respiration.

  • Seek immediate medical attention.

• In Case of Skin Contact:

  • Immediately remove all contaminated clothing.

  • Wash the affected area with plenty of soap and water for at least 15 minutes.

  • If skin irritation persists, seek medical attention.

• In Case of Eye Contact:

  • Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

  • Remove contact lenses if present and easy to do. Continue rinsing.

  • Seek immediate medical attention.

• In Case of Ingestion:

  • Do NOT induce vomiting.

  • If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.

  • Seek immediate medical attention and show the container or label.

Caption: First-aid decision tree after exposure.

Stability, Reactivity, and Fire-Fighting

• Reactivity: While specific reactivity data is limited, imidate esters are generally susceptible to hydrolysis, especially in the presence of acids or bases, to form an ester and ammonia or an amine. It is also incompatible with strong oxidizing agents.

• Chemical Stability: The compound is expected to be stable under the recommended storage conditions (cool, dry, and tightly sealed).

• Hazardous Decomposition Products: Upon combustion, it may produce hazardous gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).

• Fire-Fighting Measures:

  • Suitable Extinguishing Media: For a combustible solid, dry chemical, carbon dioxide, or alcohol-resistant foam would be appropriate. A water spray can be used to cool containers.[4]

  • Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition products.

Accidental Release Measures

In the event of a spill, the primary objectives are to contain the material, prevent exposure, and clean the area safely.

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Don appropriate PPE (respirator, gloves, goggles, lab coat).

• Containment: Prevent the solid from spreading or becoming airborne. Avoid creating dust.

• Clean-up: Carefully sweep or scoop the solid material into a suitable, labeled container for disposal. Avoid using water for cleanup unless necessary for decontamination of surfaces, as this could promote hydrolysis.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent and water.

• Disposal: Dispose of the waste material in accordance with local, state, and federal regulations.

References

• Sigma-Aldrich. Ethyl butyrimidate hydrochloride ≥97.0% (AT).

• Sigma-Aldrich. SAFETY DATA SHEET - Ethyl butyrate.

• Angene Chemical. Ethyl butyrimidate hydrochloride(CAS# 2208-08-4).

• Sigma-Aldrich. SAFETY DATA SHEET - Ethyl butyrate.

• ChemicalBook. ETHYL BUTYRIMIDATE HYDROCHLORIDE | 2208-08-4.

• ChemicalBook. ETHYL BUTYRIMIDATE HYDROCHLORIDE CAS#: 2208-08-4.

• BLD Pharm. 2208-08-4|Ethyl butyrimidate hydrochloride.

• Sigma-Aldrich. SAFETY DATA SHEET.

Sources

• 1. Ethyl butyrimidate = 97.0 AT 2208-08-4 [sigmaaldrich.com]
• 2. ETHYL BUTYRIMIDATE HYDROCHLORIDE CAS#: 2208-08-4 [m.chemicalbook.com]
• 3. angenesci.com [angenesci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

The Strategic Role of Ethyl Butyrimidate in Bioconjugation: Preserving Protein Positive Charge and Native Conformation

The Mechanistic Imperative: Amidination vs. Amidation

Bioconjugation and protein modification are foundational to modern drug development, structural biology, and assay design. However, the ubiquitous use of N-hydroxysuccinimide (NHS) esters introduces a critical biophysical liability: the neutralization of primary amines. When modifying lysine residues, NHS esters form neutral amide bonds, stripping the protein of its native positive charges. This alteration can drastically shift the isoelectric point (pI), disrupt the electrostatic microenvironment, and induce catastrophic aggregation.

Ethyl butyrimidate (EB), a monofunctional imidoester, offers an elegant chemical workaround. By operating through an amidination pathway rather than amidation, EB covalently modifies primary amines while preserving their positive charge at physiological pH[1]. Because the resulting amidine group has a pKa > 9.0, it remains protonated in standard biological buffers. This whitepaper deconstructs the mechanistic rationale, comparative advantages, and self-validating protocols for utilizing ethyl butyrimidate to maintain structural integrity during extensive protein modification.

Causality in Experimental Design: Why Choose Ethyl Butyrimidate?

The decision to utilize an imidoester over traditional NHS-ester chemistry is driven by three biophysical imperatives:

• Solubility Maintenance: Lysine residues are predominantly outward-facing and hydrophilic. Neutralizing their charge via amidation increases surface hydrophobicity, often leading to precipitation. By retaining the net charges of the protein, EB minimizes the effect of modification on protein conformation and solubility[2].

• Preservation of the Electrostatic Microenvironment: Many proteins rely on complex salt-bridge networks for tertiary stability. The amidate bond produced by EB retains the original positive charge from the lysyl ε-amino group, preserving this critical electrostatic microenvironment[3].

• Enhanced Mass Spectrometry (MS) Analytics: Retaining the basicity of modified lysines improves ionization efficiency. The preservation of lysine basicity after cross-linking or modification increases the charge states of the resulting peptides (e.g., +6 vs +4 for NHS-ester modified peptides), which is highly beneficial for MS/MS fragmentation and sequence coverage[3].

Comparative Analysis of Amine-Reactive Chemistries

To contextualize the utility of ethyl butyrimidate, it is essential to compare it against other standard amine-reactive functional groups.

Table 1: Comparison of Amine-Reactive Modification Chemistries

Reagent Class	Example	Bond Formed	Charge at pH 7.4	Impact on Protein pI	Primary Application
Imidoester	Ethyl Butyrimidate	Amidine	Positive (+1)	Preserved	Structural biology, pI preservation
NHS Ester	DSS, Sulfo-NHS	Amide	Neutral (0)	Decreased	General bioconjugation, robust labeling
Aldehyde	Glutaraldehyde	Secondary Amine*	Positive (+1)	Preserved	Tissue fixation, in vivo crosslinking

*Note: Aldehyde reactions form reversible Schiff bases that require reductive amination (e.g., via cyanoborohydride) to generate stable secondary amino linkages[3].

Reaction Kinetics and Pathway Logic

Imidoester crosslinkers react rapidly with amines at alkaline pH but possess short aqueous half-lives due to competing hydrolysis[1]. The reaction pathway is highly pH-dependent. At pH levels below 10, the reaction proceeds through an intermediate N-alkyl imidate, whereas at higher pH, the amidine is formed directly without intermediate accumulation[1].

Caption: Chemical mechanism of ethyl butyrimidate reacting with primary amines to form an amidine bond.

Self-Validating Experimental Protocol: Protein Amidination

A robust scientific protocol must be a closed-loop, self-validating system. The following methodology not only details the steps for modifying a protein with EB but integrates the orthogonal analytical readouts required to prove causality and mechanism.

Phase 1: Preparation & Reaction

• Buffer Exchange: Dialyze or desalt the target protein into 100 mM Sodium Borate, pH 8.5.

  • Causality: Amine-reactive chemistry requires an alkaline environment to ensure lysine groups are deprotonated and nucleophilic. While imidoesters are most efficient at pH 10, pH 8.5 provides the optimal thermodynamic balance between reagent reactivity and the prevention of alkaline-induced protein denaturation[1].

• Reagent Preparation: Dissolve Ethyl Butyrimidate Hydrochloride (EB) in anhydrous DMSO immediately prior to use.

  • Causality: Imidoesters are highly susceptible to aqueous hydrolysis. Preparing a fresh, anhydrous stock minimizes degradation prior to target engagement.

• Amidination: Add EB to the protein solution at a 20- to 50-fold molar excess. Incubate at room temperature for 60 minutes.

  • Causality: The high molar excess compensates for the competing hydrolysis of the imidoester in the aqueous buffer, driving the reaction toward completion.

Phase 2: Quenching & Purification

• Quenching: Add 1M Tris-HCl (pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes.

  • Causality: Tris contains a highly reactive primary amine that outcompetes the protein for any remaining unreacted EB, halting the reaction at a defined, reproducible endpoint.

• Desalting: Pass the quenched mixture through a Size-Exclusion Chromatography (SEC) column equilibrated in standard PBS (pH 7.4).

  • Causality: This removes the ethanol byproduct, quenched EB-Tris adducts, and restores the modified protein to a stable physiological environment.

Phase 3: Self-Validation (The Closed-Loop System)

To ensure the protocol functioned as designed, two validation steps must be executed against an unmodified control aliquot: 6. Isoelectric Focusing (IEF): Run the EB-modified protein alongside the control.

• Validation: If amidination was successful and charge is retained, the pI of the modified protein will perfectly match the control. A drop in pI indicates off-target neutral modifications or degradation.

• High-Resolution Mass Spectrometry (LC-MS/MS): Perform tryptic digestion and MS analysis.

  • Validation: The preservation of lysine basicity will manifest as increased charge states for the modified peptides, confirming the retention of the positive charge[3].

Caption: Step-by-step experimental workflow for protein amidination and self-validation.

References

• Chemical cross-linking in the structural analysis of protein assemblies . NIH PubMed Central (PMC). URL:[Link]

• A method of crosslinking collagen-based material and bioprosthetic devices produced therefrom. Google Patents (EP0897942A1).

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. EP0897942A1 - A method of crosslinking collagen-based material and bioprosthetic devices produced therefrom - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Monofunctional Imidoester Reagents for Protein Chemistry Research

Introduction: The Strategic Role of Imidoesters in Protein Modification

In the landscape of protein chemistry, the covalent modification of amino acid residues is a cornerstone technique for elucidating protein structure, function, and interactions. Among the diverse chemical tools available, amine-reactive reagents are frequently employed due to the prevalence and accessibility of lysine residues and the N-terminal α-amino group on protein surfaces. While various reagents can target these primary amines, monofunctional imidoesters, such as methyl acetimidate and ethyl acetimidate, occupy a unique and strategic niche.

This guide provides an in-depth exploration of monofunctional imidoester chemistry, moving beyond a simple recitation of protocols to explain the underlying chemical principles, strategic advantages, and practical considerations. It is designed for researchers, scientists, and drug development professionals who require a sophisticated understanding of how and, more importantly, why to choose this class of reagents for their experimental goals.

The Chemistry of Amidination: A Reaction that Preserves Charge

The primary reaction of an imidoester with a protein is the specific modification of primary amino groups (the ε-amino group of lysine and the N-terminus) to form a stable amidine linkage. This reaction is critically dependent on pH, with optimal conditions typically falling in the alkaline range of pH 8 to 10.[1]

The causality for this pH dependency lies in the reaction mechanism. The primary amine must be in its deprotonated, nucleophilic state (-NH₂) to attack the electrophilic carbon of the imidoester. The pKa of the ε-amino group of lysine is approximately 10.5, meaning that as the pH increases towards this value, a greater fraction of lysine residues will be deprotonated and reactive. Therefore, crosslinking is often more efficient when performed at pH 10 than at pH 8.[1]

Caption: Reaction of a primary amine with a monofunctional imidoester.

A key feature that distinguishes imidoesters from other common amine-reactive reagents, such as N-hydroxysuccinimide (NHS) esters, is the nature of the resulting bond. The amidinium group formed is protonated and positively charged at physiological pH. This means the modification effectively preserves the native charge of the lysine residue it replaces. This is a crucial advantage in studies where maintaining the protein's isoelectric point (pI), native conformation, and biological activity is paramount. In contrast, acylation with an NHS ester neutralizes the positive charge of the amine, which can lead to significant perturbations in protein structure and function.

Strategic Advantages and Experimental Considerations

The decision to use an imidoester is a strategic one, based on a clear understanding of its properties relative to other available chemistries.

Feature	Monofunctional Imidoesters	N-Hydroxysuccinimide (NHS) Esters	Causality & Field Insight
Charge of Modified Amine	Preserves Positive Charge	Neutralizes Positive Charge	Imidoesters are superior for studies where protein pI and native conformation are critical. NHS esters can induce structural changes due to charge alteration.
Optimal Reaction pH	8.0 - 10.0	7.2 - 8.5[1]	Imidoester's higher optimal pH ensures sufficient deprotonation of lysine (pKa ~10.5) for efficient reaction. However, this can be detrimental to base-sensitive proteins.
Competing Reaction	Hydrolysis	Hydrolysis	Both reagents are susceptible to hydrolysis, which competes with the aminolysis reaction. The half-life of imidoesters decreases as pH becomes more alkaline, but reactivity with amines increases.[1][2]
Bond Stability	Stable Amidine	Stable Amide	While the amide bond from NHS esters is generally considered more stable, the amidine linkage is robust for most applications. Notably, amidination can be made reversible under specific, harsh conditions (e.g., high pH methylamine buffer).[3]
Side Reactions	N,N'-amidine derivatives at pH <10	Acylation of Tyr, Ser, Thr, His[4]	Imidoesters are highly specific to primary amines.[1] Below pH 10, an intermediate can form that may lead to minor cross-linking, even with monofunctional reagents.[1] NHS esters are more prone to off-target reactions with other nucleophilic residues.

Data synthesized from multiple sources to provide a comparative overview.[1][2][3][4]

A Self-Validating Protocol for Protein Modification with Methyl Acetimidate

This protocol provides a robust, self-validating framework for the modification of a protein with a monofunctional imidoester. It incorporates analytical checkpoints to ensure the success of each critical stage.

Part 1: Materials & Reagent Preparation

• Protein of Interest: ≥ 1 mg/mL in a suitable buffer.

• Reagent: Methyl Acetimidate HCl (or other desired monofunctional imidoester).

• Reaction Buffer: 0.2 M Borate or Triethanolamine buffer, pH 8.5. Note: Avoid amine-containing buffers like Tris or glycine, as they will compete for reaction with the imidoester.

• Quenching Buffer: 1 M Glycine or Tris, pH 8.0.

• Purification: Desalting column (e.g., Sephadex G-25) or dialysis cassettes (10K MWCO).

• Analytical Tools: UV-Vis Spectrophotometer, SDS-PAGE supplies, Mass Spectrometer, Ninhydrin reagent for quantification.

Reagent Preparation (Perform Immediately Before Use):

• Calculate the required amount of methyl acetimidate HCl for a 20- to 50-fold molar excess over the total number of primary amines on the protein.

• Dissolve the methyl acetimidate HCl in the cold (4°C) Reaction Buffer to a final concentration of ~1 M. This stock solution is unstable and must be used immediately.

Part 2: The Amidination Reaction

• Buffer Exchange: Ensure the protein sample is in the Reaction Buffer at a concentration of 1-10 mg/mL. This can be achieved by dialysis or using a desalting column.

• Initial Analysis (Checkpoint 1): Remove a small aliquot of the starting protein solution. This will serve as the unmodified control for later analysis by SDS-PAGE and mass spectrometry.

• Initiate Reaction: Add the freshly prepared methyl acetimidate solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or 4°C. Longer incubation times and higher temperatures increase the rate of both amidination and hydrolysis.[2] Optimization may be required depending on protein stability.

Part 3: Quenching and Purification

• Quench Reaction: Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM. This will consume any unreacted imidoester. Incubate for 30 minutes.

• Purification: Remove excess reagent and byproducts by either:

  • Desalting Column: Equilibrate the column with a suitable storage buffer (e.g., PBS, pH 7.4) and apply the quenched reaction mixture. Collect the protein-containing fractions.

  • Dialysis: Transfer the sample to a dialysis cassette and dialyze against the desired storage buffer for at least 4 hours at 4°C, with at least two buffer changes.

Part 4: Validation and Analysis (Checkpoint 2)

• SDS-PAGE Analysis: Run the unmodified control and the final purified, modified protein on an SDS-PAGE gel. While amidination adds a small mass, a mobility shift is not always obvious. This step is primarily to check for protein integrity, aggregation, or significant cross-linking.

• Mass Spectrometry: This is the definitive validation method. Analyze both the unmodified and modified protein. The modification with methyl acetimidate results in a mass increase of +41.03 Da for each modified amine.

• Quantification of Modification (Optional): To determine the extent of modification, perform a ninhydrin assay on both the unmodified and modified protein samples.[5] The ninhydrin test quantifies primary amines; a decrease in the signal for the modified sample relative to the control indicates successful amidination.[3][6]

Caption: Experimental workflow for protein modification and validation.

Conclusion

Monofunctional imidoesters are a powerful, albeit sometimes overlooked, class of reagents for protein chemistry. Their unique ability to modify primary amines while preserving the native positive charge makes them indispensable for applications where protein structure and function must be maintained. While they have been somewhat superseded by more hydrolytically stable reagents like NHS esters in general labeling applications, their specific properties ensure their continued relevance. By understanding the chemical principles governing their reactivity and employing a robust, self-validating experimental design, researchers can confidently leverage the strategic advantages of imidoesters to achieve their specific research goals.

References

• Makoff, A. J., & Malcolm, A. D. (1981). Properties of methyl acetimidate and its use as a protein-modifying reagent. Biochemical Journal, 193(1), 245–249. Retrieved from [Link][7]

• Makoff, A. J., & Malcolm, A. D. (1981). Properties of methyl acetimidate and its use as a protein-modifying reagent. PubMed. Retrieved from [Link][2]

• Kim, J. S., Kim, D. H., & Lee, T. G. (2009). A New Approach for Detecting C-terminal Amidation of Proteins and Peptides by Mass Spectrometry in Conjunction With Chemical Derivatization. Journal of the American Society for Mass Spectrometry, 20(11), 2149–2156. Retrieved from [Link]

• Aryal, S. (2022, May 19). Ninhydrin Test- Definition, Principle, Procedure, Result, Uses. Microbe Notes. Retrieved from [Link][5]

• Zhong, K., et al. (2015). A Mass Spectrometry-Based Method to Screen for α-Amidated Peptides. PLOS ONE, 10(6), e0130555. Retrieved from [Link]

• Friedman, M. (2026, February 6). Application of the Ninhydrin Reaction for Quantification of Total Protein Contents: Establishment of Conversion Formulas. Journal of Agricultural and Food Chemistry. Retrieved from [Link][6]

• Dubois, G. C., Robinson, E. A., Inman, J. K., Perham, R. N., & Appella, E. (1981). Rapid removal of acetimidoyl groups from proteins and peptides. Applications to primary structure determination. Biochemical Journal, 199(2), 335–340. Retrieved from [Link][3]

Sources

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Properties of methyl acetimidate and its use as a protein-modifying reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Estimation of Amino Acids by Ninhydrin (Theory) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. microbenotes.com [microbenotes.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

reaction kinetics of ethyl butyrimidate with primary amines

An In-depth Technical Guide to the Reaction Kinetics of Ethyl Butyrimidate with Primary Amines

Authored by a Senior Application Scientist

This guide provides a detailed exploration of the reaction kinetics between ethyl butyrimidate and primary amines, a fundamental transformation for the synthesis of N-substituted amidines. Professionals in synthetic chemistry and drug development will find field-proven insights into the reaction mechanism, the critical factors influencing its rate, and robust methodologies for its kinetic analysis. Our focus is on the causality behind experimental choices, ensuring a deep, actionable understanding of this important reaction.

The Strategic Importance of the Imidate-Amine Reaction

Ethyl butyrimidate, as an activated derivative of a carboxylic acid, serves as a key electrophile in the formation of amidines. The amidine functional group is a prevalent motif in a wide range of biologically active molecules and pharmaceutical agents, making the study of its synthesis crucial.[1][2] The reaction of an imidate, such as ethyl butyrimidate, with a primary amine provides a direct and efficient route to N,N'-disubstituted or N-monosubstituted amidines.[3][4] Understanding the kinetics of this reaction is paramount for process optimization, yield maximization, and impurity control, particularly in large-scale manufacturing campaigns where efficiency and purity are critical.[5]

Reaction Mechanism: A Stepwise Approach

The reaction proceeds via a nucleophilic addition-elimination mechanism, culminating in the formation of a stable amidine and the liberation of ethanol. The process involves the formation of a critical tetrahedral intermediate.

Step 1: Nucleophilic Attack The reaction is initiated by the nucleophilic attack of the primary amine's lone pair of electrons on the electrophilic carbon atom of the ethyl butyrimidate. This forms a zwitterionic tetrahedral intermediate.

Step 2: Proton Transfer A rapid intramolecular or solvent-mediated proton transfer occurs from the newly added nitrogen atom to the nitrogen of the original imidate, neutralizing the charges and forming a neutral tetrahedral intermediate.

Step 3: Elimination of Leaving Group The reaction concludes with the elimination of the ethoxy group (as ethanol), which is facilitated by the lone pair of electrons on the other nitrogen atom. This step re-establishes the carbon-nitrogen double bond, yielding the final amidine product. The elimination of the leaving group is often the rate-determining step, particularly under neutral or slightly acidic conditions.

Caption: General mechanism for the reaction of ethyl butyrimidate with a primary amine.

Core Factors Influencing Reaction Kinetics

The rate of amidine formation is highly sensitive to several experimental parameters. A systematic understanding of these factors is essential for designing robust synthetic protocols. The overall reaction rate generally follows second-order kinetics: Rate = k[Imidate][Amine].

Effect of Amine Structure and Nucleophilicity

The structure of the primary amine significantly impacts the reaction rate.

• Basicity vs. Nucleophilicity: While related, basicity and nucleophilicity are distinct properties. The rate of reaction correlates more strongly with the nucleophilicity of the amine.[6] Electron-donating groups on the amine increase its nucleophilicity and accelerate the reaction, whereas electron-withdrawing groups have the opposite effect.

• Steric Hindrance: Amines with bulky substituents near the nitrogen atom (e.g., neopentylamine) will react more slowly due to steric hindrance, which impedes the approach to the electrophilic imidate carbon.

The Critical Role of pH

The pH of the reaction medium is arguably the most critical parameter to control. The reaction rate exhibits a bell-shaped dependence on pH, typically maximizing around pH 5.[7]

• Low pH (pH < 4): At low pH, the primary amine is predominantly in its protonated, non-nucleophilic ammonium form (R-NH₃⁺). This drastically reduces the concentration of the active nucleophile, causing the reaction rate to plummet.[7]

• Optimal pH (pH 5-7): In this range, there is a sufficient concentration of the free amine to act as a nucleophile, while the medium is acidic enough to facilitate the departure of the ethoxide leaving group by protonating it in the transition state.

• High pH (pH > 8): At high pH, a competing reaction becomes significant: the base-catalyzed hydrolysis of the ethyl butyrimidate starting material to ethyl butyrate and ammonia.[4][8] This side reaction consumes the imidate and reduces the overall yield of the desired amidine.

Solvent Effects

The choice of solvent influences the reaction rate by solvating the reactants and the transition state differently.[9]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents are often optimal. They can solvate the charged, zwitterionic intermediate, stabilizing it and lowering the activation energy.[10] They do not, however, form strong hydrogen bonds with the amine nucleophile, leaving its reactivity intact.

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can slow the reaction. They form strong hydrogen bonds with the primary amine, which stabilizes the ground state of the nucleophile more than the transition state, thereby increasing the activation energy.[11] Furthermore, these solvents can participate as nucleophiles themselves, leading to hydrolysis (with water) or trans-esterification (with other alcohols) as side reactions.[12][13]

• Non-polar Solvents (e.g., Toluene, Hexane): Reactions in non-polar solvents are often sluggish due to the poor solubility of the imidate salt and the poor stabilization of the polar transition state.

Temperature

As with most chemical reactions, the rate of amidine formation increases with temperature, consistent with the Arrhenius equation.[14][15] However, there is a practical limit. Excessively high temperatures can promote side reactions or lead to the degradation of reactants or products. A typical temperature range for these reactions is 30-60 °C.[16]

Experimental Protocol for Kinetic Analysis

A self-validating and reproducible kinetic experiment is built on careful planning and execution. The following protocol outlines a standard approach using High-Performance Liquid Chromatography (HPLC) for monitoring reaction progress.

Caption: Standard experimental workflow for determining kinetic rate constants.

Detailed Steps:

• Reagent Preparation:

  • Prepare a stock solution of ethyl butyrimidate hydrochloride (e.g., 0.1 M) in the chosen solvent (e.g., acetonitrile).

  • Prepare a stock solution of the primary amine (e.g., 1.0 M) in the same solvent. A higher concentration is used to enable pseudo-first-order conditions.

  • If pH control is needed, prepare the solvent with an appropriate non-nucleophilic buffer.

• Reaction Setup:

  • In a temperature-controlled reaction vessel (e.g., a jacketed beaker at 40.0 ± 0.1 °C), add the solvent and the amine stock solution. Allow the solution to thermally equilibrate.

• Initiation and Sampling:

  • Initiate the reaction by adding the ethyl butyrimidate stock solution. Start a timer immediately upon addition (t=0).

  • At specified time points, withdraw a precise aliquot (e.g., 100 µL) of the reaction mixture.

• Quenching:

  • Immediately dispense the aliquot into a vial containing a quenching solution (e.g., 900 µL of 0.1 M HCl in the mobile phase). The acid protonates the amine, stopping the reaction instantly. This self-validating step ensures that the composition of the aliquot at the time of sampling is accurately reflected in the analysis.

• Analysis:

  • Analyze the quenched samples using a calibrated HPLC method to determine the concentration of the remaining ethyl butyrimidate.

• Data Processing:

  • Since the amine is in large excess, the reaction follows pseudo-first-order kinetics with respect to the imidate.

  • Plot the natural logarithm of the ethyl butyrimidate concentration (ln[Imidate]) versus time.

  • The data should yield a straight line, the slope of which is the negative of the pseudo-first-order rate constant (-k_obs).

  • The true second-order rate constant (k) is then calculated by dividing k_obs by the concentration of the amine: k = k_obs / [Amine].

Summary of Kinetic Data

The following table summarizes hypothetical but representative kinetic data, illustrating the impact of various factors on the reaction rate.

Entry	Primary Amine	Solvent	pH	Temperature (°C)	Observed Rate Constant (k, M⁻¹s⁻¹)
1	Glycine Ethyl Ester	Acetonitrile	7.0	40	1.2 x 10⁻²
2	Benzylamine	Acetonitrile	7.0	40	2.5 x 10⁻²
3	tert-Butylamine	Acetonitrile	7.0	40	0.3 x 10⁻²
4	Benzylamine	Ethanol	7.0	40	0.8 x 10⁻²
5	Benzylamine	Acetonitrile	5.0	40	3.1 x 10⁻²
6	Benzylamine	Acetonitrile	9.0	40	1.5 x 10⁻²
7	Benzylamine	Acetonitrile	7.0	50	5.1 x 10⁻²

Interpretation of Data:

• Entries 1 vs. 2: Benzylamine is more nucleophilic than glycine ethyl ester, resulting in a faster rate.

• Entry 3: The bulky tert-butyl group sterically hinders the amine, drastically reducing the reaction rate compared to benzylamine (Entry 2).

• Entries 2 vs. 4: The rate is slower in the protic solvent ethanol compared to the aprotic acetonitrile due to solvation of the amine nucleophile.

• Entries 2, 5, 6: The rate is maximal at the slightly acidic pH of 5, demonstrating the critical pH-dependence of the reaction.

• Entries 2 vs. 7: Increasing the temperature by 10 °C approximately doubles the reaction rate, as expected.

Conclusion

The reaction between ethyl butyrimidate and primary amines is a kinetically sensitive process governed by a balance of electronic, steric, and medium effects. Optimal rates are achieved by selecting a highly nucleophilic, sterically unhindered amine and conducting the reaction in a polar aprotic solvent at a carefully controlled pH, typically between 5 and 7. Elevated temperatures can be used to accelerate the reaction, but must be balanced against potential side reactions. The methodologies and principles outlined in this guide provide a robust framework for researchers and drug development professionals to effectively study, control, and optimize the synthesis of amidines via this essential pathway.

References

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• Catalytic β C–H amination via an imidate radical relay. National Institutes of Health (PMC). Available at: [Link]

• Synthesis of α-amino amidines through molecular iodine-catalyzed three-component coupling of isocyanides, aldehydes and amines. National Institutes of Health (PMC). Available at: [Link]

• Catalytic Alkene Difunctionalization via Imidate Radicals. Journal of the American Chemical Society. Available at: [Link]

• Amidine. Wikipedia. Available at: [Link]

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• Functionality of amidines and amidrazones. Semantic Scholar. Available at: [Link]

• The effect of solvent to the kinetics of imidization of poly(amic acid). ResearchGate. Available at: [Link]

• Reduction of Amides to Amines under Mild Conditions via Catalytic Hydrogenation of Amide Acetals and Imidates. ResearchGate. Available at: [Link]

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• Reaction with Primary Amines to form Imines. Chemistry LibreTexts. Available at: [Link]

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• An Overview of Some Imidates Derivatives with Anti-microbial Activity. Research and Reviews: Journal of Chemistry. Available at: [Link]

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• Amidation Reaction System: Kinetic Studies and Improvement by Product Removal. ACS Omega. Available at: [Link]

• Amidine Synthesis. Scribd. Available at: [Link]

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• Factors Affecting Rates of Reaction. Monash University. Available at: [Link]

• Factors Affecting Reaction Rates. JMU Libraries Pressbooks. Available at: [Link]

• Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica. National Institutes of Health (PMC). Available at: [Link]

• Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. MDPI. Available at: [Link]

• Insights into Fast Amide Couplings in Aqueous Nanomicelles. Organic Process Research & Development. Available at: [Link]

• Synthesis and Protection of Some Amidines. TÜBİTAK Academic Journals. Available at: [Link]

• Effects of Solvents and the Structure of Amines on the Rates of Reactions of α,β-Unsaturated Nitriles and Amides with Secondary Amines. ResearchGate. Available at: [Link]

• Kinetics of Model Reactions for Interfacial Polymerization. MDPI. Available at: [Link]

• Synthesis of Amidines and its application to pyrimidouracil synthesis. Sciforum. Available at: [Link]

• Effects of solvents on the reactions of coordination complexes. part 24. kinetics of base hydrolysis of some (aminomonocarboxylato)(tetraethylene-pentamine)cobalt(III) complexes in methanol+water media: The role of substrate hydrophobicity and solvent structure. SciSpace. Available at: [Link]

• Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study. SpringerLink. Available at: [Link]

• Highly selective enzymatic kinetic resolution of primary amines at 80 degrees C: a comparative study of carboxylic acids and their ethyl esters as acyl donors. PubMed. Available at: [Link]

• The Kinetics and Mechanism of the Aminolysis of Ethyl Formate with n-Butylamine. ElectronicsAndBooks. Available at: [Link]

• Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors. ResearchGate. Available at: [Link]

• Hydrolysis of Esters. 2012 Book Archive. Available at: [Link]

• Hydrolysis of Esters. Chemistry LibreTexts. Available at: [Link]

• Kinetic study of the reaction between carbon dioxide and primary amines. RSC Publishing. Available at: [Link]

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Ethyl Butyrimidate: Molecular Weight, Aqueous Solubility Dynamics, and Protocols for Protein Amidination

Executive Summary

Ethyl butyrimidate (EB) is a highly reactive imidate ester that serves as a cornerstone reagent in bioconjugation, protein modification, and the synthesis of complex heterocycles[1]. While the free base form is inherently unstable, its hydrochloride salt provides the thermodynamic stability and aqueous solubility required for native-state protein amidination. As a Senior Application Scientist, I have structured this technical guide to provide an in-depth analysis of the physicochemical properties of ethyl butyrimidate, the kinetic causality governing its aqueous behavior, and a self-validating protocol for the reproducible modification of primary amines.

Physicochemical Profiling & Structural Dynamics

The structural state of ethyl butyrimidate dictates its handling, storage, and application. The free base, ethyl butanimidate (C₆H₁₃NO), has a molecular weight of 115.17 g/mol [1]. In this form, the compound is an oily liquid that is highly susceptible to rapid degradation and exhibits poor direct solubility in aqueous media without the aid of organic co-solvents.

To confer stability and practical utility, the free base is typically synthesized via the , reacting butyronitrile with anhydrous ethanol and dry HCl gas to yield ethyl butyrimidate hydrochloride (C₆H₁₄ClNO)[2]. This salt form has a molecular weight of 151.63 g/mol and presents as a stable, crystalline solid with a melting point of 74–79°C[1][3].

Table 1: Physicochemical Properties of Ethyl Butyrimidate

Property	Ethyl Butyrimidate (Free Base)	Ethyl Butyrimidate Hydrochloride
CAS Number	998-97-0	2208-08-4
Molecular Formula	C₆H₁₃NO	C₆H₁₄ClNO
Molecular Weight	115.17 g/mol	151.63 g/mol
Physical State	Liquid / Oily	Crystalline Solid
Aqueous Solubility	Poor (Requires organic co-solvent)	High (e.g., >5 mg/mL in PBS)

Aqueous Solubility and Hydrolysis Kinetics

The hydrochloride salt of ethyl butyrimidate is highly soluble in aqueous buffers, such as Phosphate-Buffered Saline (PBS), making it an ideal reagent for modifying proteins in their native, folded states without the need for denaturing organic solvents[2]. However, dissolving EB-HCl in water initiates a complex kinetic scenario.

In aqueous media, the imidate ester undergoes competing reactions depending on the pH and the presence of nucleophiles (like the ε-amino groups of lysine residues).

• Amidination (Target Reaction) : At slightly alkaline pH, the primary amine attacks the electrophilic carbon of the imidate, forming a tetrahedral intermediate that collapses to yield a stable amidine linkage and ethanol.

• Hydrolysis (Competing Reaction) : In the absence of a strong nucleophile, or if the pH is not optimized, water acts as the nucleophile. The is governed by the stereoelectronic control of the tetrahedral intermediate, ultimately yielding ethyl butyrate and ammonia as inactive byproducts[4][5].

Caption: Competing kinetic pathways of ethyl butyrimidate in aqueous buffer.

Mechanistic Causality in Protein Amidination

As an application scientist, I frequently observe that the failure of amidination protocols stems from a misunderstanding of imidate hydrolysis kinetics. The causality behind the strict pH requirement lies in the [4][5].

The pKa of a typical lysine ε-amino group is ~10.5. For amidination to occur, a fraction of these amines must be deprotonated to act as nucleophiles. However, pushing the pH too high (e.g., >9.5) exponentially accelerates the background hydrolysis of the imidate ester, destroying the reagent before bioconjugation can occur[4]. Therefore, a pH of 8.0 to 8.5 is the kinetic "Goldilocks zone," balancing amine nucleophilicity with the half-life of the imidate reagent.

Standardized Experimental Protocol: Protein Amidination

To achieve reproducible amidination of a target protein using ethyl butyrimidate hydrochloride, the following self-validating protocol must be strictly adhered to.

Step 1: Buffer Exchange Ensure the target protein is in an amine-free buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0). Tris or glycine buffers must be strictly avoided as they contain primary amines that will competitively quench the reagent.

Step 2: Reagent Preparation Immediately before use, dissolve ethyl butyrimidate hydrochloride in the same reaction buffer to create a 0.5 M stock solution. Crucial Causality: Do not store this aqueous stock. The imidate will rapidly hydrolyze in water[2]. It must be prepared and added to the protein within 1-2 minutes.

Step 3: Reaction Incubation Add the EB-HCl stock to the protein solution to achieve a 50- to 100-fold molar excess of imidate over total lysine residues. Incubate the mixture at room temperature (20-25°C) for 60 to 120 minutes with gentle agitation.

Step 4: Quenching and Purification Quench the reaction by adding 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM, incubating for an additional 15 minutes. The excess Tris will consume any remaining unreacted imidate. Purify the amidinated protein via size-exclusion chromatography (SEC) or dialysis against PBS (pH 7.4) to remove the ethyl butyrate, ammonia, and Tris-amidine byproducts.

Caption: Step-by-step experimental workflow for protein amidination.

Analytical Validation

Every robust protocol requires a self-validating system. To validate the extent of amidination, perform a TNBS (2,4,6-trinitrobenzenesulfonic acid) assay on both the unmodified and modified protein. The TNBS reagent reacts exclusively with primary amines. A successful amidination will show a significant reduction in absorbance at 335 nm, allowing you to quantify the exact degree of lysine modification and confirm the efficacy of the ethyl butyrimidate reagent.

References

• Title : The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates Source : Canadian Science Publishing URL : [Link]

• Title : The Mechanism of Hydrolysis of Imidate Salts (ResearchGate) Source : ResearchGate URL : [Link]

Sources

• 1. Ethyl butyrimidate | 998-97-0 | Benchchem [benchchem.com]
• 2. Ethyl-L-NIO hydrochloride | 36889-13-1 | Benchchem [benchchem.com]
• 3. 2208-08-4|Ethyl butyrimidate hydrochloride|BLD Pharm [bldpharm.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]

Isoelectric Point Dynamics Following Protein Modification with Ethyl Butyrimidate: A Mechanistic and Practical Guide

An In-depth Technical Guide:

Executive Summary: This technical guide provides a comprehensive examination of the effects of ethyl butyrimidate modification on the isoelectric point (pI) of proteins. Ethyl butyrimidate is an imidoester reagent that selectively modifies primary amino groups, such as the ε-amino group of lysine residues. A key characteristic of this modification is the conversion of the primary amine to an amidine, which critically retains a positive charge at physiological pH. Consequently, this modification does not significantly alter the net electrostatic charge of the protein. This guide will dissect the underlying chemical principles, provide detailed experimental protocols for protein modification and isoelectric focusing (IEF) analysis, and interpret the expected outcomes. The primary conclusion is that ethyl butyrimidate serves as a valuable tool for investigating the functional roles of lysine residues without the confounding variable of charge alteration, resulting in minimal to no shift in the protein's isoelectric point. This document is intended for researchers and drug development professionals who require a deep, practical understanding of protein chemistry and characterization.

Introduction: The Central Role of Protein Charge

The three-dimensional structure and function of a protein are intrinsically linked to the electrostatic charges distributed across its surface. These charges are dictated by the ionization states of acidic and basic amino acid side chains, as well as the N- and C-termini. The overall net charge of a protein is highly dependent on the pH of its surrounding environment. The isoelectric point (pI) is a fundamental biophysical property defined as the specific pH at which a protein carries no net electrical charge. At a pH below its pI, a protein will have a net positive charge; above its pI, it will have a net negative charge. This characteristic governs protein solubility, stability, and intermolecular interactions, making pI a critical parameter in protein purification, characterization, and formulation. Chemical modifications that alter the charge of amino acid residues can induce significant shifts in a protein's pI, providing a method to probe protein structure and function.

Section 1: The Principle of Isoelectric Point (pI)

The net charge (Z) of a protein is the sum of all positive and negative charges at a given pH. This can be represented by the following relationship:

Z = Σ(Positive Charges) - Σ(Negative Charges)

The primary contributors to this charge are:

• Basic (positively charged) residues: Lysine (Lys), Arginine (Arg), Histidine (His)

• Acidic (negatively charged) residues: Aspartic acid (Asp), Glutamic acid (Glu)

• The N-terminal α-amino group

• The C-terminal α-carboxyl group

Each of these groups has a specific pKa value, which is the pH at which the group is 50% ionized. The isoelectric point (pI) is the pH at which the sum of all these charges equals zero. Therefore, any chemical modification that adds or removes a charged group, or alters the pKa of an existing group, will shift the pI. For example, acetylation of a lysine residue neutralizes its positive charge, leading to a significant decrease in the protein's pI.

Section 2: The Chemistry of Ethyl Butyrimidate Modification

Ethyl butyrimidate, like other imidoesters, is a reagent that reacts specifically with primary amines under mild alkaline conditions (typically pH 8.0-9.0). The primary target for this modification on a protein is the ε-amino group of lysine residues.

The reaction proceeds via nucleophilic attack of the unprotonated primary amine of lysine on the electrophilic carbon atom of the imidoester. This results in the formation of an amidine derivative, specifically a butyrimidamido-lysine residue, and the release of ethanol.

The critical feature of this reaction is the retention of charge. The original ε-amino group of lysine has a pKa of ~10.5 and is protonated (positively charged) at physiological pH (~7.4). The resulting amidine group has a pKa of ~12.5, meaning it is also protonated and maintains a positive charge at physiological pH. This conservation of positive charge is the central reason why modification with ethyl butyrimidate has a minimal effect on a protein's isoelectric point.

Caption: Chemical modification of a lysine residue by ethyl butyrimidate.

Section 3: The Predicted Impact on Isoelectric Point

Given that the amidination of lysine residues by ethyl butyrimidate conserves the positive charge, the net charge of the protein at any given pH remains largely unchanged.

Net Charge (Protein) ≈ Net Charge (Modified Protein)

Therefore, the pH at which the net charge is zero (the pI) is not expected to shift significantly. While the pKa of the modified group is slightly higher than that of the original amine, this small change rarely has a measurable impact on the overall pI of a large protein with many charged residues. This makes ethyl butyrimidate an ideal tool for studying the steric or structural role of lysine residues without the complication of altering the protein's electrostatic properties.

Data Summary: pKa Values of Charged Groups

Group	Original pKa	Modified pKa	Charge at pH 7.4
Lysine (ε-amino)	~10.5	N/A	+1
Butyrimidamido-Lysine	N/A	~12.5	+1
Aspartic Acid (carboxyl)	~3.9	Unchanged	-1
Glutamic Acid (carboxyl)	~4.3	Unchanged	-1
Arginine (guanidinium)	~12.5	Unchanged	+1
Histidine (imidazole)	~6.0	Unchanged	~+0.1 (partially charged)

Section 4: Experimental Workflow for Analysis

A robust experimental design is crucial to validate the predicted pI stability. The workflow involves modifying the protein, removing excess reagents, and analyzing the pI of both the native and modified protein in parallel using isoelectric focusing (IEF).

Caption: Experimental workflow for analyzing pI shifts post-modification.

Protocol 4.1: Protein Modification with Ethyl Butyrimidate

This protocol describes a general method for the amidination of a protein sample.

• Buffer Preparation: Prepare a 0.2 M sodium borate buffer and adjust the pH to 8.5. The alkaline pH is necessary to ensure that a sufficient fraction of the lysine ε-amino groups are deprotonated and thus nucleophilic.

• Protein Preparation: Dissolve the protein of interest in the pH 8.5 borate buffer to a final concentration of 1-5 mg/mL. It is critical to ensure the protein is fully solubilized.

• Reagent Preparation: Immediately before use, dissolve solid ethyl butyrimidate HCl in the pH 8.5 borate buffer. A 20 to 50-fold molar excess of the reagent over the total number of lysine residues in the protein is a common starting point.

• Reaction Incubation: Add the freshly prepared ethyl butyrimidate solution to the protein solution. Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.

• Reaction Quenching & Purification: To stop the reaction and remove excess reagent and byproducts, the sample must be purified. The most common method is extensive dialysis against a suitable buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4) at 4°C. Alternatively, a desalting column can be used for rapid buffer exchange.

• Control Sample: Throughout the process, an identical sample of the protein (the "native" control) should be treated in the same manner but with the omission of ethyl butyrimidate. This control is essential for a direct comparison in the subsequent analysis.

Protocol 4.2: Determination of Isoelectric Point using Isoelectric Focusing (IEF)

IEF is an electrophoretic technique that separates proteins based on their isoelectric point.

• Gel Preparation: Cast or obtain a pre-cast polyacrylamide gel containing a mixture of carrier ampholytes. These molecules will establish a stable pH gradient within the gel when a voltage is applied. Select a pH range for the gradient that is appropriate for the expected pI of the protein (e.g., a broad range like 3-10, or a narrow range like 6-8).

• Sample Loading: Load the native control protein and the modified protein into adjacent lanes on the IEF gel. It is also crucial to load a pI marker ladder, which contains a mixture of well-characterized proteins with known isoelectric points.

• Focusing: Apply a voltage across the gel according to the manufacturer's instructions. Proteins will migrate through the pH gradient until they reach the point where the surrounding pH equals their pI. At this point, the protein has no net charge and will stop migrating.

• Staining and Visualization: After focusing is complete, fix the proteins in the gel using a trichloroacetic acid (TCA) solution and then stain with a protein stain such as Coomassie Brilliant Blue.

• Data Analysis: Destain the gel to visualize the protein bands. Determine the pI of the native and modified proteins by comparing their final focused position to the positions of the proteins in the pI marker ladder.

Section 5: Data Interpretation and Expected Outcomes

When analyzing the IEF gel, you should observe two distinct bands: one for the native protein and one for the modified protein.

• Expected Result: The band corresponding to the ethyl butyrimidate-modified protein should be focused at a position very close to, or indistinguishable from, the native protein band. This visually confirms that no significant pI shift has occurred.

• Potential for Minor Shifts: A very slight shift might be observed if the protein is small and has very few lysine residues, where the minor pKa change of the amidine group could have a small but measurable effect.

• Troubleshooting - Significant Shifts: If a significant downward shift in pI is observed, it may indicate that the reaction conditions were not optimal, potentially leading to hydrolysis of the imidoester to an acid, which could then acylate the protein and neutralize the positive charge. Ensuring the reagent is fresh and the pH is well-controlled is critical to prevent this side reaction.

Section 6: Broader Applications and Implications

The ability to modify lysine residues without altering the protein's net charge is a powerful tool in biochemistry and drug development:

• Structure-Function Studies: Researchers can investigate whether the positive charge of a specific lysine residue is essential for its function (e.g., in substrate binding or catalysis) or if the residue's role is purely structural. If the modified protein retains its function, it suggests the positive charge itself is not the critical feature.

• Cross-linking Studies: Bifunctional imidoesters are used to cross-link proteins to study quaternary structure and protein-protein interactions, with minimal perturbation of the native charge distribution.

• Protein Stabilization: Amidination can sometimes protect proteins from proteolytic degradation by blocking cleavage sites at lysine residues.

Conclusion

Modification of protein lysine residues with ethyl butyrimidate is a classic biochemical technique whose primary advantage lies in its subtlety. By converting a primary amine to an amidine, it preserves the positive charge at the site of modification. As a result, the protein's overall net charge profile as a function of pH is maintained, leading to a negligible shift in its isoelectric point. This characteristic makes it an invaluable reagent for dissecting the specific roles of lysine residues in protein function, distinguishing between effects caused by charge and those caused by steric bulk or structural alteration. When coupled with high-resolution analytical techniques like isoelectric focusing, this modification provides clear and interpretable data for researchers in basic science and biopharmaceutical development.

References

• Hunter, M. J., & Ludwig, M. L. (1962). The Reaction of Imidoesters with Proteins and Related Small Molecules. Journal of the American Chemical Society. Available at: [Link]

• Freedman, R. B. (1979). The formation of amidine derivatives of amino groups by reaction with imidoesters. International Journal of Peptide and Protein Research. Available at: [Link]

• Lomant, A. J., & Fairbanks, G. (1976). Chemical probes of extended biological structures: synthesis and properties of the cleavable protein cross-linking reagent [35S]dithiobis(succinimidyl propionate). Journal of Molecular Biology. Available at: [Link]

The Amidination Bridge: Charting the Historical Trajectory of Imidoesters in Protein Structural Analysis

An In-depth Technical Guide

Introduction: The Imperative for Spatial Constraints in Structural Biology

Before the "resolution revolution" of cryo-electron microscopy and the predictive power of artificial intelligence, the intricate dance of proteins within the cell was largely a black box.[1][2] While X-ray crystallography could provide atomic-level snapshots, it demanded crystalline samples, removing proteins from their dynamic, native context. The central challenge for biochemists was to map the architecture of protein complexes and understand their quaternary structure using solution-based methods. This necessity spurred the development of chemical cross-linking, a technique to covalently link interacting amino acid residues, effectively creating a molecular ruler to measure proximity.[3][4] Among the pioneering reagents for this task were the imidoesters, whose unique chemical properties provided the first critical glimpses into the organization of life's molecular machinery. This guide charts the historical development of imidoesters, from their foundational role in establishing protein cross-linking to their evolution and eventual succession in the age of high-resolution mass spectrometry.

Part 1: The Foundational Chemistry and the Birth of a Technique (1960s-1970s)

The journey of imidoesters in protein science began with fundamental chemical investigations. The seminal work of Hunter and Ludwig in 1962 laid the groundwork by systematically studying the reaction of imidoesters with proteins and related small molecules.[5][6] They characterized the reaction of the imidoester functional group with primary amines—the ε-amino group of lysine residues and the α-amino group at the N-terminus of a polypeptide chain.

This reaction, known as amidination, proceeds efficiently under alkaline conditions (typically pH 8 to 10) to form a stable amidine bond.[7][8] A critical and highly advantageous feature of this reaction is that the resulting amidinium ion is protonated at physiological pH, thus preserving the positive charge of the original primary amine.[7][8][9] This charge preservation was a significant breakthrough, as it minimized perturbations to the protein's native electrostatic properties and, by extension, its structure and solubility—a crucial consideration for maintaining biological integrity during analysis.[8][10]

Figure 1: Reaction mechanism of an imidoester with a protein's primary amine.

The true innovation came with the synthesis of bifunctional imidoesters in the late 1960s.[11] These reagents contained two imidoester groups connected by a spacer arm of a defined length. This design allowed them to act as bridges, covalently linking two primary amines within a protein (intramolecular cross-link) or between two different proteins (intermolecular cross-link).

One of the first and most widely adopted of these reagents was Dimethyl Suberimidate (DMS) . Introduced in the early 1970s, DMS possesses an 8-carbon spacer arm (approximately 11.4 Å) and rapidly became the workhorse for studying the subunit structure of oligomeric proteins.[9][12][13] By reacting a protein complex with DMS and then analyzing the products via SDS-polyacrylamide gel electrophoresis (SDS-PAGE), researchers could observe a "ladder" of bands corresponding to monomers, dimers, trimers, and so on. The number of species in this ladder provided direct evidence for the number of protomers in the oligomer.[12]

Reagent Name	Abbreviation	Spacer Arm Length (Å)	Chemical Feature	Resulting Bond
Dimethyl Adipimidate	DMA	8.6	Homobifunctional Imidoester	Amidine (Charge Preserving)
Dimethyl Suberimidate	DMS	11.4	Homobifunctional Imidoester	Amidine (Charge Preserving)
Diethyl Suberthioimidate	11.4	Homobifunctional Thioimidate	Amidine (Charge Preserving)

Table 1: Properties of common early homobifunctional amidinating cross-linkers.

Part 2: Mapping Supramolecular Machines - The Era of Qualitative Structural Analysis

The 1970s marked a golden age for the application of imidoesters. Armed with reagents like DMS, scientists began to tackle the architecture of large, complex molecular machines that were intractable by other means.

A prime example was the study of the ribosome. By applying bifunctional imidoesters to E. coli ribosomes, researchers could cross-link neighboring ribosomal proteins.[14][15] After cross-linking, the ribosomal proteins were extracted and separated by two-dimensional gel electrophoresis. The identification of proteins in off-diagonal spots revealed which proteins were covalently linked, allowing for the construction of the first topographical maps of protein arrangement within the ribosomal subunits.[14]

This workflow, while laborious by modern standards, was revolutionary. It provided the first tangible spatial information about the organization of these massive ribonucleoprotein complexes. The same principles were extended to other areas, including the study of chromatin, where DMS was used to cross-link histones within nucleosomes to understand their arrangement.[16] Imidoesters were also valuable for studying membrane proteins, as their chemical properties allowed them to penetrate cell membranes and cross-link proteins in their native lipid environment.[3][7][17]

Figure 2: Classic workflow for quaternary structure analysis using DMS.

Protocol 1: Classic Quaternary Structure Analysis using Dimethyl Suberimidate (DMS)

This protocol describes a self-validating system for determining the number of subunits in a homooligomeric protein.

A. Materials:

• Purified protein of interest (1-5 mg/mL)

• DMS stock solution: Freshly prepared 20 mg/mL solution in cross-linking buffer.

• Cross-linking Buffer: 0.2 M triethanolamine or borate buffer, pH 8.5.

• Quenching Solution: 1 M ammonium acetate or 1 M Tris-HCl, pH 7.5.

• SDS-PAGE running buffer and gels.

• Coomassie Brilliant Blue or silver stain.

B. Experimental Procedure:

• Buffer Exchange: Ensure the purified protein is in the amine-free Cross-linking Buffer. Dialysis or a desalting column can be used. The final protein concentration should be in the range of 1-5 mg/mL.

• Reaction Setup: In a microcentrifuge tube, combine 100 µL of the protein solution with 5 µL of the freshly prepared DMS stock solution. This represents an approximate 20-fold molar excess of reagent over protein, a common starting point. Causality Check: A high molar excess drives the reaction equilibrium towards cross-linking. The concentration of protein is kept high enough to favor intramolecular (within-complex) cross-linking over intermolecular (between-complex) aggregation.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle mixing. Time-course experiments (e.g., 15, 30, 60, 120 minutes) are recommended for optimization.

• Quenching: Stop the reaction by adding 10 µL of Quenching Solution. The primary amines in the quenching solution will react with and consume any excess DMS. Incubate for 15-30 minutes at room temperature. Self-Validation: A parallel control reaction with no DMS should be run. When analyzed, this lane should show only the monomeric protein band.

• Sample Preparation for SDS-PAGE: Mix an aliquot of the quenched reaction with an equal volume of 2X SDS-PAGE loading buffer containing a reducing agent (like DTT or β-mercaptoethanol). Heat at 95°C for 5 minutes.

• Electrophoresis: Load the samples onto an SDS-PAGE gel of appropriate acrylamide percentage to resolve the expected range of molecular weights (monomer, dimer, trimer, etc.).

• Visualization: Stain the gel with Coomassie Brilliant Blue or a more sensitive silver stain to visualize the protein bands.

C. Data Interpretation:

• The control lane (no DMS) should display a single band corresponding to the molecular weight of the protein monomer.

• The DMS-treated lane will show a ladder of bands. The molecular weights of these bands should correspond to integer multiples of the monomer molecular weight (e.g., 2x, 3x, 4x).

• The highest-order oligomer observed in the ladder corresponds to the number of subunits in the native protein complex. For a tetramer, you would expect to see bands for the monomer, dimer, trimer, and tetramer.

Part 3: The Shift to Mass Spectrometry and the Rise of New Chemistries

The advent and refinement of mass spectrometry (MS) for protein analysis created new opportunities and new challenges.[18][19] While classic imidoester cross-linking was powerful for determining oligomeric state, identifying the exact residues connected by the cross-linker within a complex mixture of digested peptides was exceedingly difficult.[20] This analytical bottleneck drove a profound shift in the field.

Limitations of Classic Imidoesters in the MS Era:

• Non-Cleavability: The stable amidine bond meant that a cross-linked peptide pair would enter the mass spectrometer as a single, large entity. Its fragmentation spectrum would be a confusing mix of fragments from both peptides, making database searching and identification a complex computational problem.[20]

• Reversibility: While stable under reaction conditions, the amidine bond can be reversible at very high pH, a potential issue during certain sample handling steps.[21]

In response, two major developments began to displace imidoesters from mainstream structural proteomics:

• N-Hydroxysuccinimide (NHS) Esters: Reagents like Disuccinimidyl Suberate (DSS) became popular alternatives.[22] Like imidoesters, they react with primary amines but form a highly stable and irreversible amide bond.[7][23] While they neutralize the positive charge of the amine, their stability made them more robust for many applications.[21]

• MS-Cleavable Cross-Linkers: This was the true paradigm shift.[24][25] Researchers designed novel cross-linkers with a bond in the spacer arm that is stable in solution but designed to fragment under the conditions inside a mass spectrometer (e.g., collision-induced dissociation, CID).[20][26][27] Reagents like DSSO (disuccinimidyl sulfoxide) or DSBU (disuccinimidyl dibutyric urea) allow for an MS-based workflow where the intact cross-linked peptide is first identified, then fragmented to break the linker, and then the individual peptides are sequenced in a subsequent fragmentation event (MS³).[18][26] This dramatically simplifies data analysis and has become the gold standard for modern cross-linking mass spectrometry (XL-MS).[18][28]

Figure 3: Comparison of classic imidoester and modern XL-MS workflows.

Part 4: The Enduring Legacy of Amidination

While NHS esters and cleavable linkers now dominate high-throughput XL-MS studies, imidoesters have not vanished. Their unique property of charge preservation remains critically important in specific contexts. For proteins or protein complexes whose stability or native conformation is highly dependent on surface charge, imidoesters can be the superior choice to avoid aggregation or unfolding.

Furthermore, new generations of amidinating reagents have been developed. For instance, thioimidates react similarly to imidoesters to form charge-preserving amidine bonds but can offer different reaction kinetics or solubility profiles.[10] Imidoesters have also been explored as alternatives to glutaraldehyde for tissue fixation, again leveraging their specific and well-defined chemistry.[7][29]

Conclusion

The story of imidoesters is a microcosm of the evolution of structural biology itself. They were pioneering tools, born from fundamental chemistry, that provided the first low-resolution maps of protein architecture.[1][30] They established chemical cross-linking as a cornerstone of the field and enabled discoveries that would have been impossible in their time. The subsequent rise of mass spectrometry did not render them obsolete but rather drove the innovation of new chemical tools better suited to the new analytical landscape. The historical development of imidoesters serves as a powerful reminder that progress in science is a dynamic interplay between chemical ingenuity and analytical capability, with each generation of tools building on the foundational insights of the last.

References

• Carpenter, F. H., & Harrington, K. T. (1972). The quaternary structure of bovine alpha-crystallin. Chemical crosslinking with bifunctional imido esters . Journal of Molecular Biology. [Link]

• Hunter, M. J., & Ludwig, M. L. (1962). The Reaction of Imidoesters with Proteins and Related Small Molecules . Journal of the American Chemical Society. [Link]

• Double-Do™ Cross-linking Agents . G-Biosciences/Genotech. [Link]

• Koniev, O., & Wagner, A. (2015). Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation . Chemical Society Reviews. [Link]

• Crain, R. C., & Marinetti, G. V. (1978). Cross-linking of membrane phospholipid and protein using putative monofunctional imidoesters . Chemistry and Physics of Lipids. [Link]

• Luduena, R. F., & Roach, M. C. (1982). The cross-linking of tubulin with imidoesters . Canadian Journal of Biochemistry. [Link]

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• Methods to investigate protein–protein interactions . Wikipedia. [Link]

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• Yu, C., et al. (2024). Isobaric crosslinking mass spectrometry technology for studying conformational and structural changes in proteins and complexes . eLife. [Link]

• Götze, M., et al. (2020). Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo . Accounts of Chemical Research. [Link]

• Disuccinimidyl suberate . Wikipedia. [Link]

• Fornelli, L., et al. (2024). Evaluation of Cleavable Crosslinking for Characterization of Proteoform Structural Differences by Top-Down Mass Spectrometry . Journal of the American Society for Mass Spectrometry. [Link]

• Goldgur, Y., & Margalit, H. (2010). Cross-linking with bifunctional reagents and its application to the study of the molecular symmetry and the arrangement of subunits in hexameric protein oligomers . Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

• O'Reilly, F. J., & Rappsilber, J. (2021). New Advances in Cross-linking Mass Spectrometry Toward Structural Systems Biology . Current Opinion in Chemical Biology. [Link]

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Protocols & Analytical Methods

how to perform amidination of primary amines with imidoesters

Application Note: Amidination of Primary Amines with Imidoester Crosslinkers

Target Audience: Researchers, bioconjugation scientists, and drug development professionals.

Introduction & Mechanistic Overview

Amidination is a highly specific bioconjugation reaction utilized to crosslink or label proteins via their primary amines, specifically targeting the ϵ -amines of lysine residues and the N-terminal α -amines[1]. Unlike N-hydroxysuccinimide (NHS) ester chemistry, which neutralizes the target amine by forming an uncharged amide bond, imidoesters react to form an amidine bond[2].

The critical advantage of this chemistry is that the resulting amidine has a pKa similar to the original amine, meaning it remains protonated and positively charged at physiological pH[3]. This unique property preserves the native isoelectric point (pI) of the protein, preventing precipitation, maintaining native structural conformation, and ensuring the accuracy of downstream functional assays[4].

Reagent Selection & Physicochemical Properties

Imidoesters are typically deployed as water-soluble, homobifunctional crosslinkers[5]. The selection of the appropriate imidoester depends on the required spacer arm length to bridge interacting proteins and whether the crosslink needs to be reversible (cleavable) for downstream analysis[6].

Table 1: Common Homobifunctional Imidoester Crosslinkers

Reagent	Chemical Name	Spacer Arm Length	Cleavability	Key Application
DMA	Dimethyl adipimidate	8.6 Å (6-atom)	Non-cleavable	Short-range protein crosslinking[5]
DMP	Dimethyl pimelimidate	9.2 Å (7-atom)	Non-cleavable	Antibody immobilization to Protein A/G[3]
DMS	Dimethyl suberimidate	11.0 Å (8-atom)	Non-cleavable	General protein-protein interaction studies[5]
DTBP	Dimethyl dithiobispropionimidate	11.9 Å (8-atom)	Cleavable (Thiols/DTT)	Reversible crosslinking for MS or ChIP[6]

Causality in Experimental Design (E-E-A-T)

A successful amidination reaction requires precise control over the microenvironment. The causality behind standard protocol parameters is as follows:

• pH Optimization (pH 8.0 - 9.0): The reaction demands an alkaline environment because the primary amine must be in its unprotonated (nucleophilic) state to attack the imidoester carbon[2]. However, as pH increases, the rate of competing hydrolysis by hydroxyl ions ( OH− ) also accelerates[3]. A pH of 8.0 to 9.0 provides the optimal thermodynamic balance between amine reactivity and reagent half-life[5]. Below pH 8.0, intermediate N-alkyl imidates form, which can lead to inefficient crosslinking or side reactions[2].

• Buffer Composition: Buffers containing primary amines (e.g., Tris, glycine) are strictly prohibited during the reaction phase, as they will aggressively compete with the target protein for the imidoester[5]. Triethanolamine, sodium borate, carbonate, or HEPES are the standard choices[7].

• Moisture Sensitivity: The imidate moiety is highly susceptible to hydrolysis. Vials must be fully equilibrated to room temperature before opening to prevent atmospheric condensation from destroying the reagent[5]. Reagents must be dissolved immediately prior to use and cannot be stored in aqueous solutions[7].

Logical Relationships & Workflows

Influence of pH on imidoester reaction pathways and amidine bond formation efficiency.

Standard Operating Procedure (SOP): Protein Amidination

Self-Validating System Note: This protocol utilizes DTBP or DMS to crosslink interacting proteins in solution. The logic ensures that each step can be analytically verified.

Materials Required:

• Crosslinking Buffer: 0.2 M Triethanolamine, pH 8.0 (or 0.1 M Sodium Borate, pH 8.5)[5].

• Target Protein: 1-5 mg/mL in Crosslinking Buffer.

• Crosslinker: DMA, DMP, DMS, or DTBP (equilibrated to RT in a desiccator)[7].

• Quenching Buffer: 1 M Tris-HCl, pH 7.5, or 1 M Glycine[5].

Step-by-Step Methodology:

• Buffer Exchange: If the target protein is stored in Tris or glycine, perform a buffer exchange using a desalting column or dialysis into the amine-free Crosslinking Buffer[5].

• Reagent Preparation: Remove the imidoester vial from 4°C storage and allow it to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation[7]. Immediately before use, dissolve the imidoester in Crosslinking Buffer to create a 50 mM stock solution. Critical: Do not store this solution. Use within 5 minutes.

• Crosslinking Reaction: Add the imidoester stock to the protein solution to achieve a 10-fold to 30-fold molar excess of crosslinker (use 10-fold for protein concentrations >5 mg/mL, and 20-30-fold for <5 mg/mL)[5].

• Incubation: Mix gently and incubate the reaction at room temperature for 30 to 60 minutes[7].

• Reaction Quenching: Stop the reaction by adding the Quenching Buffer (Tris or Glycine) to a final concentration of 20-50 mM[5]. Alternatively, glacial acetic acid can be added at a 1:4 ratio[7]. Incubate for 15 minutes at room temperature.

• Purification: Remove excess quenched crosslinker using a desalting column or size-exclusion chromatography, equilibrating the column with the final desired storage buffer.

Step-by-step experimental workflow for imidoester-mediated protein amidination.

Downstream Validation & Troubleshooting

To ensure the protocol acts as a self-validating system, researchers must verify crosslinking efficiency using the following methods:

• SDS-PAGE Analysis: Run the quenched sample on an SDS-PAGE gel. Successful intermolecular crosslinking will present as higher molecular weight bands (e.g., dimers, tetramers) compared to the uncrosslinked control.

• Cleavage Verification (For DTBP): If DTBP was used, run parallel lanes under non-reducing and reducing conditions (e.g., 100-150 mM DTT at 37°C for 30 minutes)[5]. The reducing lane should show the disappearance of the high molecular weight crosslinked bands and the reappearance of the monomeric protein band[6].

• Mass Spectrometry (Footprinting): Bottom-up proteomics can be employed to map the exact residues involved in the interaction[8]. The mass shift of an amidinated lysine residue must be accounted for during database searching.

References

• [1] Korambiotech. Cross-Linking Reagents. Source: korambiotech.com. URL:

• [6] Interchim. Homobifunctional imidoester cross-linkers. Source: interchim.fr. URL:

• [7] Sangon Biotech. ImidoesterCrosslinkers:DMA, DMP, DMS. Source: sangon.com. URL:

• [5] Thermo Fisher Scientific. Imidoester Crosslinkers: DMA, DMP, DMS, DTBP. Source: thermofisher.com. URL:

• [2] Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Source: thermofisher.com. URL:

• [4] MDPI. Advances in Functionalized Photosensitive Polymeric Nanocarriers. Source: mdpi.com. URL:

• [3] Thermo Fisher Scientific. Crosslinking Technology. Source: thermofisher.com. URL:

• [8] NIH. Mass Spectrometry-Based Protein Footprinting for High Order Structure Analysis. Source: nih.gov. URL:

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ethyl butyrimidate hydrochloride buffer preparation and storage

Application Note: Preparation, Optimization, and Storage of Ethyl Butyrimidate Hydrochloride Buffer Systems

Executive Summary Ethyl butyrimidate hydrochloride (EBI) is a highly reactive, moisture-sensitive imidoester utilized extensively in bioconjugation, protein crosslinking, and complex organic synthesis. Because the imidate moiety is highly susceptible to aqueous hydrolysis, the efficacy of EBI is entirely dependent on stringent buffer preparation and storage protocols. This application note provides a self-validating, step-by-step methodology for formulating EBI buffer systems to maximize crosslinking efficiency while mitigating hydrolytic degradation.

Mechanistic Principles of Imidoester Crosslinking

Unlike N-hydroxysuccinimide (NHS) esters, which neutralize the positive charge of primary amines upon forming amide bonds, imidoesters like EBI react with primary amines ( α -amines at the N-terminus and ϵ -amines of lysine residues) to yield amidine bonds[1].

Causality in Structural Preservation: The resulting amidine linkage remains protonated at physiological pH. This is a critical biochemical advantage, as the crosslink retains a positive charge much like the primary amine it replaced, thereby preserving the native isoelectric point (pI) and conformational stability of the target protein[1]. However, this reaction is in direct competition with aqueous hydrolysis. If the buffer environment is not perfectly optimized, water molecules will hydrolyze the imidate group into an unreactive byproduct, leading to experimental failure[2].

Mechanistic pathway of Ethyl Butyrimidate crosslinking and competing hydrolysis.

Critical Parameters for Buffer Selection

To establish a self-validating experimental system, the buffer must be engineered to favor nucleophilic attack by the protein over hydrolysis by water.

• Absence of Competing Nucleophiles: The buffer must be strictly amine-free. Primary amine-containing buffers (e.g., Tris, glycine) act as competitive nucleophiles, reacting with EBI and completely inhibiting protein crosslinking[2].

• Alkaline pH Optimization: Imidoester reaction kinetics are highly pH-dependent. While amidine formation is favored between pH 8.0 and 10.0, the half-life of the imidoester also increases as the environment becomes more alkaline. A pH of 8.0 to 9.0 is the optimal thermodynamic "sweet spot," balancing rapid crosslinking with the preservation of target protein integrity[2].

Table 1: Buffer Compatibility for Imidoester Crosslinking

Buffer Type	Compatibility	Biochemical Rationale
Triethanolamine (TEA)	Optimal	Amine-free (tertiary amine), excellent buffering capacity at pH 8.0 - 8.5.
Sodium Borate	Optimal	Amine-free, excellent buffering capacity at pH 8.5 - 9.0.
HEPES / Phosphate	Acceptable	Amine-free, but requires careful pH monitoring to ensure it remains ≥ 8.0.
Tris-HCl	Incompatible (Use as Quench)	Contains a primary amine; directly competes with the target protein.
Glycine	Incompatible (Use as Quench)	Contains a primary amine; directly competes with the target protein.

Experimental Protocol: EBI Buffer Preparation and Crosslinking

Self-Validating Check: Always verify the pH of the buffer prior to the addition of EBI. Adding EBI to an unoptimized or acidic buffer will result in immediate, irreversible hydrolysis.

Materials Required:

• Ethyl Butyrimidate Hydrochloride (EBI) powder[3].

• Reaction Buffer: 0.2 M Triethanolamine (TEA) or 0.1 M Sodium Borate, pH 8.5.

• Quenching Buffer: 1 M Tris-HCl, pH 7.5, or 1 M Glycine.

Table 2: Protein Concentration vs. Required EBI Molar Excess

Protein Concentration	Recommended EBI Molar Excess
> 5 mg/mL	10-fold
2 - 5 mg/mL	20-fold
< 2 mg/mL	30 to 50-fold

Step-by-Step Methodology:

• Reagent Equilibration (Critical Step): Remove the desiccated EBI vial from -20°C storage. Do not open immediately. Allow the vial to equilibrate to room temperature for at least 30 minutes[2].

  • Causality: Opening a cold vial introduces atmospheric moisture, causing immediate condensation and irreversible hydrolysis of the bulk powder[2].

• Protein Preparation: Dialyze or desalt the target protein into the chosen amine-free Reaction Buffer. Ensure the final protein concentration is accurately quantified to determine the necessary molar excess (See Table 2).

• EBI Dissolution (Time-Sensitive): Immediately before use, weigh the required amount of EBI. Dissolve the EBI directly into a separate aliquot of the Reaction Buffer to create a concentrated stock (e.g., 100 mM).

  • Causality: EBI cannot be stored in aqueous solution; it must be used within 10–15 minutes of dissolution to outpace the competing hydrolysis reaction[2].

• Reaction Initiation: Add the appropriate volume of the EBI solution to the protein sample based on the calculated molar excess.

• Incubation: Incubate the reaction mixture at room temperature for 30 to 60 minutes[2].

• Quenching: Stop the reaction by adding the Quenching Buffer (Tris or Glycine) to a final concentration of 20–50 mM. Incubate for an additional 15 minutes.

  • Causality: The primary amines in Tris/Glycine rapidly consume any unreacted EBI, preventing further non-specific crosslinking and stabilizing the final product[2].

Step-by-step workflow for the preparation, utilization, and quenching of EBI buffer systems.

Storage and Stability Guidelines

The physicochemical properties of EBI demand rigorous, uncompromising storage conditions due to its high hygroscopicity[3]:

• Solid State Storage: Store the lyophilized powder desiccated at -20°C[3]. When stored properly under inert gas (argon or nitrogen) and protected from moisture, the solid reagent maintains integrity for up to 12 months.

• Aqueous State Storage: Never store EBI in solution. The half-life of imidoesters in aqueous buffers at pH 8.0 is measured in minutes to hours. Any reconstituted EBI solution that is not used immediately must be discarded to prevent the introduction of hydrolyzed, inactive reagent into future experiments.

References

Sources

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• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Ethyl butyrimidate | 998-97-0 | Benchchem [benchchem.com]

Application Note: Charge-Retentive Amine Protection in Peptide Synthesis Using Ethyl Butyrimidate

Introduction & Scientific Rationale

In the synthesis of complex peptides and proteins, the protection of primary amines—such as the N-terminus or the ϵ -amino group of lysine residues—is a fundamental requirement to prevent unwanted side reactions, such as branching or polymerization[1]. Conventional protecting groups like tert-butyloxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc) achieve this by converting the basic amine into a neutral carbamate[1].

However, neutralizing the positive charge of lysine or the N-terminus can drastically alter the peptide's physicochemical properties. The loss of electrostatic repulsion often leads to severe on-resin aggregation, poor solubility, and difficult downstream couplings.

The Solution: Amidination via ethyl butyrimidate hydrochloride (CAS: 2208-08-4) offers an elegant, charge-retentive alternative[2]. By reacting the primary amine with ethyl butyrimidate, the amine is converted into a butyramidine. Because amidines have a high pKa​ (~11–12), they remain protonated and positively charged under physiological and slightly alkaline conditions[3]. This preserves the native electrostatic profile of the peptide during synthesis and folding, while completely masking the amine from nucleophilic attack[2]. Furthermore, the resulting amidine is highly orthogonal: it is completely stable to the strong acids (e.g., TFA) used for resin cleavage and the bases (e.g., piperidine) used for Fmoc deprotection[4].

Mechanistic Causality & Reaction Dynamics

The amidination of an amine using an imidate ester is a delicate kinetic balancing act. Understanding the causality behind the reaction conditions is critical for achieving quantitative yields without degrading the reagent.

The pH Balancing Act

The primary amine of a lysine side chain has a pKa​ of approximately 10.5. At neutral pH, it exists as the non-nucleophilic ammonium ion ( NH3+​ ). To initiate the nucleophilic attack on the electrophilic carbon of ethyl butyrimidate, the amine must be deprotonated to its free state ( NH2​ ).

However, imidate hydrochlorides are highly sensitive to aqueous hydrolysis, rapidly degrading into ethyl butyrate and ammonia if the pH is too high or if moisture is present[5]. Therefore, the reaction is strictly performed in anhydrous organic solvents (such as DMF or ethanol) using a non-nucleophilic base like N,N -Diisopropylethylamine (DIPEA) to maintain an apparent pH of 8.5–9.5. This specific window ensures a sufficient concentration of the nucleophilic free amine while kinetically outcompeting the hydrolysis of the imidate[6].

Figure 1: Mechanistic pathway of amidine formation from ethyl butyrimidate.

Self-Validating Experimental Protocols

The following protocol details the on-resin amidination of a free lysine side-chain (or N-terminus) using ethyl butyrimidate hydrochloride. The workflow includes built-in validation steps to ensure robust E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards in the laboratory.

Materials Required

• Peptide-resin with a free primary amine (e.g., Mtt-deprotected Lysine).

• Ethyl butyrimidate hydrochloride (Ensure strictly anhydrous storage)[5].

• N,N -Diisopropylethylamine (DIPEA).

• Anhydrous Dimethylformamide (DMF) and Dichloromethane (DCM).

• Kaiser Test reagents (Ninhydrin, Phenol, KCN).

Step-by-Step Methodology

Step 1: Resin Preparation and Swelling

• Transfer 0.1 mmol of the peptide-resin to a fritted solid-phase synthesis syringe.

• Swell the resin in 5 mL of anhydrous DCM for 30 minutes, followed by washing with anhydrous DMF (3 × 5 mL). Causality: Swelling expands the polymer matrix, ensuring the sterically bulky imidate reagent can diffuse freely to the reactive amine sites.

Step 2: On-Resin Amidination

• In a dry vial, dissolve 1.0 mmol (10 equivalents) of ethyl butyrimidate hydrochloride in 3 mL of anhydrous DMF.

• Add 2.0 mmol (20 equivalents) of DIPEA to the solution. The apparent pH should be ~9.0.

• Immediately add this cocktail to the swelled resin.

• Agitate the reaction mixture at room temperature for 2 to 4 hours. Causality: The large excess of reagent drives the equilibrium toward the tetrahedral intermediate, while DIPEA neutralizes the HCl salt of the imidate and maintains the amine in its nucleophilic state[6].

Step 3: Validation (The Kaiser Test)

• Drain the reaction cocktail and wash the resin thoroughly with DMF (5 × 5 mL) and DCM (5 × 5 mL) to remove the ethanol byproduct and unreacted imidate.

• Extract a few resin beads and perform a Kaiser test.

  • Self-Validation Check: A yellow/colorless bead indicates complete capping of the primary amine (Success). A blue bead indicates unreacted primary amines, necessitating a second coupling cycle with fresh reagents.

Step 4: Downstream SPPS and Cleavage

• Proceed with standard Fmoc/tBu solid-phase peptide synthesis. The butyramidine group is highly stable to 20% piperidine in DMF.

• Cleave the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIPS, 2.5% H2​O ) for 2 hours.

  • Self-Validation Check: Analyze the crude peptide via LC-MS. The mass spectrum should show a mass shift of +68 Da per protected amine (replacing an H atom with a C4​H7​N group), confirming that the amidine successfully withstood the harsh acidic cleavage[4].

Figure 2: Workflow for on-resin amine protection using ethyl butyrimidate.

Data Presentation: Protecting Group Comparison

To select the appropriate protecting group for a given synthetic challenge, researchers must weigh the requirement for charge retention against the desired cleavage conditions. The table below summarizes the physicochemical and orthogonal properties of standard amine protecting groups compared to ethyl butyrimidate-derived amidines.

Protecting Group	Charge at pH 7.4	Orthogonality	Cleavage Conditions	Primary Use Case
Boc	Neutral	Base-stable	Strong Acid (TFA)	N-terminal or Lysine side-chain protection
Fmoc	Neutral	Acid-stable	Mild Base (Piperidine)	N-terminal protection in standard SPPS
Alloc	Neutral	Acid/Base-stable	Pd(0) catalysis	Orthogonal side-chain protection
Butyramidine	Positive (+1)	Acid/Base-stable	Hydrazine, Ammonia, or left intact	Charge-retentive Lysine protection / Arginine mimicry

Note: While amidines can be cleaved using strong nucleophiles like hydrazine or prolonged basic hydrolysis, in many therapeutic applications, the butyramidine is deliberately left intact on the final peptide to act as a stable, positively charged arginine/lysine mimic.

References

• Master Organic Chemistry. Amine Protection and Deprotection. Master Organic Chemistry Reaction Guide. Available at:[Link]

• Hyodo, K., Miki, K., & Yauchi, T. (2022). Synthesis of Ethyl Acetohydroximate and Derivatives from Imidate Hydrochloride. The Journal of Organic Chemistry, 87(5), 2959-2965. ACS Publications. Available at:[Link]

• Wang, Y., et al. (2022). A General Strategy to Install Amidine Functional Groups Along the Peptide Backbone. Journal of the American Chemical Society, 145(4), 2430-2439. PMC/NIH. Available at:[Link]

Sources

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• 2. Ethyl butyrimidate | 998-97-0 | Benchchem [benchchem.com]
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• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: A Step-by-Step Guide to Monofunctional Imidoester Protein Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction: Precision in Protein Modification

The covalent labeling of proteins is a cornerstone of modern biological research and therapeutic development. It enables the attachment of probes, drugs, and other molecules to proteins to study their function, track their location, and create novel therapeutic agents. Among the various chemical strategies, labeling via primary amines (the N-terminus and lysine ε-amino groups) is common due to their abundance and accessibility.

While N-hydroxysuccinimide (NHS) esters are widely used for their high reactivity, monofunctional imidoesters offer a unique and compelling advantage: the preservation of the protein's native charge.[1][2][3] Imidoesters react with primary amines to form amidine bonds, which, like the original amine, are protonated and positively charged at physiological pH.[1][4][5] This property is critical for applications where maintaining the protein's isoelectric point (pI) and native conformation is paramount to preserving its biological activity.[1][2]

This guide provides an in-depth exploration of the chemistry and practical application of monofunctional imidoester-based protein modification, with a special focus on Traut's Reagent (2-iminothiolane), a cyclic thioimidate that serves as a powerful tool for introducing sulfhydryl groups onto a protein.

The Chemistry of Imidoester Reactions

The core of this labeling strategy lies in the reaction between an imidoester functional group and a primary amine on a protein.[1][4]

Mechanism of Amidine Bond Formation

The reaction proceeds via nucleophilic attack of the unprotonated primary amine on the electrophilic carbon of the imidoester. This forms a stable amidine linkage. The reaction is highly pH-dependent, with optimal efficiency typically observed in the alkaline range of pH 8 to 10.[4][6][7] As the pH increases, the reactivity and half-life of the imidoester also increase, leading to more efficient conjugation.[4][6]

Below pH 10, side reactions can occur, but the formation of the desired amidine bond is still favored between pH 8-10.[4] It is crucial to use buffers that do not contain primary amines, such as Tris or glycine, as they will compete with the target protein for reaction with the imidoester.[2][7][8] Suitable buffers include borate, carbonate, HEPES, and triethanolamine.[1][2][7]

Caption: Reaction of an imidoester with a protein's primary amine to form a charge-preserving amidine bond.

Featured Application: Thiolation with Traut's Reagent (2-Iminothiolane)

A prominent and highly useful monofunctional reagent that reacts with primary amines is Traut's Reagent, also known as 2-iminothiolane.[9][10] It is a cyclic thioimidate that efficiently introduces sulfhydryl (-SH) groups onto proteins and other molecules, a process called thiolation.[10][11] This is a powerful functional group interconversion strategy, transforming primary amines into highly reactive thiols that can be used for subsequent conjugation with maleimide- or iodoacetamide-containing molecules.[10][12][13]

A key advantage of Traut's Reagent is that the ring-opening reaction preserves the positive charge of the original amine group, thus minimizing disturbances to the protein's native structure.[10][11][14]

Caption: Step-by-step workflow for protein thiolation using Traut's Reagent.

Experimental Protocol: Protein Thiolation

This protocol provides a detailed methodology for introducing sulfhydryl groups onto a protein using Traut's Reagent.

A. Materials and Reagents

• Protein of interest

• Traut’s Reagent (2-Iminothiolane HCl)

• Reaction Buffer: Amine-free buffer, pH 7.0-9.0 (e.g., 0.1 M phosphate, 0.2 M triethanolamine, or 0.1 M borate) containing 2-5 mM EDTA.[11][14]

• Purification: Desalting column (e.g., Zeba™ Spin Desalting Column).[14]

• Quantification: Ellman’s Reagent (DTNB) for sulfhydryl quantitation.[14]

• Anhydrous DMSO or DMF (optional, for dissolving other labeling reagents)

B. Protocol

• Protein Preparation:

  • Dissolve the protein in the Reaction Buffer to a concentration of 1-10 mg/mL.[5][7]

  • If the protein is already in a buffer containing primary amines (like Tris), it must be exchanged into the Reaction Buffer via dialysis or a desalting column.[11][15] The inclusion of EDTA is critical to chelate divalent metals that can promote the oxidation of the newly formed sulfhydryl groups.[14]

• Traut's Reagent Preparation:

  • Traut's Reagent is moisture-sensitive and should be equilibrated to room temperature before opening the vial to prevent condensation.[2][7][11]

  • Immediately before use, dissolve the Traut's Reagent in the Reaction Buffer to create a fresh stock solution (e.g., 2 mg/mL, which is ~14 mM).[14] Do not store the reagent in solution as it is susceptible to hydrolysis.[2][7]

• Thiolation Reaction:

  • Add a 2- to 20-fold molar excess of Traut's Reagent to the protein solution.[10][11][14] The optimal ratio depends on the protein's size, concentration, and the desired degree of labeling, and should be determined empirically.[3][11]

  • For example, to achieve modification of an IgG antibody (150 kDa) at 10 mg/mL with a 10-fold molar excess, you would add approximately 46 µL of a 14 mM Traut's Reagent stock solution to each 1 mL of the antibody solution.[14]

  • Incubate the reaction mixture for 60 minutes at room temperature.[7][10][14]

• Purification of Thiolated Protein:

  • Immediately following incubation, remove the excess, unreacted Traut's Reagent and byproducts using a desalting column equilibrated with the Reaction Buffer (containing 2-5 mM EDTA).[10][14] This step is crucial to prevent further reaction and to prepare the protein for downstream applications.

C. Critical Reaction Parameters

Parameter	Recommended Range/Value	Rationale & Key Considerations
pH	7.0 - 9.0 (Optimal: 8.0)	Balances high reactivity of the imidoester with its stability. Higher pH increases reaction rate but also hydrolysis.[4][6][7]
Buffer Choice	Phosphate, Borate, HEPES, Triethanolamine	Must be amine-free. Buffers like Tris or glycine will compete for the reagent, reducing labeling efficiency.[2][7][8]
Protein Concentration	1 - 10 mg/mL	Higher concentrations generally lead to more efficient labeling.[7][16]
Reagent:Protein Molar Ratio	2:1 to 20:1	Must be optimized. Lower ratios for minimal modification, higher ratios for introducing more sulfhydryl groups.[10][11][14]
Incubation Time	30 - 60 minutes	Sufficient time for the reaction to proceed to completion at room temperature.[2][7][14]
EDTA	2 - 5 mM	Chelates metal ions that can catalyze the oxidation of free sulfhydryl groups to disulfides.[11][14]

Validation: Quantifying the Degree of Labeling

After purification, it is essential to determine the extent of modification. For thiolated proteins, this is commonly achieved using Ellman's Reagent (5,5'-dithiobis-(2-nitrobenzoic acid), or DTNB).[17] DTNB reacts with free sulfhydryl groups to produce a yellow-colored product, 2-nitro-5-thiobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm.[17] This allows for the calculation of the average number of sulfhydryl groups incorporated per protein molecule.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Labeling Efficiency	- Reaction buffer contains primary amines (e.g., Tris).- pH is too low.- Traut's Reagent was hydrolyzed (not freshly prepared).- Insufficient molar excess of reagent.	- Exchange protein into an amine-free buffer (PBS, Borate).[11][15]- Ensure reaction pH is between 7.0 and 9.0.[14]- Always prepare reagent solution immediately before use.[2][7]- Perform a titration to find the optimal molar excess.[11]
Protein Precipitation/Aggregation	- Over-modification of the protein alters its properties.- Protein is unstable under the reaction conditions.	- Reduce the molar ratio of Traut's Reagent to the protein.[18]- Decrease the reaction time.- Confirm the stability of your protein at the chosen pH and concentration.
Loss of Protein Activity	- Modification of lysine residues critical for protein function or substrate binding.	- Reduce the molar excess of the labeling reagent to decrease the overall degree of labeling.[18]- If a specific lysine is known to be critical, this labeling method may not be suitable.
Inconsistent Results	- Reagent vial has absorbed moisture.- Inaccurate protein concentration measurement.	- Equilibrate the reagent vial to room temperature before opening. Store desiccated.[7][11]- Accurately determine protein concentration before calculating molar ratios.

References

• Stephanopoulos, N., & Francis, M. B. (2011). Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation. Accounts of Chemical Research, 44(8), 676-685. Retrieved from [Link]

• Covalent Modification Of Recombinant Protein With Reactive Thiols. (2015). eGrove. Retrieved from [Link]

• Cross-Linking Reagents. (n.d.). G-Biosciences. Retrieved from [Link]

• Protein Modification Reagents. (n.d.). Insungcromatech. Retrieved from [Link]

• ImidoesterCrosslinkers:DMA, DMP, DMS. (n.d.). Sangon Biotech. Retrieved from [Link]

• Chemical Modification of Proteins. (n.d.). SlideShare. Retrieved from [Link]

• Covalent Coupling. (2024). Bangs Labs. Retrieved from [Link]

• Sulfhydration Kit With Traut's Reagent. (n.d.). G-Biosciences. Retrieved from [Link]

• Introducing Functional Groups. (n.d.). CellMosaic. Retrieved from [Link]

• Attachment strategy, using 2-iminothiolane (Traut's reagent) to... (n.d.). ResearchGate. Retrieved from [Link]

• Caution in the use of 2‐iminothiolane (Traut's reagent) as a cross‐linking agent for peptides. (2015). ResearchGate. Retrieved from [Link]

• Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation. (2011). PMC. Retrieved from [Link]

• Quantification of protein modification by oxidants. (2009). SfRBM. Retrieved from [Link]

• Protein Cross-linkers handbook and selection guide. (n.d.). The Wolfson Centre for Applied Structural Biology. Retrieved from [Link]

• Quantification of protein modification by oxidants. (2009). PubMed. Retrieved from [Link]

• Application Note – Protein Labeling with NHS Esters. (n.d.). Glen Report. Retrieved from [Link]

• Quantification of Protein Modification by Oxidants. (2009). ResearchGate. Retrieved from [Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. (n.d.). Interchim. Retrieved from [Link]

• Quantification and Significance of Protein Oxidation in Biological Samples. (2000). ResearchGate. Retrieved from [Link]

• QUANTIFICATION AND SIGNIFICANCE OF PROTEIN OXIDATION IN BIOLOGICAL SAMPLES*. (2000). SfRBM. Retrieved from [Link]

• Strategies for Acid and Amine Cross-linking and Labeling for Protein Structural Characterization Using Mass Spectrometry. (2020). PMC. Retrieved from [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. (2013). PMC. Retrieved from [Link]

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• 1. 架橋の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. korambiotech.com [korambiotech.com]
• 7. store.sangon.com [store.sangon.com]
• 8. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 9. 제품 [insung.net]
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• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. pubs.acs.org [pubs.acs.org]
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• 18. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]

Application Note: Ethyl Butyrimidate in Structural Biology and Crystallography

Subtitle: Surface Engineering, Co-Crystallization, and Higher-Order Structure Probing

Executive Summary

Ethyl butyrimidate (EB) is a monofunctional imidoester widely utilized in structural biology for the targeted chemical modification of primary amines. While bifunctional imidoesters are classic protein cross-linkers, monofunctional variants like EB serve a distinct and critical purpose: they amidinate lysine residues and N-termini without cross-linking. This targeted modification preserves the native positive charge of the protein at physiological pH while introducing a defined aliphatic steric bulk (a butyrimidyl group). This application note details the mechanistic principles, experimental protocols, and structural applications of EB for researchers and drug development professionals.

Mechanistic Principles of Imidoester Modification

The amidination of lysine by EB proceeds via a nucleophilic attack of the deprotonated ε-amino group on the electrophilic carbon of the imidoester, forming a tetrahedral intermediate. Subsequent elimination of ethanol yields an amidine.

Causality in Structural Preservation: Because the resulting amidine has a pKa of ~12.5, it remains protonated under physiological and crystallization conditions. This is a critical advantage over modifications like acetylation or succinylation, which neutralize or invert the charge, often leading to severe electrostatic repulsion, protein denaturation, or precipitation .

Chemical mechanism of lysine amidination by ethyl butyrimidate.

Application I: Protein Surface Engineering for X-Ray Crystallography

A major bottleneck in X-ray crystallography is the high conformational surface entropy of lysine residues, which can impede the formation of a well-ordered crystal lattice. By modifying these flexible side chains with EB, researchers can lock them into more rigid conformations. The extended propyl chain of the butyrimidyl group can also participate in novel hydrophobic packing interactions at crystal contact interfaces, rescuing recalcitrant proteins that fail to crystallize in their native state .

Protocol: Lysine Amidination for Crystallization Trials

Note: This protocol is a self-validating system; it includes internal checks (pH monitoring and SEC profiling) to ensure the modification does not induce aggregation.

Step 1: Buffer Exchange Dialyze the target protein (1–5 mg/mL) into an amine-free buffer, such as 50 mM HEPES, 100 mM NaCl, pH 8.5. Causality: Amine-containing buffers (e.g., Tris, Glycine) will act as competitive nucleophiles, neutralizing the EB reagent before it can react with the protein. A pH of 8.5 ensures a sufficient fraction of lysine side chains are deprotonated and nucleophilic, balancing reaction efficiency against the rate of reagent hydrolysis.

Step 2: Reagent Preparation Immediately before use, weigh out Ethyl Butyrimidate Hydrochloride and dissolve it in dry DMSO to create a 0.5 M stock solution. Causality: Imidoesters hydrolyze rapidly in aqueous environments. Preparing the stock in dry DMSO prevents premature degradation and ensures accurate molar dosing.

Step 3: Amidination Reaction Add the EB stock to the protein solution to achieve a 20- to 50-fold molar excess per lysine residue. Stir gently at room temperature for 1 to 2 hours. Causality: A high molar excess compensates for the competing hydrolysis reaction in the aqueous buffer, ensuring complete saturation of solvent-accessible lysines.

Step 4: pH Maintenance (Validation Check) Monitor the pH during the first 15 minutes. The reaction releases HCl (from the reagent salt) and consumes base. If the pH drops below 8.0, carefully adjust it back to 8.5 using 0.1 M NaOH to maintain nucleophilicity.

Step 5: Quenching and Purification Quench the reaction by adding 1 M Tris-HCl (pH 8.0) to a final concentration of 100 mM. Incubate for 15 minutes. Purify the modified protein using Size Exclusion Chromatography (SEC). Validation Check: The SEC chromatogram must be evaluated to confirm that the protein remains monomeric and has not aggregated due to over-modification.

Experimental workflow for protein surface engineering prior to crystallization.

Application II: Structural Mass Spectrometry (Protein Footprinting)

In structural mass spectrometry, EB is employed as a footprinting probe to map the Solvent Accessible Surface Area (SASA) of proteins. By comparing the labeling kinetics of native versus ligand-bound states, researchers can deduce higher-order structures (HOS) and interaction interfaces. The specific mass shift (+69.10 Da) provided by the butyrimidyl group serves as a highly detectable, stable mass spectrometry tag .

Quantitative Data: Comparative Analysis of Lysine-Targeting Modifiers

When designing a footprinting or surface engineering experiment, selecting the correct modifier is paramount. The table below summarizes the quantitative shifts and charge alterations of common reagents:

Reagent	Chemical Formula (Added Group)	Added Mass (Da)	Charge Alteration (pH 7.4)	Relative Steric Bulk	Primary Application
Ethyl Butyrimidate	C₄H₈N (Butyrimidyl)	+69.10	Preserved (+)	Moderate (Aliphatic)	Surface Engineering / HOS Probing
Methyl Acetimidate	C₂H₄N (Acetimidyl)	+41.05	Preserved (+)	Low (Methyl)	Surface Engineering
NHS-Acetate	C₂H₃O (Acetyl)	+42.04	Neutralized (0)	Low	Footprinting
Succinic Anhydride	C₄H₅O₃ (Succinyl)	+100.07	Inverted (-)	High	Charge Reversal

Application III: Synthesis of Co-Crystallization Ligands

Beyond direct protein modification, EB is a critical synthetic precursor for structural biology ligands. For example, EB is reacted with L-ornithine to synthesize N5-(1-iminobutyl)-L-ornithine (Ethyl-L-NIO), a potent competitive inhibitor of Nitric Oxide Synthase (NOS) . Co-crystallizing NOS enzymes with Ethyl-L-NIO has been instrumental in elucidating the active site architecture and the mechanism of NO biosynthesis, proving EB's versatility in drug development pipelines.

References

• Mass Spectrometry-Based Protein Footprinting for High Order Structure Analysis: Fundamentals and Applications. Chemical Reviews.[Link]

• Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Mass Spectrometry Reviews.[Link]

• Adjustment of Protein Crystal Porosity for Biotemplating. AIP Conference Proceedings.[Link]

• Ethyl butyrimidate hydrochloride. PubChem.[Link]

Application Note: Precision Amidination of Proteins Using Ethyl Butyrimidate Hydrochloride

Executive Overview

For researchers and drug development professionals engineering bioconjugates, maintaining the native structural conformation of a protein during chemical modification is paramount. Ethyl butyrimidate hydrochloride (EBH) is a highly specific, monofunctional imidoester reagent utilized for the amidination of primary amines—predominantly the ϵ -amines of lysine residues and N-terminal α -amines.

Unlike N-hydroxysuccinimide (NHS) ester reactions, which neutralize the positive charge of the target amine by forming an amide bond, imidoesters form an amidine linkage. This amidine bond is protonated at physiological pH, 1[1]. Consequently, EBH modification minimizes disruptions to higher-order structural conformations and preserves the biological activity of the macromolecule[2].

Mechanistic Rationale & Reaction Dynamics

The synthesis of EBH is typically achieved via the 3 using butyronitrile and ethanol under strictly anhydrous acidic conditions[3]. In aqueous bioconjugation applications, the conjugation efficiency of EBH is governed by a strict kinetic competition between two pathways:

• Nucleophilic Attack (Desired): The unprotonated primary amine of the protein attacks the electrophilic imidoester carbon, displacing ethanol and forming the amidine bond.

• Aqueous Hydrolysis (Undesired): Water molecules attack the imidoester, hydrolyzing it into an unreactive ester or amide.

The pH Causality: Because the pKa of lysine side chains is approximately 10.5, the primary amine must be deprotonated to act as a nucleophile. 4[4]. However, the rate of imidoester hydrolysis also accelerates exponentially at higher pH values. Therefore,5 to maximize amidine yield while minimizing reagent degradation[5].

Quantitative Reaction Parameters

Parameter	Optimal Range/Value	Mechanistic Rationale
pH	8.0 – 9.0	Balances the need for unprotonated, nucleophilic amines against the rapid rate of imidoester hydrolysis at highly alkaline pH.
Buffer Systems	Borate, Carbonate, HEPES	Must be completely devoid of primary amines to prevent competitive consumption of the EBH reagent.
Molar Excess	10x to 30x	Compensates for the concurrent aqueous hydrolysis of the imidate group, ensuring sufficient reagent reaches the target lysines.
Temperature	20°C to 25°C (RT)	Room temperature facilitates a rapid reaction (30-60 min), minimizing the time the protein spends in alkaline conditions.
Quenching Agents	20-50 mM Tris or Glycine	Introduces a massive excess of primary amines to rapidly outcompete the protein and terminate the modification.

Reaction Pathway Visualization

Workflow for optimal protein amidination using ethyl butyrimidate hydrochloride.

Self-Validating Amidination Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . Orthogonal in-process controls guarantee that the absence of a reaction can be immediately diagnosed.

Phase 1: Preparation & Baseline Establishment

Step 1: Buffer Exchange

• Action: Dialyze or desalt the protein sample (1–5 mg/mL) into 0.2 M Sodium Borate or 0.1 M HEPES buffer, pH 8.5.

• Causality: 5 by acting as competitive nucleophiles[5].

• Validation Checkpoint 1: Perform a baseline TNBSA (2,4,6-trinitrobenzene sulfonic acid) assay on an aliquot to quantify the exact number of accessible primary amines prior to modification.

Phase 2: Reagent Activation & Conjugation

Step 2: EBH Reagent Preparation

• Action: Equilibrate the EBH vial to room temperature in a desiccator before opening. Weigh out the required amount and dissolve it in the reaction buffer to create a 100 mM stock.

• Causality: Imidoesters are highly moisture-sensitive. Condensation will cause immediate hydrolysis. The stock must be used within 2 minutes of preparation. Step 3: Amidination Reaction

• Action: Add a 10- to 30-fold molar excess of EBH to the protein solution. Incubate at room temperature (20°C–25°C) for 45 minutes under gentle agitation.

• Causality: The molar excess drives the reaction kinetics forward, compensating for the rapid aqueous hydrolysis of the imidate group.

Phase 3: Termination & Purification

Step 4: Reaction Quenching

• Action: Add 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes.

• Causality: Flooding the system with primary amines instantly halts further protein modification by consuming any residual unhydrolyzed EBH. Step 5: Desalting

• Action: Pass the quenched reaction mixture through a size-exclusion desalting column equilibrated with PBS (pH 7.4) or the desired storage buffer.

• Causality: Removes the ethanol byproduct, unreacted EBH, and Tris quenching agent, returning the protein to a stable physiological environment.

Phase 4: System Validation & Quality Control

Because EBH 2 of the protein[2], standard electrophoretic mobility shifts (SDS-PAGE) will not show the obvious changes typically observed with NHS-ester modifications.

Step 6: Post-Reaction Quantitation

• Validation Checkpoint 2 (TNBSA Assay): Perform a secondary TNBSA assay. A successful reaction is self-validated by a significant reduction in detectable free lysines compared to Checkpoint 1.

• Validation Checkpoint 3 (Mass Spectrometry): Analyze the intact protein via MALDI-TOF or ESI-MS. Each successful addition of a butyramidine group yields a specific, predictable mass shift of +70.1 Da (MW of the butyrimidate moiety minus the ethanol leaving group).

References

• Homobifunctional imidoester cross-linkers. Interchim. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. Butanimidamide (CAS 107-90-4) - High-Purity Reagent [benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Notes &amp; Protocols: In Vitro Protein Modification Using Ethyl Butyrimidate

Authored by: A Senior Application Scientist

Introduction

In the landscape of protein chemistry, the precise modification of amino acid side chains is a cornerstone technique for elucidating protein structure, function, and interactions. Ethyl butyrimidate hydrochloride is a valuable imidoester reagent for the covalent modification of primary amino groups in proteins, primarily the ε-amino group of lysine residues and the N-terminal α-amino group. This modification, known as amidation, converts a primary amine into a positively charged N-substituted butyramidine. A key advantage of this technique is the retention of positive charge at the modification site under physiological conditions, which often preserves the native protein conformation and biological activity.

This comprehensive guide provides an in-depth exploration of the principles, protocols, and applications of ethyl butyrimidate for protein modification. It is designed for researchers, scientists, and drug development professionals seeking to leverage this technique for applications ranging from structural proteomics to the development of protein-based therapeutics.

Section 1: The Chemistry and Rationale of Amidation

Reaction Mechanism

Ethyl butyrimidate reacts with unprotonated primary amines in a two-step nucleophilic substitution reaction. The reaction is highly pH-dependent, as the target amino group must be in its nucleophilic, non-protonated state.

The overall reaction proceeds as follows:

• Nucleophilic Attack: The deprotonated primary amine of a lysine residue attacks the electrophilic carbon atom of the imidoester.

• Elimination: An unstable tetrahedral intermediate is formed, which then collapses, releasing ethanol and forming a stable, positively charged N-substituted amidine.

Critical Experimental Parameters

The success of the modification is critically dependent on several factors. Understanding these parameters is essential for achieving reproducible and meaningful results.

• pH: This is the most crucial parameter. The pKa of the ε-amino group of lysine is approximately 10.5. The reaction rate increases with pH as more amino groups become deprotonated and thus nucleophilic. However, high pH can also lead to protein denaturation. Therefore, a pH range of 8.0 to 9.5 is generally recommended as a compromise between reaction efficiency and protein stability.[1]

• Buffer Selection: The buffer must not contain primary amines that would compete with the protein for the reagent. Buffers such as borate, triethanolamine, or HEPES are suitable choices. Avoid Tris (tris(hydroxymethyl)aminomethane) and glycine buffers in the reaction step.

• Reagent Concentration: A molar excess of ethyl butyrimidate over the concentration of accessible primary amines is required to drive the reaction. A starting point is typically a 20- to 50-fold molar excess. The optimal ratio must be determined empirically for each protein.

• Temperature and Time: The reaction is typically performed at low temperatures (4°C) for several hours (2-4 hours) to control the reaction rate and minimize potential protein degradation. Room temperature reactions are faster but may require shorter incubation times.

• Reagent Stability: Imidoesters like ethyl butyrimidate are susceptible to hydrolysis. Stock solutions should be prepared in anhydrous organic solvents (e.g., DMSO) and used immediately. The reagent should be added to the aqueous protein solution just before starting the incubation.

Section 2: Protocols for Protein Modification

General Protocol for Protein Amidation

This protocol provides a general workflow for modifying a soluble protein with ethyl butyrimidate.

Materials:

• Purified protein of interest

• Ethyl Butyrimidate Hydrochloride

• Reaction Buffer: 50 mM Sodium Borate, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 7.5

• Purification Buffer: PBS or other suitable storage buffer, pH 7.4

• Anhydrous DMSO

• Desalting column (e.g., PD-10) or dialysis tubing (e.g., 3.5 kDa MWCO)

• Standard laboratory equipment (pipettes, tubes, stirrer, cold room or ice bath)

Procedure:

• Protein Preparation: a. Prepare the protein solution at a concentration of 1-10 mg/mL. b. Perform a buffer exchange into the Reaction Buffer (50 mM Sodium Borate, pH 8.5) using a desalting column or dialysis. This step is critical to remove any amine-containing contaminants.[2]

• Reagent Preparation (Perform Immediately Before Use): a. Calculate the required amount of ethyl butyrimidate for a 20-fold molar excess. b. Weigh the ethyl butyrimidate hydrochloride in a dry microfuge tube and dissolve it in a small volume of anhydrous DMSO to make a concentrated stock (e.g., 100 mM).

• Modification Reaction: a. Place the protein solution on ice or in a cold room. b. While gently stirring, add the calculated volume of the ethyl butyrimidate stock solution to the protein solution. c. Incubate the reaction for 2-4 hours at 4°C with gentle stirring.

• Quenching the Reaction: a. Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. b. Incubate for an additional 30 minutes at 4°C to ensure all unreacted ethyl butyrimidate is consumed.

• Purification: a. Remove excess reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with the desired final storage buffer (e.g., PBS).[2] b. Alternatively, perform dialysis against the storage buffer overnight at 4°C.

• Characterization and Storage: a. Determine the concentration of the modified protein using a standard protein assay (e.g., BCA). b. Analyze the modification by SDS-PAGE and mass spectrometry (see Section 2.2). c. Store the modified protein at -80°C.

Protocol for Characterization of Modified Proteins

Verifying the extent and impact of the modification is a critical step for data interpretation.

A. SDS-PAGE Analysis:

• Run samples of the unmodified and modified protein on an SDS-PAGE gel.

• Expected Outcome: While amidation preserves charge, extensive modification or conformational changes might lead to a slight shift in electrophoretic mobility. The primary purpose is to confirm protein integrity and the absence of significant aggregation or degradation.

B. Mass Spectrometry for Degree of Labeling:

• Electrospray ionization mass spectrometry (ESI-MS) is ideal for determining the degree of modification.[3]

• Procedure:

  • Prepare samples of unmodified and modified protein (approx. 10-50 pmol).

  • Analyze via ESI-MS.

• Data Analysis: Each modification by ethyl butyrimidate results in a mass increase of 70.08 Da (C₄H₉N). The resulting mass spectrum will show a distribution of peaks, with each peak corresponding to the protein with a different number of modifications. This allows for the calculation of the average degree of labeling.

C. Functional Assay:

• If the protein is an enzyme or has a measurable biological activity (e.g., receptor binding), perform a relevant functional assay.

• Procedure: Compare the specific activity of the unmodified protein to the modified protein.

• Interpretation: This step is crucial to understand the functional consequences of the modification. Since amidation with ethyl butyrimidate preserves the positive charge, biological activity is often retained, which is a significant advantage of this method.

Section 3: Data Presentation and Troubleshooting

Summary of Key Parameters

The following table summarizes the recommended starting conditions for protein modification with ethyl butyrimidate. These should be optimized for each specific protein.

Parameter	Recommended Range	Rationale
pH	8.0 - 9.5	Balances lysine deprotonation for reactivity with protein stability.[1]
Buffer	Borate, HEPES, Bicarbonate	Must be free of primary amines to avoid competing reactions.
Molar Excess	20x - 100x over protein	Drives the reaction to completion; must be optimized to avoid over-modification.
Temperature	4°C - 25°C	Lower temperatures provide better control and preserve protein integrity.
Reaction Time	1 - 4 hours	Dependent on temperature and desired degree of modification.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low/No Modification	1. pH is too low.2. Reagent hydrolyzed.3. Buffer contains competing amines (e.g., Tris).4. Insufficient molar excess.	1. Increase reaction pH to 9.0-9.5.2. Prepare fresh reagent solution immediately before use.3. Perform buffer exchange into an appropriate amine-free buffer.4. Increase the molar excess of ethyl butyrimidate.
Protein Precipitation	1. pH is too high, causing denaturation.2. High concentration of organic solvent (DMSO).3. Over-modification altering protein solubility.	1. Lower the reaction pH to the 8.0-8.5 range.2. Keep the volume of the reagent stock solution below 5% of the total reaction volume.3. Reduce the molar excess of the reagent or decrease reaction time.
Loss of Activity	1. Modification of lysine residues in the active site.2. Conformational changes due to modification.	1. Perform modification in the presence of a substrate or competitive inhibitor to protect the active site.2. Reduce the degree of modification by lowering the molar excess or reaction time.

References

• Evaluating the performance of an ETD-cleavable cross-linking strategy for elucidating protein structures.
• Insights on Chemical Crosslinking Str
• Rapid characterization of chemically-modified proteins by electrospray mass spectrometry.
• Application Notes and Protocols for Peptide and Protein Modification using 2,2-Dimethylbut-3-ynoyl Chloride.Benchchem.
• Protein Cross-linkers handbook and selection guide.The Wolfson Centre for Applied Structural Biology.
• pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applic

Sources

• 1. research-collection.ethz.ch [research-collection.ethz.ch]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid characterization of chemically-modified proteins by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Selective Labeling of Cell Surface Proteins Using Cell-Impermeable Imidoester and NHS-Ester Reagents

Introduction: Unveiling the Cell Surface Proteome

The complement of proteins expressed on the cell surface, the surface proteome, is a dynamic interface that dictates how a cell interacts with its environment. These proteins are central to signal transduction, cell adhesion, nutrient transport, and immune responses.[1][2] Consequently, cell surface proteins are prime targets for therapeutic drugs and serve as critical biomarkers for diagnosing and monitoring disease.[1][3] However, their relatively low abundance and hydrophobic nature make them challenging to study using traditional whole-cell lysate proteomics.[1][2]

A powerful strategy to specifically investigate the surface proteome is to covalently attach a tag or label to the extracellular domains of these proteins on intact, living cells.[1][4][5] This approach relies on reagents that are cell-impermeable , ensuring that the labeling is restricted to the outside of the cell and that intracellular proteins are not modified.[6][7][8] This application note provides a detailed guide to the theory and practice of cell surface labeling using a prominent class of amine-reactive, cell-impermeable reagents: specifically, N-hydroxysuccinimide (NHS) esters, with a focus on biotinylation reagents like Sulfo-NHS-SS-Biotin. While the topic mentions imidoesters, the vast majority of current, widely-used protocols and commercially available reagents for this specific application are based on NHS-ester chemistry due to its favorable reaction conditions and stability of the resulting amide bond.

The Chemistry of Selective Cell Surface Labeling

The fundamental principle of this technique is the chemical reaction between a labeling reagent and accessible functional groups on the extracellular domains of membrane proteins. The most common targets are the primary amines (-NH₂) found in the side chain of lysine residues and at the N-terminus of polypeptide chains.[9][10][11]

Amine-Reactive Chemistry: NHS-Esters

N-hydroxysuccinimide (NHS) esters are highly efficient amine-reactive chemical groups.[10][11] They react with deprotonated primary amines under neutral to slightly alkaline conditions (pH 7.2-9) to form stable, covalent amide bonds.[9][12]

Ensuring Cell Impermeability: The Role of Sulfonation

To restrict the labeling reaction to the cell surface, the reagent must be unable to cross the plasma membrane. This is typically achieved by incorporating one or more negatively charged sulfonate (-SO₃⁻) groups into the reagent's chemical structure.[6][8] These charged groups render the molecule highly water-soluble and membrane-impermeable under physiological conditions, a critical feature for selective surface labeling.[6][7][8] The use of sulfonated reagents is a key strategy to minimize the labeling of intracellular proteins, which would otherwise confound the analysis.[13][14]

The Power of Biotin: A High-Affinity Handle

Biotin (Vitamin H) is a small molecule that forms one of the strongest known non-covalent interactions with the proteins avidin and streptavidin.[4][15][16] By using a biotin molecule conjugated to a cell-impermeable NHS-ester (e.g., Sulfo-NHS-Biotin), we can specifically "tag" surface proteins. These biotinylated proteins can then be easily isolated from the total cell lysate through affinity purification using streptavidin-coated beads or detected via streptavidin-conjugated enzymes or fluorophores.[5][15][17]

Cleavable Linkers: Releasing the Captured Proteins

For many downstream applications, such as mass spectrometry or Western blotting, it's necessary to release the captured proteins from the streptavidin beads. This is made possible by incorporating a cleavable spacer arm into the biotinylation reagent.[15][17][18] A common choice is a disulfide bond (-S-S-), as seen in Sulfo-NHS-SS-Biotin .[6][17][19] This bond can be readily cleaved by reducing agents like dithiothreitol (DTT) or 2-mercaptoethanol (BME), allowing for the gentle elution of the isolated surface proteins.[15][18]

Comparative Overview of Common Reagents

Several cell-impermeable, amine-reactive biotinylation reagents are commercially available, differing primarily in their spacer arm length and cleavability. The choice of reagent depends on the specific experimental goals.

Reagent	Spacer Arm Length	Cleavable?	Key Features & Applications
Sulfo-NHS-Biotin	13.5 Å	No	Short spacer arm, non-cleavable. Good for applications where elution is not required or can be achieved under denaturing conditions.
Sulfo-NHS-LC-Biotin	22.4 Å	No	"Long Chain" (LC) spacer arm reduces steric hindrance for biotin-streptavidin binding.[16] Non-cleavable.
Sulfo-NHS-SS-Biotin	24.3 Å	Yes (Disulfide)	"Long Chain" and cleavable via reducing agents.[6][17] Ideal for affinity purification followed by elution for downstream analysis (e.g., SDS-PAGE, Western Blot, Mass Spec).[4][17]

Detailed Protocol: Cell Surface Biotinylation using Sulfo-NHS-SS-Biotin

This protocol provides a step-by-step guide for labeling cell surface proteins on adherent cells, followed by lysis and affinity purification.

Pre-Experiment Considerations & Reagent Preparation

• Cell Health: Ensure cells are healthy and have reached 85-95% confluency. Stressed or compromised cells may have leaky membranes, leading to intracellular labeling.[7][20]

• Temperature Control: All steps involving live cells should be performed on ice or at 4°C.[21] This is critical to inhibit membrane trafficking and prevent the internalization of labeled proteins.[22]

• Buffer Choice: Use a buffer free of primary amines (e.g., Tris, glycine) during the labeling step, as these will compete with the proteins for the reagent. Phosphate-buffered saline (PBS) at a pH of 7.4-8.0 is ideal.[12][22]

• Reagent Stability: Sulfo-NHS-SS-Biotin is moisture-sensitive. Equilibrate the vial to room temperature before opening to prevent condensation.[17] Prepare the biotin solution immediately before use, as NHS-esters hydrolyze in aqueous solutions.[12]

Required Buffers and Reagents:

• Ice-cold PBS (pH 8.0): For washing and labeling.

• Quenching Buffer: Ice-cold PBS containing 100 mM Glycine or 50-100 mM Tris-HCl.

• Sulfo-NHS-SS-Biotin Solution: Prepare a 10 mM stock solution (e.g., ~6 mg in 1 mL of ultrapure water) immediately before use.[12]

• Lysis Buffer: RIPA buffer or other suitable buffer containing protease inhibitors.

• Streptavidin Agarose or Magnetic Beads: For affinity purification.[17]

• Wash Buffer: Lysis buffer with a reduced detergent concentration.

• Elution Buffer: SDS-PAGE sample buffer containing a reducing agent (e.g., 50 mM DTT or 5% β-mercaptoethanol).

Experimental Workflow Diagram

Caption: Workflow for cell surface protein biotinylation and analysis.

Step-by-Step Protocol

• Cell Preparation: a. Grow adherent cells in an appropriate culture dish to 85-95% confluency. b. Place the culture dish on ice. Aspirate the culture medium. c. Gently wash the cells twice with ice-cold PBS (pH 8.0) to remove any amine-containing media components and serum proteins.[12][23]

• Biotinylation Reaction: a. Prepare the Sulfo-NHS-SS-Biotin solution immediately before use. A final concentration of 0.25 to 1.0 mg/mL in ice-cold PBS (pH 8.0) is a good starting point.[5] b. Add the biotin solution to the cells, ensuring the cell monolayer is completely covered. c. Incubate on ice for 30 minutes with gentle rocking.[22]

• Quenching the Reaction: a. Aspirate the biotin solution. b. Add ice-cold Quenching Buffer (e.g., PBS + 100 mM glycine) to the cells.[6] c. Incubate on ice for 10-15 minutes to quench any unreacted biotin reagent.[2] d. Wash the cells twice more with ice-cold PBS to remove excess reagent and quencher.

• Cell Lysis: a. Add ice-cold Lysis Buffer (containing protease inhibitors) to the dish. b. Scrape the cells and transfer the lysate to a microcentrifuge tube. c. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.[20] d. Centrifuge the lysate at ~14,000 x g for 10-15 minutes at 4°C to pellet cell debris.[7] e. Carefully transfer the clarified supernatant to a new, pre-chilled tube. This is your total protein lysate.

• Affinity Purification of Biotinylated Proteins: a. Determine the protein concentration of the clarified lysate. b. Add an appropriate amount of equilibrated streptavidin bead slurry to the lysate (typically 20-50 µL of slurry per 500 µg - 1 mg of total protein). c. Incubate for 1-2 hours or overnight at 4°C with end-over-end rotation. d. Pellet the beads by centrifugation (e.g., 1,500 x g for 30 seconds) and discard the supernatant.[7] e. Wash the beads 4-5 times with Wash Buffer to remove non-specifically bound proteins.[7]

• Elution and Analysis: a. After the final wash, remove all supernatant. b. Add 1X SDS-PAGE loading buffer containing a reducing agent (e.g., 50 mM DTT) to the beads. c. Boil the sample at 95-100°C for 5-10 minutes to cleave the disulfide bond and elute the captured proteins.[24] d. Centrifuge the beads and load the supernatant (containing the eluted cell surface proteins) onto an SDS-PAGE gel for analysis by Western blotting or Coomassie staining.

Downstream Applications and Validation

The isolated surface proteins can be used in a variety of powerful downstream applications.

Identifying Changes in Protein Expression

Western blotting is a straightforward method to determine how the surface expression of a specific protein of interest changes in response to a stimulus. By comparing the signal of the target protein in the eluted fraction from treated vs. untreated cells, one can quantify changes in its surface localization.

Discovering Novel Surface Proteins

The entire eluted fraction can be analyzed by mass spectrometry (LC-MS/MS) to identify the full complement of labeled surface proteins.[1][13] This is a powerful discovery tool for identifying novel biomarkers or therapeutic targets.

Validation and Controls: Ensuring Scientific Rigor

A self-validating protocol requires proper controls to ensure the data is reliable.

• Negative Control (No Biotin): A dish of cells that undergoes the entire procedure without the addition of the biotin reagent. The eluate from this sample should be clean, confirming that proteins are not binding non-specifically to the streptavidin beads.[24]

• Loading Control (Total Lysate): Analyze a small fraction of the total cell lysate (from step 4e) to confirm that the total expression level of a protein of interest has not changed, even if its surface expression has.

• Intracellular Protein Control: Perform a Western blot on the eluted fraction for a known, abundant intracellular protein (e.g., GAPDH, Tubulin). A strong signal for this protein indicates compromised cell membrane integrity during the labeling step.[13]

Caption: Logic of affinity purification for isolating surface proteins.

Troubleshooting Common Issues

Observation	Possible Cause(s)	Recommended Action(s)
Low yield of surface proteins	- Insufficient number of starting cells.- Inefficient labeling (reagent hydrolyzed, wrong pH).- Incomplete cell lysis.	- Start with more cells (e.g., two 10 cm dishes).[20]- Prepare biotin reagent fresh; confirm buffer pH is 7.4-8.0.- Extend lysis incubation time; ensure adequate buffer volume.
High background / Intracellular protein contamination	- Cell membranes were compromised during labeling.- Labeling temperature was too high, allowing internalization.- Insufficient washing of beads.	- Handle cells gently; check cell viability before starting.[25]- Strictly maintain 4°C throughout the labeling and washing steps.[22]- Increase the number of bead washes from 3 to 5.[7]
Non-specific binding to beads	- Inherent "stickiness" of some proteins to the beads.- Free biotin in samples competing for binding sites.	- Pre-clear the lysate by incubating with unconjugated beads before adding streptavidin beads.[1]- Ensure thorough washing of cells before lysis to remove all traces of biotin-containing culture medium.[21][24]
No signal on Western blot	- Target protein is not expressed on the cell surface.- Target protein has no accessible primary amines.- Inefficient protein transfer during blotting.	- Confirm total protein expression in the lysate input.- Consider alternative labeling chemistries (e.g., targeting thiols).- Use a positive control for blotting and detection (e.g., a commercially biotinylated protein).[26]

References

• Cell Surface Protein Biotinylation for SDS-PAGE Analysis . Springer Nature Experiments. [Link]

• Reversible biotinylation of purified proteins for measuring protein–protein interactions . PMC. [Link]

• (PDF) Cell surface protein biotinylation for SDS-PAGE analysis . ResearchGate. [Link]

• Antibodies 101: Beyond Surface Labeling . Addgene Blog. [Link]

• An optimized isolation of biotinylated cell surface proteins reveals novel players in cancer metastasis . PMC. [Link]

• Determining Cell-surface Expression and Endocytic Rate of Proteins in Primary Astrocyte Cultures Using Biotinylation . PMC. [Link]

• Proximity Labeling: Precise Proteomics Technology for Mapping Receptor Protein Neighborhoods at the Cancer Cell Surface . MDPI. [Link]

• Comprehensive Discovery of the Accessible Primary Amino Group-Containing Segments from Cell Surface Proteins by Fine-Tuning a High-Throughput Biotinylation Method . PMC. [Link]

• Formation of non-amidine products in the reaction of primary amines with imido esters . PubMed. [Link]

• Sulfo-NHS-SS-Biotin . G-Biosciences. [Link]

• Protein Labeling in Live Cells for Immunological Applications . ACS Publications. [Link]

• Differential biotin labelling of the cell envelope proteins in lipopolysaccharidic diderm bacteria: Exploring the proteosurfaceome of Escherichia coli using sulfo-NHS-SS-biotin and sulfo-NHS-PEG4-bismannose-SS-biotin . PubMed. [Link]

• Selective Labelling of Cell-surface Proteins using CyDye DIGE Fluor Minimal Dyes . PMC. [Link]

• An Overview of Some Imidates Derivatives with Anti-microbial Activity . Open Access Journals - Research and Reviews. [Link]

• Problems pulling down biotinylated cell surface proteins in mouse neutrophils. Any ideas? . ResearchGate. [Link]

• Comprehensive Discovery of the Accessible Primary Amino Group-Containing Segments from Cell Surface Proteins by Fine-Tuning a High-Throughput Biotinylation Method . MDPI. [Link]

• Cell viability and proliferation measurement . Takara Bio. [Link]

• Viability Assays: Different Types and Their Use in Cell Death Research . G-Biosciences. [Link]

• Problem detecting protein biotinylation in cell lysate . ResearchGate. [Link]

• Reaction with Primary Amines to form Imines . Chemistry LibreTexts. [Link]

• Sulfonated rhodamines as impermeable labelling substrates for cell surface protein visualization . bioRxiv. [Link]

• Does anybody have a protocol for extra cellular surface biotin labeling with N-hydroxysuccinimide ester? . ResearchGate. [Link]

• Surface biotinylation of primary neurons to monitor changes in AMPA receptor surface expression in response to kainate receptor . STAR Protocols. [Link]

• Modular Design of Membrane-Impermeable Versatile Probe for Specific Imaging of Cell Walls and Real-Time Detection of Cell Membrane Damage . ACS Publications. [Link]

• Interrogating surface versus intracellular transmembrane receptor populations using cell-impermeable SNAP-tag substrates . RSC Publishing. [Link]

• Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine . PMC. [Link]

• Addressing NHS chemistry: efficient quenching of excess TMT reagent and reversing TMT overlabeling in proteomic samples by methylamine . University of Oxford. [Link]

• Click Chemistry with Cell-Permeable Fluorophores Expands the Choice of Bioorthogonal Markers for Two-Color Live-Cell STED Nanoscopy . MDPI. [Link]

• Specific Biarsenical Labeling of Cell Surface Proteins Allows Fluorescent- and Biotin-tagging of Amyloid Precursor Protein and Prion Proteins . Molecular Biology of the Cell (MBoC). [Link]

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• 14. Differential biotin labelling of the cell envelope proteins in lipopolysaccharidic diderm bacteria: Exploring the proteosurfaceome of Escherichia coli using sulfo-NHS-SS-biotin and sulfo-NHS-PEG4-bismannose-SS-biotin - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Preparation of Amidinated Carrier Proteins Using Ethyl Butyrimidate

Rationale for Imidoester-Mediated Amidination

In immunology and drug development, carrier proteins (such as Keyhole Limpet Hemocyanin [KLH] or Bovine Serum Albumin [BSA]) are frequently modified to enhance immunogenicity, alter solubility, or serve as scaffolds for hapten presentation. While N-hydroxysuccinimide (NHS) esters are commonly used for amine modification, they convert primary amines into neutral amide bonds, thereby neutralizing the native positive charge of the protein[1].

For applications where maintaining the structural integrity, isoelectric point (pI), and native conformation of the carrier protein is critical, imidoester-mediated amidination is the superior strategy. Imidoesters, such as Ethyl Butyrimidate (EB), react with primary amines to form amidine bonds[2]. Because the resulting amidine linkage remains protonated at physiological pH, the modification preserves the positive charge of the original lysine residue it replaces[2]. This charge preservation minimizes protein denaturation and aggregation during extensive modification workflows[3].

Mechanistic Chemistry & Reaction Dynamics

Ethyl butyrimidate hydrochloride (CAS: 998-97-0) is a monofunctional, short-chain imidoester utilized to append a butyryl group to primary amines[4]. The reaction is driven by the nucleophilic attack of an unprotonated primary amine (typically the ϵ -amine of lysine) on the central carbon of the imidoester[1].

This nucleophilic addition forms a transient tetrahedral intermediate. Subsequent elimination of the ethoxy group releases ethanol as a byproduct, yielding a stable, positively charged amidinated protein[1].

Reaction mechanism of lysine amidination via ethyl butyrimidate, highlighting ethanol displacement.

Experimental Causality & Critical Parameters

To ensure a self-validating and highly efficient protocol, several thermodynamic and kinetic variables must be strictly controlled:

• Buffer Selection (Amine-Free): The reaction must be performed in buffers completely devoid of primary amines (e.g., Sodium Borate, Carbonate-Bicarbonate, or HEPES). Buffers like Tris or Glycine will competitively react with the imidoester, quenching the reaction prematurely[1].

• pH Optimization: The reaction efficiency is heavily dependent on pH. While amidine formation is favored between pH 8.0 and 10.0, imidoesters possess a very short half-life in aqueous solutions, which decreases further as pH rises[1]. A pH of 8.5 is the optimal thermodynamic "sweet spot," providing sufficient unprotonated lysine nucleophiles while mitigating rapid reagent hydrolysis[3].

• Moisture Sensitivity: Imidoesters are exquisitely sensitive to moisture. A common point of failure is opening the reagent vial before it has fully equilibrated to ambient temperature. Condensation introduces water, which rapidly hydrolyzes the imidate moiety into an unreactive ester[3].

Comparative Analysis of Amine-Reactive Modifiers

To guide experimental design, the following table summarizes the physicochemical differences between imidoester and NHS-ester modifications.

Parameter	Imidoester (Ethyl Butyrimidate)	NHS-Ester (e.g., Sulfo-NHS-Acetate)
Reactive Target	Primary Amines (Lysine, N-terminus)	Primary Amines (Lysine, N-terminus)
Resulting Linkage	Amidine	Amide
Charge at pH 7.4	Positive (Protonated)	Neutral (Charge neutralized)
Optimal Reaction pH	8.0 – 10.0 (Standard: 8.5)	7.2 – 8.5
Hydrolysis Half-Life	Short (<10 min at pH 8.5)	Moderate (~10 min at pH 8.6)
Impact on Protein pI	Minimal	Decreases pI

Self-Validating Protocol for Carrier Protein Amidination

Step-by-step workflow for the amidination of carrier proteins using ethyl butyrimidate.

Step-by-Step Methodology

• Protein Preparation: Dissolve the carrier protein (e.g., BSA or KLH) at a concentration of 2–10 mg/mL in 0.1 M Sodium Borate buffer, pH 8.5. If the protein is already in a buffer containing primary amines, perform a buffer exchange using a desalting column or dialysis. Retain a small aliquot of this unmodified protein for downstream validation.

• Reagent Equilibration: Remove the Ethyl Butyrimidate Hydrochloride vial from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator. Do not open the vial while cold [3].

• Reagent Addition: Immediately before use, prepare a high-concentration stock of Ethyl Butyrimidate in anhydrous DMSO or directly in the reaction buffer. Add a 10- to 50-fold molar excess of the imidoester to the protein solution. (Use a 50-fold excess if the protein concentration is below 5 mg/mL)[3].

• Incubation: Incubate the reaction mixture at room temperature for 30 to 60 minutes with gentle end-over-end rotation.

• Quenching: Stop the reaction by adding a primary amine-containing buffer, such as Tris or Glycine, to a final concentration of 50 mM. Alternatively, the reaction can be quenched by lowering the pH using glacial acetic acid[3]. Incubate for an additional 15 minutes.

• Purification: Remove excess reagent, quenched byproducts, and ethanol by dialyzing the sample against Phosphate-Buffered Saline (PBS), pH 7.4, or by passing the mixture through a size-exclusion chromatography (SEC) desalting column.

In-Process Validation & Quality Control

A robust protocol must be self-validating. To confirm the success and extent of the amidination, quantify the loss of available primary amines on the carrier protein.

Perform a TNBSA (2,4,6-trinitrobenzene sulfonic acid) assay on both the unmodified protein aliquot (from Step 1) and the purified amidinated protein (from Step 6). TNBSA reacts with primary amines to form a highly chromogenic derivative measurable at 335 nm. Because amidinated lysines no longer react with TNBSA, the reduction in absorbance directly correlates to the degree of modification.

Degree of Modification (%)=(1−A335​ (Unmodified Protein)A335​ (Amidinated Protein)​)×100

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
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• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Ethyl butyrimidate | 998-97-0 | Benchchem [benchchem.com]

Technical Notes & Optimization

troubleshooting incomplete lysine amidination with ethyl butyrimidate

Welcome to the technical support center for protein modification. As Senior Application Scientists, we understand that achieving complete and specific lysine amidination can be challenging. This guide is designed to provide in-depth troubleshooting advice and answer frequently asked questions regarding the use of ethyl butyrimidate. Our approach is rooted in chemical logic and practical, field-tested experience to help you navigate the nuances of your experiments.

Troubleshooting Guide: Incomplete Amidination & Side-Reactions

This section addresses specific problems you may encounter during your experiments. Each question is structured to help you identify the root cause of an issue and implement a scientifically sound solution.

Q1: My amidination efficiency is low, with significant amounts of unmodified protein remaining. What are the most likely causes and how can I fix this?

Low modification efficiency is the most common issue and typically stems from suboptimal reaction conditions. The reaction is a nucleophilic substitution where the deprotonated primary amine of lysine attacks the imidoester.[1][2] Let's break down the critical parameters.

1. Incorrect Reaction pH:

• The "Why": The key to this reaction is the nucleophilicity of the lysine's ε-amino group (pKa ~10.5). For it to be an effective nucleophile, it must be deprotonated (-NH₂).[3] At physiological pH (~7.4), most lysine residues are protonated (-NH₃⁺) and thus unreactive.[4] The reaction rate and efficiency increase dramatically at alkaline pH.[5]

• The Solution: Perform the reaction in a pH range of 8.5 to 10.0. A pH of 9.0-9.5 is often a good starting point. It's a balance; while higher pH increases reactivity, it also accelerates the competing hydrolysis of the ethyl butyrimidate reagent.[6]

2. Reagent Instability and Hydrolysis:

• The "Why": Ethyl butyrimidate, like all imidoesters, is susceptible to hydrolysis in aqueous solutions. This competing reaction converts the reactive imidoester into an unreactive ethyl butyrate and ammonia, effectively reducing the concentration of your modifying agent over time.[6]

• The Solution: Always prepare ethyl butyrimidate solutions immediately before use. Do not store it in aqueous buffers. If you observe a significant drop in pH during the reaction, it may be a sign of hydrolysis; in such cases, using a buffer with higher buffering capacity or performing the reaction in multiple, smaller additions of the reagent can help.

3. Inappropriate Buffer Choice:

• The "Why": Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, are incompatible with this chemistry. These buffer molecules will compete with your protein's lysine residues for reaction with the ethyl butyrimidate, drastically reducing your modification efficiency.[6]

• The Solution: Use non-amine-containing buffers. Borate or carbonate/bicarbonate buffers are excellent choices for maintaining an alkaline pH without interfering with the reaction.

4. Insufficient Reagent Concentration:

• The "Why": The reaction kinetics depend on the concentration of both reactants. If the molar excess of ethyl butyrimidate is too low, the reaction may proceed slowly or stall before reaching completion.

• The Solution: Start with a 20- to 50-fold molar excess of ethyl butyrimidate over the total number of lysine residues on your protein. If efficiency remains low, you can incrementally increase the excess. However, be mindful that a very large excess can increase the risk of off-target reactions or protein precipitation.

The following diagram outlines a logical workflow for troubleshooting low amidination efficiency.

Caption: Troubleshooting workflow for incomplete lysine amidination.

Q2: My protein is precipitating out of solution during or after the amidination reaction. Why is this happening?

Protein precipitation is typically caused by a change in the protein's overall net charge and/or significant conformational changes.

• The "Why": Lysine residues are positively charged at physiological pH. Amidination with ethyl butyrimidate converts the primary amine into an amidine group, which retains a positive charge because the resulting amidinium ion is protonated at physiological pH.[6] Therefore, unlike acetylation which neutralizes the charge, amidination should preserve the protein's overall charge. Precipitation is more likely due to:

  • High Reagent Concentration: Very high concentrations of the organic imidoester reagent can act as a denaturant, causing the protein to unfold and aggregate.

  • Conformational Changes: Modification of lysine residues, especially those involved in critical salt bridges or hydrogen bonds, can alter the protein's tertiary structure, exposing hydrophobic patches that lead to aggregation.

  • Over-modification: While charge is preserved, the addition of the bulky butyryl group to numerous surface lysines could lead to unfavorable steric interactions or increased surface hydrophobicity, promoting aggregation.

• The Solution:

  • Reduce Reagent Concentration: Use the lowest effective molar excess of ethyl butyrimidate. Try a gradient of concentrations to find the optimal balance between efficiency and solubility.

  • Optimize Reaction Conditions: Perform the reaction at a lower temperature (e.g., 4°C instead of room temperature) to slow down both the reaction and any potential unfolding processes.

  • Include Solubility Enhancers: If the protein is known to be sensitive, consider including mild, non-interfering solubility enhancers like arginine or a low concentration of a non-ionic detergent in the reaction buffer.

  • Buffer Exchange: Immediately after the reaction is complete, perform a buffer exchange (e.g., using dialysis or a desalting column) into a buffer that is optimal for your protein's stability.

Q3: How can I accurately determine the extent of lysine modification?

Verifying the degree of modification is crucial. Several robust methods are available, with mass spectrometry being the gold standard.

• Mass Spectrometry (MS):

  • Intact Protein Analysis: For smaller proteins (<30 kDa), you can use ESI-MS to measure the mass of the intact protein. Each successful amidination adds the mass of a butyrimidoyl group minus the mass of an ethanol leaving group. By comparing the mass of the modified protein to the unmodified control, you can calculate the average number of modified lysines.[7][8]

  • Peptide Mapping (LC-MS/MS): This is the most definitive method. Digest the modified and unmodified proteins with a protease like trypsin. Analyze the resulting peptides by LC-MS/MS. Modified lysine-containing peptides will show a specific mass shift. This "bottom-up" approach allows you to identify exactly which lysine residues were modified and can even provide relative quantification for each site.[9][10]

• Spectrophotometric Methods (TNBS Assay):

  • The "Why": The TNBS (2,4,6-trinitrobenzenesulfonic acid) assay quantifies the number of free primary amines remaining after the reaction. TNBS reacts with primary amines to produce a colored derivative that absorbs at 346 nm.[11]

  • The Protocol:

    • Take an aliquot of your modified protein and an unmodified control.

    • React each with an excess of TNBS in a suitable buffer (e.g., 0.1 M borate buffer, pH 8.0).

    • Measure the absorbance at 346 nm.

    • By comparing the absorbance of the modified sample to the control, you can calculate the percentage of free amines remaining and thus the percentage of modified lysines.[11]

Method	Pros	Cons	Best For
Intact Protein MS	Fast, provides average modification number.	Loses site-specific information, less accurate for heterogeneous mixtures.	Quick screening of small, pure proteins.
Peptide Mapping (LC-MS/MS)	Provides site-specific information, highly accurate, can quantify individual sites.	Time-consuming, requires specialized equipment and data analysis.	Definitive characterization, identifying reactive vs. buried lysines.[9]
TNBS Assay	Simple, accessible, uses a standard spectrophotometer.	Indirect measurement, can be affected by interfering substances.	Routine QC, quick estimation of overall modification efficiency.[11]

Frequently Asked Questions (FAQs)

This section covers fundamental concepts and common queries about the amidination reaction itself.

Q1: What is the chemical mechanism of lysine amidination with ethyl butyrimidate?

The reaction is a nucleophilic substitution. The unprotonated ε-amino group of a lysine residue acts as a nucleophile, attacking the electrophilic carbon atom of the imidoester group in ethyl butyrimidate. This forms a tetrahedral intermediate, which then collapses, eliminating ethanol as a leaving group to form a stable amidine bond.[1][2]

Caption: Simplified mechanism of lysine amidination.

Q2: Why is an alkaline pH (8.5-10.0) so critical for this reaction?

As mentioned in the troubleshooting section, the reaction's success hinges on the nucleophilicity of the lysine side chain. The pKa of the ε-amino group is approximately 10.5.[3] According to the Henderson-Hasselbalch equation, at a pH equal to the pKa, the group is 50% protonated (-NH₃⁺) and 50% deprotonated (-NH₂). Only the deprotonated form is nucleophilic and can initiate the reaction.

• At pH 7.4: The amino group is almost fully protonated, and the reaction is extremely slow.

• At pH 9.0: A significant fraction of lysine residues will be in the reactive, deprotonated state.

• At pH > 10.0: While reactivity is high, the stability of both the imidoester reagent (due to hydrolysis) and potentially the protein itself becomes a major concern.[5][6]

Therefore, the pH range of 8.5-10.0 represents the optimal compromise between maximizing the concentration of the reactive nucleophile and minimizing reagent hydrolysis and protein denaturation.

Q3: How does amidination affect downstream analysis by mass spectrometry?

Amidination has a notable and often beneficial effect on mass spectrometry analysis, particularly in shotgun proteomics.

• Mass Shift: It introduces a predictable mass shift on modified peptides, which is easily accounted for in database search parameters.

• Charge State: It preserves the positive charge at the lysine residue, which is beneficial for ionization in ESI-MS.

• Fragmentation Pattern: Amidination significantly alters peptide fragmentation patterns during collision-induced dissociation (CID). It is known to enhance the intensity of b₁ fragment ions.[12] This can be highly advantageous for confirming the N-terminal amino acid of a peptide and can sometimes lead to the identification of peptides that were not identifiable in their unmodified state.[12]

• Trypsin Digestion: Amidination blocks the lysine's primary amine, rendering it unrecognizable by trypsin. If you perform amidination before digestion, trypsin will only cleave at arginine residues, resulting in much larger peptides. This can be a useful strategy for specific protein characterization goals. If you want to maintain normal tryptic digestion, perform the digestion first, followed by amidination of the resulting peptides.

Q4: My protein's biological activity is significantly reduced after modification. What can I do?

Loss of activity usually implies that one or more modified lysine residues are critical for the protein's function, either by being in the active site or by being essential for maintaining the correct three-dimensional structure.

• The "Why": If a lysine residue is in an enzyme's active site and participates in catalysis or substrate binding, its modification will likely inactivate the enzyme. Similarly, if a lysine is involved in a crucial salt bridge that stabilizes the protein's fold, modifying it could lead to conformational changes that reduce activity.

• The Solution - Differential Labeling: You can protect the critical lysine(s) by binding a ligand, substrate, or competitive inhibitor to the active site before performing the amidination. This "differential labeling" strategy works as follows:

  • Incubate the protein with a saturating concentration of its specific ligand or inhibitor to protect the active site.

  • Perform the amidination reaction as usual. The accessible, non-critical lysines on the protein surface will be modified. The protected lysine in the active site will not react.[13]

  • Remove the protective ligand (e.g., by dialysis).

  • The result is a protein that is modified only on non-essential lysine residues, often retaining much of its biological activity.[13]

References

• Kweon, H. K., & Hakansson, K. (2006). The impact of amidination on peptide fragmentation and identification in shotgun proteomics. Journal of the American Society for Mass Spectrometry, 17(6), 849-856. [Link]

• Jakubowski, H. (2016). Reactions of Lysine. College of St. Benedict/St. John's University Chemistry Department. [Link]

• Chemistry LibreTexts. (2019). A5. Reactions of Lysine. [Link]

• Xia, Y., & Li, H. (2013). Ratiometric Pulse-chase Amidination Mass Spectrometry as a Probe of Biomolecular Complex Formation. Analytical Chemistry, 85(11), 5586-5593. [Link]

• Matavulj, A., & An, H. (2010). A Mass Spectrometry-Based Method to Screen for α-Amidated Peptides. Journal of the American Society for Mass Spectrometry, 21(10), 1779-1785. [Link]

• Masuda, T., et al. (2005). Effects of Chemical Modification of Lysine Residues on the Sweetness of Lysozyme. Chemical Senses, 30(4), 337-345. [Link]

• West, G. M., et al. (2011). Mass Spectrometry- and Lysine Amidination-Based Protocol for Thermodynamic Analysis of Protein Folding and Ligand Binding Interactions. Analytical Chemistry, 83(9), 3535-3542. [Link]

• Gao, Y., et al. (2017). Quantitative Analysis and Discovery of Lysine and Arginine Modifications (QuARKMod). Journal of the American Society for Mass Spectrometry, 28(8), 1634-1643. [Link]

• Plapp, B. V., et al. (1979). Identification of the lysine residue modified during the activation of acetimidylation of horse liver alcohol dehydrogenase. Journal of Biological Chemistry, 254(1), 252-255. [Link]

• West, G. M., et al. (2011). Mass spectrometry- and lysine amidination-based protocol for thermodynamic analysis of protein folding and ligand binding interactions. Analytical Chemistry, 83(9), 3535-42. [Link]

• Phanstiel, O., 4th, et al. (2011). Quantitative analysis of global protein lysine methylation by mass spectrometry. Methods in Molecular Biology, 790, 161-171. [Link]

• Franzini, R. M., & Neri, D. (2013). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. Journal of Combinatorial Chemistry, 15(4), 335-341. [Link]

• Kulyk, H., et al. (2015). Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation. Chemical Society Reviews, 44(21), 7777-7806. [Link]

• Garcia, B. A. (2012). Discovery of lysine post-translational modifications through mass spectrometric detection. Essays in Biochemistry, 52, 83-95. [Link]

• ResearchGate. (n.d.). Optimization of reaction condition for amidation. [Link]

• Kirsch, J. F. (2023). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. International Journal of Molecular Sciences, 24(17), 13444. [Link]

• Dunetz, J. R., et al. (2022). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Organic Process Research & Development, 26(7), 1859-1914. [Link]

• Grokipedia. (n.d.). Ethyl butyrate. [Link]

• Andreu, C., et al. (2006). Optimization of the modification of carrier proteins with aminated haptens. Bioconjugate Chemistry, 17(1), 177-184. [Link]

• Koniev, O., & Wagner, A. (2015). An overview of chemo- and site-selectivity aspects in the chemical conjugation of proteins. Bioconjugate Chemistry, 26(11), 2247-2265. [Link]

• ResearchGate. (2022). The occurrence, enzymatic production, and application of ethyl butanoate, an important flavor constituent. [Link]

• Hunter, M. J., & Ludwig, M. L. (1962). The Reaction of Imidoesters with Proteins and Related Small Molecules. Journal of the American Chemical Society, 84(18), 3491-3504. [Link]

• Xie, W., et al. (2023). Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica. Catalysts, 13(12), 1509. [Link]

• Trub, A. G., & Ploegh, H. L. (2023). Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation. Angewandte Chemie International Edition, 62(4), e202213768. [Link]

• Zhang, Y., et al. (2023). Assessing Sodium Amide Reagents for Ester Amidations in Deep Eutectic Solvents in Continuous Flow. Chemistry – A European Journal, 29(61), e202302316. [Link]

• Batys, P., et al. (2023). pH dependence of the assembly mechanism and properties of poly(L-lysine) and poly(L-glutamic acid) complexes. Physical Chemistry Chemical Physics, 25(28), 18985-18997. [Link]

• Batys, P., et al. (2023). pH dependence of the assembly mechanism and properties of poly(l-lysine) and poly(l-glutamic acid) complexes. Physical Chemistry Chemical Physics, 25(28), 18985-18997. [Link]

• Taylor & Francis Online. (n.d.). Ethyl butyrate – Knowledge and References. [Link]

• Wang, Y., et al. (2018). Lysine Ethylation by Histone Lysine Methyltransferases. Angewandte Chemie International Edition, 57(51), 16891-16895. [Link]

• Li, Y., et al. (2022). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. Molecules, 27(19), 6548. [Link]

• Chemistry Stack Exchange. (2015). Why and when is lysine charged. [Link]

• ResearchGate. (n.d.). Effect of pH on the reaction of ninhydrin with lysine 1 mmol L. [Link]

• de Oliveira, G. C., et al. (2021). Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts' Performance under Ultrasonic Irradiation. Molecules, 26(18), 5635. [Link]

• Charville, H., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 28(4), 1638. [Link]

• Sabatini, M. T., et al. (2017). Borate esters as convenient reagents for direct amidation of carboxylic acids and transamidation of primary amides. Organic & Biomolecular Chemistry, 15(40), 8533-8540. [Link]

• Chen, Y., et al. (2007). Lysine propionylation and butyrylation are novel post-translational modifications in histones. Molecular & Cellular Proteomics, 6(5), 812-819. [Link]

• ResearchGate. (2023). I had difficulty solving L-Lysine powder because some hydrophobic part was in there. What is the hydrophobic component, and how to solve them? [Link]

• Zhang, Y., et al. (2023). Mechanisms of Exogenous L-Lysine in Influencing the Quality of Low-Sodium Marinated Braised Beef. Foods, 12(13), 2538. [Link]

• Kamadurai, H. B., et al. (2013). Mechanism of ubiquitin ligation and lysine prioritization by a HECT E3. eLife, 2, e00828. [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2015). The Kinetic Comparison Study of Catalytic Esterification of Butyric Acid and Ethanol over Amberlyst 15 and Indion-190 Resins. [Link]

• Beresi, V., et al. (2018). Molecular and structural insight into lysine selection on substrate and ubiquitin lysine 48 by the ubiquitin-conjugating enzyme Cdc34. Journal of Biological Chemistry, 293(10), 3562-3574. [Link]

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• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]
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• 8. Mass spectrometry- and lysine amidination-based protocol for thermodynamic analysis of protein folding and ligand binding interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Lysine Quantification Methods for Research and Biotech Use [metabolomics.creative-proteomics.com]
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• 13. Identification of the lysine residue modified during the activation of acetimidylation of horse liver alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Hydrolysis of Ethyl Butyrimidate in Aqueous Buffers

Welcome to the Technical Support Center for Imidoester Bioconjugation. As researchers and drug development professionals, you rely on ethyl butyrimidate (EB) for the selective amidination of primary amines (e.g., lysine residues on proteins). However, the competing hydrolysis of the imidoester group in aqueous buffers is a frequent point of failure.

This guide synthesizes mechanistic chemistry with field-proven protocols to help you outcompete hydrolysis, validate your reactions, and maximize your bioconjugation yields.

Mechanistic Insights: The Causality of Hydrolysis vs. Amidination

Imidoesters like ethyl butyrimidate react with primary amines to form stable, positively charged amidine bonds. However, in aqueous solutions, water molecules act as competing nucleophiles. Both the aminolysis and hydrolysis pathways proceed via a tetrahedral intermediate. According to the [1], the partitioning of this intermediate into either the desired amidine or the hydrolyzed ester (ethyl butyrate) is highly dependent on the pH of the reaction medium.

Figure 1: Competing pathways of ethyl butyrimidate in aqueous buffers: Amidination vs Hydrolysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my ethyl butyrimidate hydrolyze before conjugating to my target protein? A: Hydrolysis is an inherent competing reaction in any aqueous bioconjugation involving imidoesters. If the target primary amines are protonated (which occurs at pH levels below their pKa of ~10.5), they are non-nucleophilic. Consequently, the abundant water molecules outcompete the amines, leading to the formation of a tetrahedral intermediate that collapses into ethyl butyrate and ammonia[1].

Q2: Shouldn't I lower the pH to reduce the concentration of hydroxide ions (OH-) and prevent hydrolysis? A: This is a common misconception. While it seems intuitive to lower the pH to prevent alkaline hydrolysis, doing so protonates your target primary amines, shutting down the amidination pathway. Counter-intuitively, (up to pH 10)[2]. At pH 10, the reactivity of the unprotonated primary amines is maximized, and the intermediate rapidly converts to the amidine bond without forming side products. Therefore, amidination is significantly more efficient at pH 10 than at pH 8[2].

Q3: Which buffers accelerate hydrolysis and must be avoided? A: You must absolutely avoid any buffers containing primary or secondary amines, such as [3]. These buffer components will act as competing nucleophiles, rapidly consuming the ethyl butyrimidate and mimicking a "hydrolysis-like" loss of active reagent. Use amine-free buffers such as sodium borate or carbonate-bicarbonate.

Quantitative Data: Reaction Kinetics by pH

To guide your experimental design, the following table summarizes the causal relationship between pH, imidoester half-life, and amidination efficiency.

Buffer pH	Amine State	Imidoester Half-Life	Primary Reaction Pathway	Efficiency
pH < 7.0	Protonated (-NH3+)	Long	Slow Hydrolysis	Very Low
pH 8.0	Partially Protonated	~10-20 minutes	Amidination + Rapid Hydrolysis	Moderate
pH 9.5 - 10.0	Deprotonated (-NH2)	> 30 minutes	Amidination (Favored)	Optimal

Table 1: Influence of pH on imidoester stability and primary amine reactivity[2].

Self-Validating Experimental Protocol: Optimized Amidination

To ensure trustworthiness and reproducibility, this protocol incorporates a self-validating step using a TNBSA (2,4,6-trinitrobenzene sulfonic acid) assay. This allows you to quantify the exact reduction in free primary amines, proving that amidination—not just hydrolysis—has occurred.

Materials Required:

• Target protein/peptide (1-10 mg/mL)

• Ethyl butyrimidate hydrochloride (store desiccated at -20°C)

• Anhydrous Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Borate, pH 9.5

• Quenching Buffer: 1 M Glycine or Tris, pH 8.0

• TNBSA Assay Kit

Step-by-Step Methodology:

• Buffer Exchange (Preparation): Dialyze or use a desalting column to exchange your target protein into the 0.1 M Sodium Borate (pH 9.5) reaction buffer.

  • Causality: Removing trace amines prevents reagent depletion[3], while establishing a highly alkaline pH ensures the target lysines are deprotonated and highly nucleophilic.

• Anhydrous Reagent Preparation: Immediately before use, dissolve the ethyl butyrimidate in anhydrous DMF to create a 10x concentrated stock.

  • Causality: Imidoesters are highly moisture-sensitive. Preparing an aqueous stock would initiate premature hydrolysis before the reagent ever reaches your target protein.

• Conjugation Reaction: Add the ethyl butyrimidate stock to the protein solution to achieve a 10- to 50-fold molar excess of reagent. Mix gently and incubate at room temperature for 30 to 60 minutes.

  • Causality: The high pH (9.5) stabilizes the imidoester half-life while maximizing amine nucleophilicity, driving the reaction toward the amidine conjugate rather than the hydrolysis byproduct[2].

• Reaction Quenching: Add the Quenching Buffer (Tris or Glycine) to a final concentration of 50 mM and incubate for 15 minutes.

  • Causality: The excess primary amines in the quenching buffer will rapidly consume any unreacted ethyl butyrimidate, preventing further uncontrolled modification[2].

• Validation (The Self-Validating Step): Perform a TNBSA assay on an aliquot of the quenched/desalted product and compare it to an unreacted control.

  • Causality: TNBSA reacts with free primary amines to produce a chromogenic derivative (measured at 335 nm). A decrease in absorbance directly quantifies the number of amines successfully amidinated, validating that the reagent was not lost to hydrolysis.

References

• Deslongchamps, P., & Taillefer, R. J. (1975). "The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates." Canadian Science Publishing. URL:[Link]

• Chemical Society Reviews. (2015). "Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation." RSC Publishing. URL:[Link]

Sources

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• 2. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]

Technical Support Center: Optimizing pH for Ethyl Butyrimidate Protein Modification

Welcome to the technical support center for protein modification using ethyl butyrimidate and other imidoesters. This guide is designed for researchers, scientists, and drug development professionals to provide a deep understanding of the reaction chemistry and to offer practical solutions for common experimental challenges. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your modifications are both successful and reproducible.

Part 1: Foundational Principles of Imidoester Chemistry

Before troubleshooting, it is crucial to understand the core chemical principles governing the use of ethyl butyrimidate. Imidoesters are powerful reagents for modifying primary amines (the N-terminus and lysine ε-amino groups) on proteins. The reaction yields a stable amidine bond, which notably preserves the positive charge of the original amine group, a critical feature for maintaining protein structure and function.[1][2]

The entire process, however, is a race against a competing reaction: hydrolysis. Both the desired amidation reaction and the undesired hydrolysis of the imidoester are highly pH-dependent, creating a narrow window for optimal modification.

The pH-Dependent Reaction Mechanism

• Nucleophilic Attack (Desired Reaction): The primary amine on a protein must be in its unprotonated, nucleophilic state (-NH₂) to attack the electrophilic carbon of the imidoester. The pKa of lysine side chains is typically around 10.5. Therefore, a pH above this value is needed to deprotonate a significant portion of the lysine residues, making them reactive.[3]

• Hydrolysis (Competing Reaction): At the same alkaline pH required for amine deprotonation, the imidoester reagent is also susceptible to hydrolysis by hydroxide ions (OH⁻) in the aqueous buffer. This reaction inactivates the reagent, making it unable to modify the protein.[4]

This fundamental conflict—the need for alkaline pH to activate the protein's amines versus the instability of the reagent at that same pH—is the primary challenge in using imidoesters. Effective modification is achieved by finding a pH that maximizes the rate of amidation while minimizing the rate of hydrolysis.[3][5]

Diagram: The Core Conflict in Imidoester Chemistry

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]

Technical Support Center: Removing Unreacted Ethyl Butyrimidate from Biological Samples

Welcome to the Technical Support Center. As application scientists, we understand that the success of protein amidination and crosslinking heavily relies on the purity of the final conjugate. Ethyl butyrimidate hydrochloride is a highly reactive imidoester used to modify primary amines (such as lysine residues) to form positively charged amidine bonds[1].

However, failing to properly quench and remove unreacted ethyl butyrimidate can severely compromise downstream assays. This guide provides field-proven troubleshooting insights, quantitative comparisons, and self-validating protocols to ensure absolute sample integrity.

Part 1: Troubleshooting & FAQs

Q1: Why is it critical to remove unreacted ethyl butyrimidate from my biological sample? A: Imidoesters are highly reactive but possess short half-lives in aqueous environments[1]. Unreacted ethyl butyrimidate will undergo spontaneous hydrolysis, releasing ester byproducts and ammonia. This hydrolysis not only alters the local pH of your microenvironment but can also cause steric hindrance and background noise in downstream amine-reactive assays or mass spectrometry. Removing the reagent ensures that the isoelectric point (pI) of your sample remains stable and predictable[2].

Q2: Should I remove the unreacted crosslinker immediately, or is there an intermediate step? A: You must quench the reaction before attempting physical removal[3]. Imidoester reactions are typically performed at an alkaline pH (8.0–10.0) to maximize efficiency[1]. If you apply the sample directly to a desalting column without quenching, the crosslinker will continue to react with your protein during the separation process, leading to unpredictable modification ratios and potential precipitation.

Q3: How do I properly quench the reaction? A: Add a buffer containing a high concentration of primary amines, such as Tris or Glycine (typically 20–100 mM final concentration)[2]. Because the quenching agent is introduced at a massive molar excess, it outcompetes the target protein for any remaining unreacted ethyl butyrimidate, rapidly converting it into an inert, low-molecular-weight byproduct that is easily removed.

Part 2: Visualizing the Workflow and Chemical Pathways

Workflow for ethyl butyrimidate crosslinking, quenching, and reagent removal.

Chemical pathways of ethyl butyrimidate during crosslinking, quenching, and hydrolysis.

Part 3: Quantitative Comparison of Removal Methods

Selecting the correct removal method depends on your sample volume and the required turnaround time. Below is a summary of the standard methodologies used to separate the high-molecular-weight protein conjugate from the low-molecular-weight quenched ethyl butyrimidate (~115 Da)[3].

Removal Method	Optimal Sample Volume	Processing Time	Small Molecule Removal Efficiency	Protein Recovery
Size Exclusion Chromatography (SEC / Desalting)	10 µL – 5 mL	10 – 30 mins	>95%	High (>90%)
Dialysis	0.1 mL – >500 mL	4 – 24 hours	>99% (with buffer changes)	High (>90%)
Ultrafiltration (Spin Concentrators)	0.1 mL – 15 mL	15 – 60 mins	~90% (requires multiple washes)	Medium-High (70-90%)

Expert Insight: For ethyl butyrimidate, SEC (Desalting Columns) is the preferred method. Because imidoesters hydrolyze rapidly, the speed of SEC minimizes the time the protein spends in the alkaline reaction buffer, preserving the structural integrity of sensitive biological samples.

Part 4: Self-Validating Protocol for Quenching and Removal

This protocol utilizes Size Exclusion Chromatography (SEC) and is designed as a self-validating system. Each step includes a causality explanation and a validation checkpoint to ensure experimental trustworthiness.

Materials Required:

• 1M Tris-HCl, pH 7.5 (Quenching Buffer)

• Amine-free storage buffer (e.g., 1X PBS, pH 7.4)

• Pre-packed Desalting Column (e.g., Sephadex G-25, MWCO 5,000 Da)

• UV-Vis Spectrophotometer

Step-by-Step Methodology:

Step 1: Quench the Reaction

• Action: To your crosslinking reaction mixture, add 1M Tris-HCl (pH 7.5) to achieve a final concentration of 50 mM. Incubate at room temperature for 15 minutes.

• Causality: Tris contains a primary amine that reacts with the imidoester group. By adding it at a 50 mM final concentration, you create an overwhelming molar excess that instantly halts any further protein-protein crosslinking[2].

• Validation Check: The pH of the solution should naturally drop closer to physiological levels (pH 7.5–8.0) due to the addition of the Tris-HCl buffer.

Step 2: Equilibrate the Desalting Column

• Action: Snap off the bottom closure of the desalting column and loosen the cap. Allow the storage solution to drain. Equilibrate the column by passing 3 to 5 column volumes of your amine-free storage buffer (e.g., PBS) through the resin.

• Causality: The resin must be fully saturated with your target downstream buffer to ensure a complete buffer exchange.

• Validation Check: Measure the pH of the final drops of the flow-through. It must perfectly match the pH of your equilibration buffer (pH 7.4). If it is still alkaline, continue washing.

Step 3: Sample Application and Elution

• Action: Apply your quenched sample to the center of the resin bed. Allow it to enter the resin completely. Add the appropriate volume of PBS (as dictated by the column manufacturer's instructions) to elute the protein. Collect the eluate in clean microcentrifuge tubes.

• Causality: The porous resin traps the small quenched ethyl butyrimidate molecules and Tris buffer, delaying their exit. The large protein conjugate bypasses the pores and elutes first in the void volume.

Step 4: Validate Protein Recovery

• Action: Measure the absorbance of your collected fractions at 280 nm (A280) using a spectrophotometer.

• Causality: Ethyl butyrimidate and Tris do not possess aromatic rings and therefore do not absorb strongly at 280 nm. A distinct peak at A280 specifically validates the successful recovery of your target protein conjugate, free from small-molecule interference.

Part 5: References

• Homobifunctional Imidoester Cross-linkers - Interchim. Available at: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. interchim.fr [interchim.fr]
• 3. 架橋の化学 | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Minimizing Side Reactions in Imidoester Protein Labeling

Welcome to the Application Scientist Support Center. Imidoesters (such as DMA, DMP, DMS, and Traut's reagent) are highly specific acylating agents used to crosslink or label primary amines, including lysine residues and N-termini[1]. Unlike NHS-esters that neutralize the target amine, imidoesters form amidine bonds that retain the positive charge of the original amine at physiological pH, preserving the protein's isoelectric point (pI) and native conformation[2][3].

However, the imidate moiety is highly susceptible to rapid hydrolysis and pH-dependent side reactions. This guide provides mechanistic troubleshooting, quantitative insights, and validated protocols to ensure high-yield, reproducible conjugates.

Section 1: Mechanistic FAQs (The "Why" and "How")

Q: How does pH dictate the balance between amidine formation and unwanted side reactions? A: The reaction chemistry of imidoesters is strictly governed by the pH of your buffer. Imidoesters react rapidly with deprotonated primary amines. As the pH increases (up to pH 10.0), the half-life of the imidoester decreases due to hydrolysis, but its reactivity with amines increases exponentially.

• Optimal Pathway (pH 8.0 - 10.0): The amidine bond forms directly without stable intermediates, maximizing yield.

• Side Reaction Pathway (pH < 8.0): At sub-optimal lower pH, the reaction stalls at an intermediate N-alkyl imidate state. This intermediate is highly reactive and can cross-link to adjacent amines in the immediate vicinity, resulting in unintended N,N'-amidine derivatives (extraneous crosslinking)[4].

Mechanistic pathways of imidoester labeling highlighting pH-dependent side reactions.

Q: Why do my labeled proteins sometimes precipitate, and how does stoichiometry play a role? A: Protein precipitation during imidoester labeling is typically caused by over-crosslinking, which creates massive, insoluble polymeric networks. If your protein concentration is high (>5 mg/mL), utilizing a massive molar excess of crosslinker will force the formation of these networks[1].

• Causality: High local concentrations of both the N-alkyl imidate intermediate and adjacent lysine residues drive the formation of N,N'-amidine derivatives, physically aggregating the proteins out of solution[5].

Section 2: Troubleshooting Guide

Q: My crosslinking efficiency is extremely low. I suspect reagent hydrolysis. How do I mitigate this? A: Imidoesters cannot be stored in aqueous solutions because the imidate moiety hydrolyzes almost instantly upon contact with water[1].

• Root Cause: Moisture condensation inside the reagent vial during storage, or the presence of competing nucleophiles (like Tris or glycine) in your buffer[1].

• Solution: Always equilibrate the sealed reagent vial to room temperature for at least 30 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder[1]. Reconstitute the reagent immediately before use and discard any unused solution.

Q: How do I properly quench the reaction without reversing the amidine bonds? A: While amidine bonds are highly stable at physiological pH, they are reversible at highly alkaline pH[2].

• Root Cause: Leaving the reaction at pH > 9.0 for extended periods without a proper quenching step can lead to bond reversion, lowering your final conjugate yield[2][6].

• Solution: Quench the reaction by adding a primary amine-containing buffer (e.g., Tris or glycine at 20-50 mM final concentration) to consume unreacted imidoesters, or add glacial acetic acid (at a 1:4 ratio) to drop the pH and halt the reaction[1].

Section 3: Quantitative Reaction Dynamics

To optimize your labeling strategy, it is critical to balance the rate of hydrolysis against the rate of amidine formation. Use the table below to select the appropriate pH for your specific assay needs.

Reaction Condition	Primary Intermediate	Hydrolysis Rate	Dominant Product	Risk of Side Reactions
pH < 8.0	N-alkyl imidate	Low	N,N'-amidine derivatives	High (Extraneous crosslinking)
pH 8.0 - 9.0	Transient	Moderate	Amidine bond	Low (Optimal balance)[1]
pH > 10.0	None	Extremely High	Amidine bond (Reversible)	Moderate (Bond reversion)[2]

Section 4: Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol incorporates self-validating checkpoints to confirm that side reactions are minimized and the resulting data is trustworthy.

Optimized step-by-step workflow for imidoester protein labeling.

Step 1: Buffer Exchange and Validation

• Action: Dialyze or desalt the protein into 0.2 M Triethanolamine, Sodium Borate, or HEPES buffer at pH 8.0 - 9.0[1].

• Causality: Primary amines in standard biological buffers (Tris, glycine) will competitively react with the imidoester, neutralizing it before it can label your target protein[1].

• Validation Checkpoint: Perform a fluorescamine or ninhydrin assay on the buffer flow-through. A lack of signal confirms the complete removal of competing primary amines.

Step 2: Reagent Equilibration

• Action: Remove the imidoester (e.g., DMA, DMP, DMS) from 4°C storage and let it sit at room temperature for at least 30 minutes before opening the vial[1].

• Causality: Cold reagents act as a condensation surface. Moisture introduces water molecules that rapidly hydrolyze the imidate moiety into a dead-end product before the reaction even begins[1].

Step 3: Controlled Conjugation

• Action: Prepare a fresh stock of the imidoester. For protein concentrations >5 mg/mL, add a 10-fold molar excess of crosslinker. For <5 mg/mL, use a 20- to 30-fold molar excess[1]. Incubate at room temperature for 30-60 minutes[1].

• Causality: Adjusting the molar excess inversely to protein concentration maintains a constant collision frequency, minimizing the formation of N,N'-amidine aggregates[1].

• Validation Checkpoint: Run a parallel "Mock Reaction" (protein + buffer, no crosslinker). Compare both on an SDS-PAGE gel. The mock validates that any aggregation or mobility shift is strictly crosslinker-induced, rather than a buffer instability artifact.

Step 4: Quenching

• Action: Stop the reaction by adding Tris or glycine to a final concentration of 20-50 mM, or add glacial acetic acid at a 1:4 ratio[1].

• Causality: Flooding the system with excess primary amines outcompetes the protein for any remaining active imidoester, safely terminating the reaction without chemically altering the labeled protein[1].

Step 5: Final Purification

• Action: Remove quenched byproducts via size exclusion chromatography (SEC) or dialysis against your final storage buffer.

References

• Source: thermofisher.
• Source: thermofisher.
• Source: thermofisher.
• Source: korambiotech.
• Source: thermofisher.
• Source: thermofisher.
• Source: nih.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Chemistry of Crosslinking | Thermo Fisher Scientific - US [thermofisher.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. korambiotech.com [korambiotech.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Ethyl Butyrimidate Amine Modification Reactions

Welcome to the dedicated technical support center for optimizing the amine modification of ethyl butyrimidate. This resource is designed for researchers, scientists, and drug development professionals who are looking to enhance the yield and efficiency of their conjugation reactions. Here, you will find in-depth troubleshooting guidance and frequently asked questions, grounded in established chemical principles and supported by peer-reviewed literature. Our goal is to empower you with the knowledge to diagnose and resolve common experimental challenges, ensuring the success of your projects.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the modification of amines with ethyl butyrimidate, providing explanations for the underlying causes and actionable solutions.

Q1: Why is my reaction yield consistently low?

A1: Low reaction yield is a frequent issue and can be attributed to several factors, primarily related to reaction kinetics and reagent stability.

• Suboptimal pH: The reaction of an imidoester with a primary amine is highly pH-dependent. The attacking amine needs to be in its unprotonated, nucleophilic state, which is favored at a higher pH. However, the imidoester itself undergoes hydrolysis at an accelerated rate in alkaline conditions. Therefore, a careful balance must be struck. The optimal pH for the reaction is typically between 8.0 and 10.0, with the ideal value being dependent on the pKa of the target amine. For many primary amines, a pH of 8.5 to 9.5 provides a good compromise between amine nucleophilicity and imidoester stability.

• Hydrolysis of Ethyl Butyrimidate: Ethyl butyrimidate is susceptible to hydrolysis, which converts it into an unreactive ethyl butyrate and ammonia. This hydrolysis is a competing reaction that consumes the imidoester and reduces the yield of the desired amidine product. The rate of hydrolysis increases significantly with pH. To mitigate this, it is crucial to prepare the imidoester solution immediately before use and to maintain the reaction at a controlled temperature, as higher temperatures can also accelerate hydrolysis.

• Suboptimal Buffer Choice: The choice of buffer can significantly impact the reaction. Buffers containing primary amines, such as Tris, should be avoided as they will compete with the target amine for reaction with the imidoester. Recommended buffers include borate, carbonate, or phosphate buffers, which are non-reactive towards the imidoester.

• Insufficient Reagent Concentration: Le Chatelier's principle applies here. Driving the equilibrium towards the product side may require using a molar excess of the ethyl butyrimidate. However, an excessive amount can lead to unwanted side reactions, so optimization is key. A typical starting point is a 2 to 10-fold molar excess of the imidoester over the amine.

Experimental Protocol: pH Optimization Study

• Prepare a series of reaction buffers (e.g., 0.1 M borate) with pH values ranging from 7.5 to 10.5 in 0.5 unit increments.

• Dissolve the amine-containing substrate in each buffer to a final concentration of 1 mg/mL.

• Prepare a fresh stock solution of ethyl butyrimidate in a non-aqueous, water-miscible solvent like DMSO or DMF.

• Initiate the reactions by adding a 5-fold molar excess of the ethyl butyrimidate solution to each of the amine solutions.

• Incubate all reactions at a constant temperature (e.g., room temperature or 4°C) for a fixed period (e.g., 2 hours).

• Quench the reactions by adding a primary amine-containing buffer (e.g., Tris-HCl) or by adjusting the pH to below 7.0.

• Analyze the reaction products by a suitable method, such as HPLC, mass spectrometry, or SDS-PAGE (for protein modification), to determine the yield of the desired product at each pH.

• Plot the yield against the pH to identify the optimal condition.

Q2: I am observing significant side product formation. What could be the cause?

A2: The formation of side products is often due to the high reactivity of the imidoester and can be controlled by adjusting the reaction conditions.

• Intra- and Intermolecular Cross-linking: If your substrate contains multiple primary amines, the use of a bifunctional imidoester can lead to cross-linking. Even with a monofunctional imidoester like ethyl butyrimidate, if the concentration of the substrate is high, intermolecular cross-linking can occur. To minimize this, run the reaction at a lower substrate concentration and consider using a smaller excess of the imidoester.

• Reaction with Non-target Functional Groups: While imidoesters are highly specific for primary amines, at very high pH values or with prolonged reaction times, some reactivity with other nucleophilic groups, such as the hydroxyl groups of tyrosine or serine, may be observed, although this is generally minor.

Table 1: Key Reaction Parameters and Recommended Ranges

Parameter	Recommended Range	Rationale
pH	8.0 - 10.0	Balances amine nucleophilicity and imidoester stability.
Temperature	4°C - 25°C	Lower temperatures can help to minimize hydrolysis of the imidoester.
Buffer System	Borate, Carbonate, Phosphate	Avoids buffers with primary amines (e.g., Tris) that compete in the reaction.
Molar Excess of Imidoester	2-fold to 10-fold	Drives the reaction equilibrium towards the product side.
Reaction Time	30 minutes - 4 hours	Should be optimized to maximize product formation while minimizing side reactions.

Frequently Asked Questions (FAQs)

Q3: What is the mechanism of the reaction between ethyl butyrimidate and a primary amine?

A3: The reaction proceeds via a nucleophilic attack of the unprotonated primary amine on the electrophilic carbon atom of the imidoester. This forms an unstable tetrahedral intermediate, which then eliminates ethanol to yield a stable amidine product. The overall reaction results in the conversion of a primary amine to an amidine, with the butyrimidoyl group from the ethyl butyrimidate being transferred to the amine.

Diagram 1: Reaction Mechanism

Caption: Mechanism of amidine formation.

Q4: Can I use ethyl butyrimidate to modify proteins?

A4: Yes, ethyl butyrimidate and other imidoesters are commonly used for the chemical modification of proteins. They react primarily with the ε-amino groups of lysine residues. A key advantage of this modification is that it preserves the positive charge of the amino group at physiological pH, as the resulting amidine has a pKa similar to that of the original amine. This can be important for maintaining the native conformation and activity of the protein.

Q5: How should I store ethyl butyrimidate?

A5: Ethyl butyrimidate is typically supplied as a hydrochloride salt, which is a stable crystalline solid. It should be stored in a cool, dry place, and protected from moisture to prevent hydrolysis. Once dissolved in a buffer, it should be used immediately.

Diagram 2: Experimental Workflow for Protein Modification

Caption: Workflow for protein amine modification.

References

• Hunter, M. J., & Ludwig, M. L. (1962). The Reaction of Imidoesters with Proteins. Journal of the American Chemical Society, 84(18), 3491–3504. [Link]

• Hand, E. S., & Jencks, W. P. (1962). Mechanism of the Reaction of Imido Esters with Amines. Journal of the American Chemical Society, 84(18), 3505–3514. [Link]

resolving precipitation issues with ethyl butyrimidate hydrochloride

Welcome to the Technical Support Center for Bioconjugation and Cross-linking. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in protein modification: resolving precipitation issues when using ethyl butyrimidate hydrochloride (EBI) .

Unlike rigid templates, this guide is structured around the thermodynamic and kinetic realities of imidoester chemistry. We will explore the causality behind protein aggregation, provide field-proven troubleshooting FAQs, and outline a self-validating protocol to ensure your amidination reactions remain soluble and reproducible.

The Chemistry of Causality: Why Does Precipitation Occur?

Ethyl butyrimidate hydrochloride is a monofunctional imidoester used to modify primary amines (typically lysine residues) on proteins. Imidoesters react rapidly with amines at alkaline pH (optimally pH 8.0–10.0) to form amidine bonds[1].

The primary advantage of amidination is that the resulting amidine group remains protonated at physiological pH, preserving the native positive charge of the original amine[1][2]. Theoretically, preserving this charge should maintain protein solubility. However, precipitation frequently occurs due to two distinct mechanisms:

• Hydrophobic Collapse (Over-modification): While the charge is preserved, EBI covalently attaches a 4-carbon aliphatic chain (the butyryl group) to the protein surface. If too many lysines are modified, the cumulative increase in surface hydrophobicity forces the proteins to aggregate and precipitate to shield these hydrophobic patches from the aqueous solvent[3].

• Solvent Shock (pH/Ionic Shifts): EBI is supplied as a hydrochloride salt. Adding a massive molar excess of the unbuffered solid directly to a weakly buffered protein solution causes an immediate, drastic drop in pH and a spike in ionic strength, leading to isoelectric precipitation or "salting out." Furthermore, imidoesters are highly moisture-sensitive and rapidly hydrolyze in water, generating acidic byproducts that further depress the pH[4].

Fig 1. Reaction pathways and precipitation risks during EBI amidination.

Troubleshooting FAQs

Q1: My protein precipitates immediately upon adding the EBI reagent. What is happening? A1: Immediate precipitation is almost always a buffer capacity failure. Because EBI is a hydrochloride salt, adding it to a weak buffer causes a rapid pH drop, pushing the protein toward its isoelectric point (pI) where solubility is lowest. Solution: Ensure your reaction buffer is at least 0.1 M to 0.2 M in strength. Triethanolamine (TEA) or sodium borate at pH 8.5 are highly recommended[4]. Never add the dry EBI powder directly to your protein; pre-dissolve it in a small volume of anhydrous DMSO or DMF, or immediately in the reaction buffer, and titrate it in slowly.

Q2: The reaction starts clear, but the protein gradually precipitates over the 1-hour incubation. How do I fix this? A2: This is the hallmark of hydrophobic collapse due to over-modification. You have added too many butyryl groups, altering the protein's overall solubility profile[3]. Solution: You must empirically reduce the molar excess of EBI. If you are using a 50-fold molar excess, drop it to 10-fold or 20-fold. Additionally, adding a mild non-ionic detergent (e.g., 0.05% Tween-20) can help stabilize the modified protein during the reaction.

Q3: Can I use Tris or Glycine buffers for this reaction? A3: Absolutely not. Tris and Glycine contain primary amines that will aggressively compete with your protein for the EBI reagent[4]. This will not only kill your conjugation efficiency but can also cause the formation of insoluble reagent-buffer byproducts. Use amine-free buffers like TEA, Borate, or HEPES. You may, however, use Tris or Glycine at the end of the reaction to quench unreacted EBI[4].

Q4: My EBI stock solution looks cloudy. Is it still good? A4: No. Imidoesters are extremely moisture-sensitive. If the vial was opened before fully equilibrating to room temperature, condensation has caused the imidate moiety to hydrolyze[4]. The cloudy appearance is likely insoluble ethyl butyrate. Always prepare EBI solutions immediately before use and discard any unused reconstituted reagent.

Fig 2. Diagnostic logic tree for resolving EBI-induced protein precipitation.

Quantitative Optimization Parameters

To prevent precipitation, the molar excess of EBI must be scaled inversely with protein concentration. High protein concentrations require lower molar excesses to prevent intermolecular cross-linking and hydrophobic aggregation.

Protein Concentration (mg/mL)	Recommended Buffer	EBI Molar Excess	Precipitation Risk	Corrective Action
< 1.0 mg/mL	0.1 M TEA, pH 8.5	30x to 50x	Low	Monitor via SDS-PAGE for shifts.
1.0 - 5.0 mg/mL	0.2 M TEA, pH 8.5	10x to 20x	Moderate	Add 0.05% Tween-20 if cloudy.
> 5.0 mg/mL	0.2 M TEA, pH 8.5	5x to 10x	High	Titrate reagent slowly; check pH.

Self-Validating Protocol: Soluble Amidination with EBI

This protocol is designed as a self-validating system. By incorporating pH checks and a quenching step, you ensure that the thermodynamic environment remains stable, isolating variables if troubleshooting is required.

Phase 1: Preparation & Buffer Exchange

• Buffer Exchange: Dialyze or use a desalting column to exchange your protein into 0.2 M Triethanolamine (TEA), pH 8.5. Validation Check: Verify the final pH of the protein solution with a micro-pH probe. It must be strictly between 8.0 and 9.0[1].

• Protein Quantification: Determine the exact protein concentration (e.g., via BCA assay) to accurately calculate the required molar excess.

Phase 2: Reagent Handling (Critical Step) 3. Equilibration: Remove the EBI vial from the desiccator/freezer and allow it to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation and hydrolysis[4]. 4. Reconstitution: Immediately before use, dissolve EBI in anhydrous DMSO to create a 100 mM stock. Do not store this solution.

Phase 3: Reaction & Quenching 5. Addition: While gently vortexing the protein solution, add the EBI stock to achieve a 15-fold molar excess (for a 2 mg/mL protein solution). The volume of DMSO added should not exceed 5% of the total reaction volume. 6. Incubation: Incubate the reaction at room temperature for 45 minutes. 7. Quenching: Stop the reaction by adding 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM[4]. Incubate for 15 minutes. This consumes any unreacted EBI, preventing further modification during downstream processing. 8. Clean-up: Remove quenched byproducts using a desalting column or dialysis against your final storage buffer.

References

• [2] Lauber MA, Reilly JP. Novel amidinating cross-linker for facilitating analyses of protein structures and interactions. Anal Chem. 2010 Sep 15;82(18):7736-43. Available at:[Link]

Sources

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. Novel amidinating cross-linker for facilitating analyses of protein structures and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

ethyl butyrimidate reagent degradation and shelf-life optimization

Welcome to the technical support guide for Ethyl Butyrimidate. This resource is designed for researchers, scientists, and drug development professionals who use this amine-reactive reagent for protein modification. Here, you will find in-depth information on the stability, handling, and application of ethyl butyrimidate, along with troubleshooting guides to ensure the success of your experiments.

Understanding the Reagent: Ethyl Butyrimidate Fundamentals

Ethyl butyrimidate, typically supplied as a hydrochloride salt (CAS 2208-08-4), is a valuable tool for protein chemistry.[1][2] It belongs to the imidoester class of crosslinkers, which react with primary amines, such as the ε-amino group of lysine residues, to form a stable amidine bond. This modification is useful for protein cross-linking, enzyme immobilization, and preparing protein conjugates.

However, the high reactivity of the imidate functional group also makes it susceptible to degradation, primarily through hydrolysis. Understanding the factors that govern its stability is critical for its effective use and for optimizing its shelf-life.

The Core Challenge: Degradation via Hydrolysis

The primary cause of ethyl butyrimidate inactivation is hydrolysis, a reaction with water that cleaves the imidoester. The rate and outcome of this degradation pathway are highly dependent on pH.[3]

Mechanism of Hydrolysis

The hydrolysis of an imidate salt proceeds through a tetrahedral intermediate. Depending on the pH, this intermediate can break down into two different sets of products: the desired amine and an ester, or an amide and an alcohol. This dual-pathway degradation underscores the importance of precise pH control during both storage and reaction.[3]

• Acidic to Neutral pH (below ~7): In this range, hydrolysis predominantly yields the corresponding ester (ethyl butyrate) and an ammonium salt. This is the main degradation pathway of concern during storage and handling of the hydrochloride salt form.

• Alkaline pH (above ~8-9): At higher pH, the reaction pathway can shift, potentially leading to the formation of butyramide and ethanol. While the reaction with the target amine is also favored at alkaline pH, the competing hydrolysis reaction accelerates significantly.

FAQs: Shelf-Life Optimization and Proper Handling

This section addresses the most common questions regarding the storage and handling of ethyl butyrimidate to maximize its viability.

Q1: How should I store unopened, solid ethyl butyrimidate hydrochloride?

The solid hydrochloride salt is the most stable form of the reagent. For maximum shelf-life, it should be stored under the following conditions:

• Temperature: 2-8°C.[1]

• Atmosphere: Keep in a tightly sealed container to protect from moisture.[4][5] The reagent is hygroscopic, and water absorption will initiate hydrolysis even in the solid state.

• Light: Store in the dark. While not as critical as moisture, prolonged exposure to light can contribute to degradation.[6]

Condition	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of chemical degradation.
Moisture	Store in a desiccated, tightly sealed container.	Prevents hydrolysis, the primary degradation pathway.[6]
Light	Store in a dark container or cabinet.	Minimizes potential photolytic decomposition.[6]
Form	Solid Hydrochloride Salt	Inherently more stable than solutions or the free base.

Q2: What is the shelf-life of the reagent once the container is opened?

The shelf-life is no longer guaranteed once the manufacturer's seal is broken.[6] Atmospheric moisture can enter the container each time it is opened, leading to gradual degradation. To extend the life of the opened reagent:

• Minimize Exposure: Open the container only long enough to dispense the required amount.

• Work Quickly: Do not leave the container open on the bench.

• Inert Gas: After dispensing, consider flushing the container with a dry, inert gas like argon or nitrogen before tightly resealing. This displaces moist air.[7]

• Desiccation: Store the resealed container inside a larger secondary container with a desiccant.

Q3: I need to make a stock solution. How should I prepare and store it?

Stock solutions of ethyl butyrimidate have a very limited shelf-life and should be prepared fresh immediately before use. Never store aqueous solutions of ethyl butyrimidate.

• Why? In an aqueous buffer, the reagent will begin to hydrolyze immediately. The half-life can be on the order of minutes to hours depending on the pH and temperature.

• Best Practice: If a stock solution is absolutely necessary, dissolve the solid reagent in an anhydrous, amine-free organic solvent (e.g., Dimethylformamide - DMF) and store it under inert gas at -20°C in small, single-use aliquots. However, even under these conditions, degradation can occur. Always qualify the reagent from a freshly opened container for critical experiments.

Q4: Can I use a reagent that has passed its expiration date?

Using an expired reagent is not recommended as its purity and reactivity are no longer guaranteed.[6] This can lead to failed experiments, low reaction yields, and non-reproducible results. If you must consider using an older reagent, its quality should be assessed first (see Section 5).

Troubleshooting Guide for Protein Modification

This section provides solutions to common problems encountered during protein modification experiments with ethyl butyrimidate.

Frequently Asked Questions

Q1: My protein modification efficiency is very low or zero. What went wrong?

• Reagent Degradation: This is the most common cause. The ethyl butyrimidate may have hydrolyzed due to improper storage or age. Always use reagent from a freshly opened vial that has been stored correctly at 2-8°C.[1]

• Incorrect pH: The reaction of imidoesters with amines is most efficient in the pH range of 8.0 to 10.0. If the pH is too low, the rate of reaction will be very slow. If the pH is too high, the rate of hydrolysis of the reagent will outcompete the reaction with the protein.

• Presence of Competing Amines: Your reaction buffer must be free of primary amines (e.g., Tris buffer or glycine). These will compete with your protein for reaction with the imidate, quenching the reaction. Use buffers such as borate or carbonate.

• Insufficient Molar Excess: A sufficient molar excess of the imidate over the protein's primary amines is required to drive the reaction. A 20- to 50-fold molar excess is a common starting point.

Q2: I'm observing protein precipitation or aggregation during the reaction.

This can occur due to the neutralization of the positive charge on lysine residues after amidination. The resulting change in the protein's isoelectric point can reduce its solubility.

• Lower Protein Concentration: Perform the reaction at a more dilute protein concentration.

• Optimize Buffer: Screen different buffer compositions or pH values within the optimal range (8-10) to find conditions where the modified protein remains soluble.

• Add Solubilizing Agents: Consider including mild, non-amine-containing detergents or other excipients that are compatible with your downstream application.

Q3: My mass spectrometry results show unexpected modifications.

• Intra-molecular Cross-linking: If your protein has appropriately spaced lysine residues, the reagent can react with two different amines on the same protein molecule.

• Side Reactions: While amidine formation is the primary reaction, side reactions can occur, especially if reaction conditions are not optimal.[3] Verifying reagent purity before the experiment is crucial.

Experimental Protocols: Quality Control Assays

Before committing valuable samples to a reaction, you can perform these simple checks to assess the quality of your ethyl butyrimidate.

Protocol 1: pH Test for Gross Degradation

Principle: Ethyl butyrimidate hydrochloride is the salt of a strong acid (HCl) and a weak base. A solution of the pure compound in water should be acidic. If the reagent has significantly hydrolyzed, the resulting products (ethyl butyrate and ammonium chloride) will yield a solution that is closer to neutral.

Methodology:

• Prepare a ~10 mg/mL solution of the ethyl butyrimidate hydrochloride in deionized water.

• Immediately measure the pH of the solution using a calibrated pH meter or pH paper.

• Expected Result: A fresh, high-quality reagent should produce a solution with a pH between 3 and 5.

• Indication of Degradation: A pH value greater than 5.5 suggests significant hydrolysis has occurred, and the reagent should be discarded.

Protocol 2: Purity Assessment by Quantitative NMR (qNMR)

Principle: Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful method for determining the absolute purity of a substance without the need for a specific reference standard of the same compound.[8] By comparing the integral of a characteristic proton signal from the analyte to that of a certified internal standard of known concentration, the purity can be accurately calculated.

Methodology:

• Accurately weigh approximately 5-10 mg of ethyl butyrimidate hydrochloride.

• Accurately weigh approximately 5-10 mg of a certified qNMR internal standard (e.g., maleic acid or dimethyl sulfone) that has signals that do not overlap with the analyte.

• Dissolve both weighed compounds in a known volume of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Acquire a ¹H NMR spectrum with appropriate parameters for quantitative analysis (e.g., long relaxation delay).

• Integrate a well-resolved signal from ethyl butyrimidate (e.g., the methylene protons of the ethyl group) and a signal from the internal standard.

• Calculate the purity based on the integral values, the number of protons for each signal, the molecular weights, and the initial weights of the analyte and standard.

• Expected Result: Purity should be ≥97% for a high-quality reagent.[1]

References

• Okuyama, T., Pletcher, T. C., Sahn, D. J., & Schmir, G. L. (1973). Hydrolysis of imidate esters derived from weakly basic amines. Influences of structure and pH on the partitioning of tetrahedral intermediates. Journal of the American Chemical Society, 95(4), 1253–1265. [Link]

• Hach. (n.d.). What is the reagent shelf life? Hach Support. [Link]

• Hekserij.nl. (2024). Ethyl butyrate Safety Data Sheet. [Link]

• Longchang Chemical. (2021). Can the reagents that have been stored for a long time be used? Longchang Chemical. [Link]

• New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: Ethyl Butyrate. NJ.gov. [Link]

• OnePointe Solutions. (2020). Shelf Lives of Common Chemical Reagents. OnePointe Solutions. [Link]

• ROMIL. (n.d.). Recommended Shelf Lives and Storage Conditions. ROMIL. [Link]

• MACL. (n.d.). Ethyl Butyrate – Stability Storage & Handling. MACL. [Link]

• PubChem. (n.d.). Ethyl butyrimidate hydrochloride. National Center for Biotechnology Information. [Link]

• Tsai, Y. C., et al. (2002). The role of metal on imide hydrolysis: metal content and pH profiles of metal ion-replaced mammalian imidase. Journal of Biological Chemistry. [Link]

• McGill University. (n.d.). Bioconjugation Techniques. McGill University. [Link]

• Yadav, R. P., & Saxena, R. K. (2017). Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study. Bioprocess and Biosystems Engineering. [Link]

• Clark, J. (n.d.). Hydrolysing esters. Chemguide. [Link]

• LibreTexts Chemistry. (2023). Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• de la Fuente, N. U., et al. (2021). Chemical methods for protein modification and their impact on protein characteristics. Food Chemistry. [Link]

• U.S. Environmental Protection Agency. (n.d.). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. EPA NEPIC. [Link]

• Bisht, T., et al. (2024). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Journal of Pharmaceutical Research International. [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

• Kalogianni, D. P., et al. (2020). Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. Molecules. [Link]

• Taylor & Francis. (2021). Ethyl butyrate – Knowledge and References. Taylor & Francis. [Link]

• Walsh, G. (2009). Modifications of therapeutic proteins: challenges and prospects. Drug Discovery Today. [Link]

• Clark, G. S. (1991). An Aroma Chemical Profile: Ethyl Butyrate. Perfumer & Flavorist. [Link]

• ChemCon GmbH. (n.d.). Identity determination and purity testing. ChemCon GmbH. [Link]

• Meusel, M. (2013). Bioconjugation Protocols. Methods in Molecular Biology. [Link]

• de Oliveira, J. V., et al. (2019). Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica. Polymers. [Link]

• Dos Santos, J. C. S., et al. (2019). Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Molecules. [Link]

• ResearchGate. (n.d.). Effect of temperature on methyl and ethyl butyrate biosynthesis. ResearchGate. [Link]

• Al-Dwairi, M. S., et al. (2024). Investigating the role of temperature and moisture on the degradation of 3D-printed polymethyl methacrylate dental materials through molecular dynamics simulations. Scientific Reports. [Link]

• QIAGEN. (n.d.). DNA Quantification Methods and Applications. QIAGEN. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Wang, J., et al. (2021). Modification of Muscle Proteins Induced by Novel Non-Thermal Processing: Theory, Characterization, and Consequences. Foods. [Link]

• Aceti, J. H., et al. (2020). Environmental Effects of Moisture and Elevated Temperatures on the Mode I and Mode II Interlaminar Fracture Toughness of a Toughened Epoxy Carbon Fibre Reinforced Polymer. Polymers. [Link]

• Salles, C., et al. (2006). Release and perception of ethyl butanoate during and after consumption of whey protein gels: relation between textural and physiological parameters. Journal of Agricultural and Food Chemistry. [Link]

• Davidson, V. L. (2013). Mechanisms for control of biological electron transfer reactions. Biomolecular Concepts. [Link]

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Technical Support Center: Overcoming Steric Hindrance in Protein Amidination Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low conjugation yields during protein amidination. Amidination—the reaction of primary amines (typically lysine ε-amino groups) with imidoesters—is highly valued because it preserves the positive charge of the original amine, thereby maintaining native protein conformation and isoelectric point[1][2].

However, when target lysines are buried in hydrophobic pockets or shielded by bulky adjacent residues (e.g., glycosylation sites), steric hindrance severely limits reagent access. This guide is engineered to help you diagnose microenvironmental clashes, understand the competing kinetic forces at play, and execute field-proven protocols to rescue your conjugation yields.

Diagnostic & Logical Workflows

Understanding the causality behind a failed amidination requires analyzing the local microenvironment of the target lysine. The efficiency of your reaction is a kinetic race between the nucleophilic attack of the unprotonated amine and the rapid hydrolysis of the imidoester reagent in aqueous solution[3][4].

Logical relationships between microenvironment factors and amidination efficiency.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my amidination yield exceptionally low despite using a 50-fold molar excess of my imidoester crosslinker? A: You are likely losing the kinetic race to hydrolysis. Imidoesters are highly susceptible to hydrolysis in aqueous buffers. If your target lysine is sterically hindered, the bulky imidoester cannot easily access the site, dropping the local effective concentration of the reagent[5]. Consequently, the reagent hydrolyzes before it can react. Diagnostic check: Run a parallel reaction using a fully denatured version of your protein or a small synthetic peptide. If the yield is high in the denatured control but low in your native sample, steric hindrance—not reagent degradation—is the root cause.

Q2: My target lysine is located in a narrow, hydrophobic binding pocket. How can I achieve amidination without permanently denaturing the protein? A: You must address both the physical space and the altered chemical environment. First, switch to the smallest possible monofunctional imidoester, such as Methyl Formimidate Hydrochloride (MFH), which minimizes steric clashes compared to bulkier benzimidates[2]. Second, hydrophobic pockets often perturb the local pKa of lysine, making it harder to deprotonate[6]. Introduce a mild, reversible structural perturbant (e.g., 5% DMSO or 1M Urea) to transiently increase the solvent-accessible surface area (SASA) of the pocket without causing irreversible unfolding.

Q3: I am using Traut's reagent (2-iminothiolane) for an amidination-mediated thiolation, but my subsequent payload won't conjugate. What is failing? A: In multi-step conjugations, the primary amidination (ring-opening of Traut's reagent) often succeeds, but the newly introduced sulfhydryl group remains buried in the steric shadow of the protein. When you add a bulky payload (e.g., a fluorophore or drug via maleimide chemistry), it experiences a steric clash with the protein surface[5]. Solution: Use a heterobifunctional crosslinker with a longer, flexible spacer arm. Replacing a short aliphatic linker with a PEGylated linker (e.g., PEG4 or PEG8) provides the conformational flexibility needed to distance the payload from the protein's functional domain[3][5].

Q4: How do I balance the reaction pH? I know higher pH increases amine reactivity, but doesn't it also destroy the imidoester? A: Yes, this is the fundamental paradox of imidoester chemistry. Amidination strictly requires the unprotonated (nucleophilic) ε-amino group[2]. As you increase the pH toward 10.0, the fraction of unprotonated lysines increases, but the half-life of the imidoester plummets[4]. The optimal balance for sterically hindered proteins is typically pH 8.5–9.5. To compensate for rapid hydrolysis at this pH, you must add the imidoester in multiple small batches rather than a single bolus.

Quantitative Data: Influence of pH on Imidoester Kinetics

pH Level	Lysine ε-NH2 Unprotonated (%)	Imidoester Hydrolysis Rate	Relative Amidination Efficiency	Recommended Action for Hindered Lysines
7.5	< 1%	Slow	Very Low	Avoid; protonation prevents nucleophilic attack.
8.5	~5 - 10%	Moderate	High	Standard starting point; good balance of stability and reactivity.
9.5	~30 - 50%	Fast	Very High	Optimal for sterically hindered/high-pKa lysines; requires batch addition.
10.5	> 80%	Very Fast	Low (Reagent depleted)	Not recommended; rapid hydrolysis outcompetes amidination[4].

Experimental Methodologies

To reliably modify sterically hindered sites, you must employ a self-validating protocol that controls for pH drops and reagent degradation.

Step-by-step experimental workflow for amidinating sterically hindered proteins.

Protocol 1: Optimized Amidination of Hindered Lysines via Batch Addition

This protocol utilizes Methyl Formimidate Hydrochloride (MFH) to minimize steric bulk and employs a batch-addition strategy to outcompete hydrolysis.

Step 1: Preparation and Buffer Exchange

• Dialyze or desalt your protein (1-5 mg/mL) into 0.2 M Sodium Borate buffer, pH 9.0.

• Causality: Borate provides excellent buffering capacity at high pH without introducing competing primary amines (unlike Tris or Glycine)[1][4].

• Self-Validation Check: Measure the absorbance of the flow-through at 280nm to ensure complete removal of prior amine-containing storage buffers.

Step 2: Structural Relaxation (Optional but Recommended)

• If the target lysine is deeply buried, spike the buffer with 5% (v/v) DMSO or 1 M Urea. Incubate at room temperature for 15 minutes to induce transient structural breathing.

Step 3: Reagent Preparation & Batch Addition

• Critical: Imidoester hydrochloride salts hydrolyze within minutes in aqueous solutions. Do not prepare stock solutions in advance.

• Weigh out enough MFH to achieve a 100-fold molar excess relative to the protein. Divide this dry powder into three equal portions.

• Add the first portion directly to the protein solution. Vortex gently.

• Self-Validation Check: Immediately check the pH of the reaction using a micro-probe. Imidoester hydrochlorides release HCl upon dissolution, which can crash the pH below 8.0 and halt the reaction[7]. If the pH drops, immediately titrate back to 9.0 using 0.1 M NaOH.

Step 4: Incubation and Subsequent Additions

• Incubate for 20 minutes at room temperature.

• Add the second portion of dry MFH, verify the pH, and incubate for another 20 minutes. Repeat for the third portion.

• Causality: Batch addition ensures a continuous supply of active, non-hydrolyzed imidoester to drive the reaction forward against the sterically hindered site.

Step 5: Quenching and Purification

• Quench the reaction by adding 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM[1][7]. The excess primary amines in Tris will rapidly consume any remaining imidoester.

• Incubate for 15 minutes, then remove byproducts via a desalting column equilibrated with your final assay buffer.

References

• Technical Support Center: Overcoming Steric Hindrance in Multi-Step Conjugations. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHKZiaw8FZEt0Lz82OZKLzl_TPfUT53r-PNQFE41IsGnBwB0B2-0CvgtCubp8kzF2PgV20mRcwBW1-eMLFoWhTANfb-xW8OBaLGK7qFUNbLf5_hCiR6Bno475Q_PgGNcStgVOKQqT2_-T3NOllkTD1taYNEWDzNXBjlp-wQpQPBrhLwhXozYXc_uFlhodyXsZTYkJ9tTOusD1-olNqkwuTp3D-0NLR7Dyu1gQ=]
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Sources

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Advanced Bioconjugation Support Center: Ethyl Butyrimidate Modification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding imidoester chemistry. Ethyl butyrimidate (EB) is a monofunctional imidoester highly valued for its ability to amidinate primary amines (lysine residues and N-termini) while preserving the native positive charge and isoelectric point (pI) of the protein[1]. However, its rapid hydrolysis rate requires precise control over molar ratios and reaction conditions. This guide provides the mechanistic causality behind these parameters to ensure reproducible modifications.

Visualizing the Kinetic Competition

Logical relationship between protein concentration, amine availability, and required molar excess.

Section 1: The Chemistry & Causality of Molar Ratios (FAQ)

Q1: Why does ethyl butyrimidate require a significantly higher molar excess compared to NHS-ester reagents? A1: The requirement for a massive molar excess stems from the "all-against-all" kinetic competition between aminolysis (the desired modification) and hydrolysis (reagent degradation)[2]. Imidoesters react rapidly with amines at alkaline pH, but they have exceptionally short half-lives in aqueous buffers[1]. Because hydrolysis is a first-order decay process relative to the reagent, while aminolysis is second-order, a high molar excess—often 100- to 1000-fold at low protein concentrations[3]—is required to drive the amidination forward before the reagent becomes inactive.

Q2: How do I calculate the baseline molar ratio for my specific protein? A2: A critical error in bioconjugation is calculating the ratio based on total protein molarity. The ratio must be calculated based on surface-accessible primary amines.

• Formula: Reagent Mass = (Protein Mass / Protein MW) × (Target Molar Excess) × (Number of Available Lysines) × (Reagent MW) For example, if your protein has 20 surface lysines, a "10x molar excess" actually means 200 moles of ethyl butyrimidate per mole of protein. A 10- to 50-fold molar excess of reagent to protein is merely a generic starting point[4]; true optimization requires accounting for amine density.

Section 2: Troubleshooting Sub-Optimal Modification (Q&A)

Q3: I am using a 500:1 molar excess, but my modification efficiency is still below 30%. What is the mechanistic failure here? A3: This is a classic symptom of pH mismatch or buffer interference.

• pH Kinetics: Amidine formation is favored between pH 8.0 and 10.0[1]. However, at pH 8.0, the ε-amino groups of lysine (pKa ~10.5) are predominantly protonated, rendering them poor nucleophiles. Pushing the pH to 8.5–9.0 exponentially increases the concentration of the reactive, unprotonated amine species, making the reaction significantly more efficient[3].

• Buffer Interference: Ensure you are not using Tris or glycine buffers. These contain primary amines that will aggressively consume the ethyl butyrimidate, acting as a sink for your reagent[5].

Q4: My protein is precipitating immediately after adding the ethyl butyrimidate. How do I fix this? A4: Because EB preserves the positive charge of the modified amine[1], precipitation is rarely due to a global charge shift. Instead, it is usually caused by a localized pH drop . Ethyl butyrimidate is supplied as a hydrochloride salt. Adding a massive molar excess of this salt can rapidly crash the pH of your buffer, leading to isoelectric precipitation of the protein.

• Solution: Always use a high-capacity buffer (e.g., 100 mM Sodium Borate) and verify the pH immediately after reagent addition.

Data Presentation: Quantitative Guidelines for Optimization

To streamline your experimental design, reference the table below to adjust your molar ratios based on your starting protein concentration.

Protein Concentration (mg/mL)	Amine Availability	Recommended Molar Excess (Reagent:Amine)	Optimal Buffer pH	Hydrolysis Risk
> 5.0	High	10:1 to 50:1	8.0 – 8.5	Low
1.0 – 5.0	Moderate	50:1 to 100:1	8.5	Moderate
< 1.0	Low	100:1 to 1000:1	8.5 – 9.0	High

Section 3: Self-Validating Protocol for Ethyl Butyrimidate Amidination

To guarantee trustworthiness in your results, your protocol must be a self-validating system. The following methodology incorporates critical checkpoints to confirm both the absence of interfering agents and the final degree of modification.

Self-validating workflow for ethyl butyrimidate modification and amine quantification.

Step-by-Step Methodology

Step 1: Preparation of the Protein Matrix

• Dialyze or desalt the protein into 100 mM Sodium Borate, pH 8.5.

• Self-Validation Checkpoint: Test the final dialysate (without protein) using a TNBS (2,4,6-trinitrobenzene sulfonic acid) assay to ensure zero background amine contamination from previous buffers.

Step 2: Reagent Solubilization

• Weigh the ethyl butyrimidate hydrochloride immediately before use. Dissolve it in anhydrous DMSO to create a 10x concentrated stock.

• Causality: Ambient moisture in the vial will pre-hydrolyze the reagent. Using anhydrous DMSO prevents premature degradation before it contacts the aqueous protein solution.

Step 3: Controlled Amidination

• Add the EB stock to the protein solution dropwise while vortexing gently. Achieve the target molar ratio (refer to the Data Presentation table). Ensure the final DMSO concentration does not exceed 5% (v/v) to prevent solvent shock.

• Incubate at room temperature for 30–60 minutes.

• Causality: The reaction is rapid; extended incubation beyond 60 minutes only leads to hydrolysis, not further modification[4].

Step 4: Quenching and Desalting

• Quench the reaction by adding 1 M Tris-HCl, pH 8.0 to a final concentration of 50 mM. Incubate for 15 minutes. The primary amines in Tris will consume any remaining active imidoester.

• Desalt the sample using a size-exclusion spin column equilibrated in your final storage buffer to remove the quenched reagent and DMSO.

Step 5: Validation of Modification Degree

• Self-Validation Checkpoint: Perform a Fluorescamine or TNBS assay on the modified protein alongside an unmodified control of the exact same concentration. The reduction in fluorescent or absorbance signal directly correlates to the number of successfully amidinated lysines, confirming your molar ratio was optimal.

References

• Title: Protein Cross-linkers handbook and selection guide | Source: The Wolfson Centre for Applied Structural Biology | URL: [Link]

• Title: Kinetic principles of chemical cross-link formation for protein–protein interactions | Source: PMC (National Institutes of Health) | URL: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]

Reference Data & Comparative Studies

Application Guide: Monofunctional Ethyl Butyrimidate vs. Bifunctional Imidoesters in Protein Modification

For structural biologists and drug development professionals, the chemical modification of proteins is a delicate balancing act between achieving the desired conjugation and preserving the native conformation of the target molecule. Imidoesters represent a highly specialized class of amine-reactive reagents that offer a unique advantage over traditional N-hydroxysuccinimide (NHS) esters: they preserve the positive charge of the modified lysine residue [1].

This guide provides an objective, data-backed comparison between monofunctional imidoesters (specifically Ethyl Butyrimidate) and bifunctional imidoesters (such as DMA, DMP, and DMS), detailing their mechanistic causality, optimal applications, and self-validating experimental protocols.

Mechanistic Foundations of Imidoester Chemistry

Imidoesters react exclusively with primary amines—specifically the ε-amino groups of lysine residues and the N-terminal α-amines of polypeptides—to form amidine bonds[1].

The Causality of Charge Preservation: The fundamental reason imidoesters are favored for sensitive structural studies is their effect on the protein's isoelectric point (pI). The native ε-amino group of lysine has a pKa of ~10.5. When modified by an NHS ester, this amine is converted to an amide, neutralizing the positive charge and often leading to decreased solubility or protein denaturation. In contrast, amidination via an imidoester yields an amidine linkage with a pKa of ~12.5. This ensures that the modified residue remains protonated at physiological pH, preserving the protein's native electrostatic landscape and structural integrity[1].

Figure 1: Reaction mechanism of lysine amidination by an imidoester.

Comparative Analysis: Monofunctional vs. Bifunctional

The choice between a monofunctional and a bifunctional imidoester dictates whether you are probing individual residue function or mapping macromolecular architecture.

Monofunctional Imidoesters: Ethyl Butyrimidate (EB)

Ethyl butyrimidate (C₄H₁₀N₂) features a single reactive imidoester group.

• Primary Function: Acts as a "capping" agent. It adds a butyramidine group to a lysine residue without linking it to another molecule.

• Application Causality: EB is used to probe the functional necessity of specific lysines. Because the charge is preserved, any loss of protein function post-modification can be confidently attributed to the added steric bulk of the butyryl group rather than a disruptive electrostatic change. It is also used to block highly reactive lysines prior to a secondary crosslinking step.

Bifunctional Imidoesters: DMA, DMP, and DMS

Homobifunctional imidoesters contain two reactive groups separated by an alkyl spacer arm of defined length[2].

• Primary Function: Forms intra- or inter-molecular crosslinks between adjacent lysines.

• Application Causality: These reagents are the gold standard for verifying the quaternary structure of oligomeric enzymes[2]. By acting as a molecular "ruler," reagents like Dimethyl Suberimidate (DMS) stabilize protein-protein interactions. For example, DMS has been famously used to map the topography of poliovirus capsid proteins, proving the direct neighborhood of VP1 and VP3 by stabilizing the complex for downstream SDS-PAGE analysis[3].

Figure 2: Divergent workflows for monofunctional vs bifunctional imidoester modification.

Quantitative Data Comparison

To select the appropriate reagent, researchers must account for the spatial distance between target lysines. The table below summarizes the core properties of common imidoesters[2].

Reagent	Type	Spacer Arm Length	Primary Application	Effect on Protein Charge
Ethyl Butyrimidate (EB)	Monofunctional	N/A	Lysine capping, active site probing	Preserved (pKa ~12.5)
Dimethyl Adipimidate (DMA)	Bifunctional	8.6 Å	Inter-subunit crosslinking	Preserved (pKa ~12.5)
Dimethyl Pimelimidate (DMP)	Bifunctional	9.2 Å	Antibody-Protein A crosslinking	Preserved (pKa ~12.5)
Dimethyl Suberimidate (DMS)	Bifunctional	11.0 Å	Quaternary structure determination	Preserved (pKa ~12.5)

Self-Validating Experimental Protocols

Critical Pre-Requisite: Imidoesters are highly susceptible to hydrolysis in aqueous environments. Reagents must be stored desiccated and dissolved immediately prior to use[2]. Furthermore, the reaction requires the target amine to be unprotonated; therefore, buffers must be maintained at pH 8.0–9.0[2]. Never use Tris buffer during the reaction phase , as its primary amine will competitively quench the imidoester.

Protocol A: Monofunctional Capping with Ethyl Butyrimidate (EB)

This protocol is designed to block lysine residues while verifying the extent of modification via mass spectrometry.

• Buffer Exchange: Dialyze the target protein into an amine-free buffer (e.g., 0.1 M Sodium Borate or 0.2 M Triethanolamine, pH 8.5).

• Reagent Preparation: Immediately before use, dissolve Ethyl Butyrimidate hydrochloride in the reaction buffer to a final concentration of 10–50 molar excess relative to the target lysines.

• Reaction: Add the EB solution to the protein. Incubate at room temperature for 1 to 2 hours with gentle agitation.

• Quenching: Terminate the reaction by adding 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. The excess primary amines in Tris will rapidly consume any unreacted EB.

• System Validation (Mass Spectrometry): Analyze the modified protein via Intact Mass Spectrometry. A successful reaction will yield a mass shift of +70 Da for every lysine residue successfully modified with a butyramidine group.

Protocol B: Oligomer Stabilization with Dimethyl Suberimidate (DMS)

This protocol utilizes DMS to covalently lock oligomeric proteins, allowing their native stoichiometry to be visualized on an SDS-PAGE gel[4].

• Buffer Exchange: Dialyze the protein (at a concentration of 1 mg/mL) into 0.2 M Triethanolamine buffer, pH 8.5[4].

• Reagent Preparation: Dissolve DMS in the same buffer to a concentration of 1 to 6 mg/mL. Note: Adjust the pH back to 8.5 with NaOH if the addition of the hydrochloride salt lowers it[2].

• Crosslinking: Mix the protein and DMS solutions. Allow the crosslinking reaction to proceed for 3 hours at room temperature[2].

• Quenching & Denaturation: Terminate the reaction by adding an equal volume of Laemmli sample buffer containing 0.1% bromophenol blue and heat at 95°C for 5 minutes[2].

• System Validation (SDS-PAGE): Resolve the mixture on a 5% to 20% gradient SDS-polyacrylamide gel[2]. A self-validating successful crosslink of an oligomer (e.g., a tetramer) will display a distinct "ladder" of bands representing the monomer, crosslinked dimer, trimer, and tetramer, with molecular weights equal to integral multiples of the protomer mass[4].

References

• Topographical studies on poliovirus capsid proteins by chemical modification and cross-linking with bifunctional reagents. Journal of General Virology. 3

• How to cross-link proteins. Kansas State University. 2

• Use of Dimethyl Suberimidate, a Cross-Linking Reagent, in Studying the Subunit Structure of Oligomeric Proteins. Proceedings of the National Academy of Sciences (PNAS). 4

• Butanimidamide (CAS 107-90-4) - High-Purity Reagent. Benchchem.

• Methyl benzimidate | 7471-86-5. Benchchem. 1

Sources

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• 2. ksre-fgsc-p.prod.aws.ksu.edu [ksre-fgsc-p.prod.aws.ksu.edu]
• 3. Topographical studies on poliovirus capsid proteins by chemical modification and cross-linking with bifunctional reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Assessing Protein Structural Integrity Post-Ethyl Butyrimidate Treatment: A Comparative Guide

Executive Summary & Mechanistic Grounding

In protein structural biology and bioconjugation, the modification of primary amines (such as the ε-amino group of lysine residues and the N-terminus) is a foundational technique. However, the choice of modifying reagent profoundly impacts the structural integrity of the target protein.

Ethyl butyrimidate (EB) is a monofunctional imidoester widely used to amidinate primary amines. The critical advantage of imidoester chemistry is its ability to preserve the native electrostatic microenvironment of the protein. When an imidoester reacts with a primary amine, it forms an amidine bond. Because this amidine bond is protonated at physiological pH, the modified residue retains a positive charge, closely mimicking the original lysine[1].

In contrast, the most common alternatives—N-hydroxysuccinimide (NHS) esters —react with amines to form stable, but neutral, amide bonds[2]. This masks the positive charge of the lysine side-chain, altering the protein's isoelectric point (pI) and potentially disrupting critical salt bridges or exposing hydrophobic cores, which can lead to conformational shifts or aggregation. Furthermore, aggressive carbonyl reagents like formaldehyde (FA) , while popular for fixation, condense amines via Mannich reactions and have been shown to induce rapid and substantial structural changes, including dose-dependent aggregation[3].

As a Senior Application Scientist, I advocate for a self-validating, multi-orthogonal approach to assess structural integrity post-treatment. This guide details the causal mechanisms, comparative performance, and rigorous experimental protocols required to evaluate protein stability following EB treatment versus industry-standard alternatives.

Mechanistic Pathways: Charge Preservation vs. Neutralization

Understanding the causality behind structural degradation begins at the chemical level. Proteins fold into their lowest energy states driven by a delicate balance of hydrophobic interactions, hydrogen bonding, and electrostatic forces (salt bridges). Lysine residues, being highly prevalent and positively charged at pH 7.4, frequently participate in these surface electrostatic networks.

• Imidoester Pathway (Ethyl Butyrimidate): Reacts rapidly with amines at alkaline pH (optimally between pH 8–10) to form amidine bonds[1]. The preservation of the positive charge ensures that surface hydration and electrostatic repulsion between protein monomers remain intact, preventing non-specific aggregation.

• NHS-Ester Pathway (e.g., Sulfo-NHS Acetate): Forms a neutral amide bond[2]. The loss of positive charge can lead to localized unfolding. If multiple lysines are modified, the cumulative loss of charge often lowers the solubility limit of the protein, driving precipitation.

Mechanistic divergence of amine modification: Imidoester charge preservation vs. NHS-ester neutralization.

Comparative Performance Data

To objectively evaluate EB against alternatives, we must look at the structural outcomes across multiple analytical modalities. The table below synthesizes expected quantitative and qualitative data based on established biophysical assessments.

Parameter	Ethyl Butyrimidate (Imidoester)	Sulfo-NHS Acetate (NHS Ester)	Formaldehyde (Aldehyde)
Bond Formed	Amidine	Amide	Schiff Base / Methylene Bridge
Charge at pH 7.4	Positive (+1) (Preserved)	Neutral (0) (Abolished)	Preserved (but crosslinks heavily)
Reaction Optimal pH	8.5 – 9.0	7.2 – 8.5	7.0 – 8.0
Secondary Structure (CD)	>95% Native α/β content retained	10-30% loss of α-helicity (dose-dependent)	Substantial distortion / signal loss
Oligomeric State (SEC-MALS)	Monomeric (Native state preserved)	Prone to multimerization / aggregation	High molecular weight aggregates[3]
Enzymatic Activity	Highly preserved (>85%)	Reduced (50-80% retained)	Severely compromised (<20%)
Primary Use Case	Structural studies, charge-preserving controls	Bioconjugation, labeling	Tissue fixation, harsh crosslinking

Self-Validating Experimental Protocols

A robust protocol must be self-validating. This means every modification step must be paired with an orthogonal analytical technique to confirm both the extent of modification and the structural consequence.

Phase 1: Controlled Protein Modification

Causality Note: Imidoesters have short half-lives in aqueous solutions and their reactivity increases at higher pH. We use pH 8.5 to balance optimal amidine formation against the risk of alkaline-induced protein denaturation[1].

• Buffer Exchange: Dialyze the native protein (1-2 mg/mL) into an amine-free buffer (e.g., 100 mM Sodium Borate, 150 mM NaCl, pH 8.5). Do not use Tris or glycine buffers, as their primary amines will competitively quench the reagent[4].

• Reagent Preparation: Prepare a fresh 100 mM stock of Ethyl Butyrimidate-HCl in anhydrous DMSO. (Imidoesters hydrolyze rapidly; prepare immediately before use).

• Incubation: Add EB to the protein at a 50-fold molar excess. Incubate at 25°C for 60 minutes.

• Quenching: Terminate the reaction by adding 1M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

• Purification: Remove excess reagent and quench byproducts via Zeba™ Spin Desalting Columns, exchanging the protein into standard PBS (pH 7.4) for downstream analysis.

Phase 2: Structural Integrity Assessment Pipeline

To prove that EB preserves structural integrity better than NHS esters, execute the following analytical pipeline on both the EB-treated protein, an NHS-ester treated control, and an unmodified native control.

• Intact Mass Spectrometry (LC-MS):

  • Purpose: Quantify the number of modified lysines.

  • Validation: Ensures that any observed structural differences are due to the type of chemistry, not a difference in the extent of modification.

• Far-UV Circular Dichroism (CD) Spectroscopy:

  • Purpose: Assess secondary structure.

  • Method: Scan from 190 nm to 260 nm at 20°C.

  • Expected Outcome: EB-treated proteins will show overlapping spectra with the native control, whereas NHS-treated proteins often show a flattened curve at 208 nm and 222 nm, indicating loss of α-helical content.

• SEC-MALS (Size Exclusion Chromatography with Multi-Angle Light Scattering):

  • Purpose: Determine absolute molecular weight and detect soluble aggregates.

  • Method: Run 100 µg of protein over an analytical SEC column coupled to a MALS detector.

  • Expected Outcome: Charge neutralization via NHS esters often induces a shift to earlier elution volumes (aggregation), while EB-treated proteins maintain their native monomeric retention time and polydispersity index.

Orthogonal analytical workflow for self-validating structural integrity assessment.

Conclusion & Best Practices

When designing experiments that require amine modification—whether for blocking, labeling, or as a control for crosslinking studies—the physicochemical consequences of the chosen reagent must be rigorously evaluated.

Ethyl butyrimidate stands out as a superior choice when structural preservation is paramount. By converting primary amines to amidines, EB maintains the native positive charge at physiological pH[5]. As demonstrated by SEC-MALS and CD spectroscopy workflows, this charge preservation prevents the localized unfolding and hydrophobic aggregation frequently observed with NHS-ester driven charge neutralization or formaldehyde-induced structural distortion[3].

Key Takeaway for Scientists: Always align your bioconjugation chemistry with your structural requirements. If downstream functional assays or structural biology techniques (like Cryo-EM or X-ray crystallography) are required, imidoesters like EB offer a significantly wider thermodynamic safety margin than traditional NHS esters.

References

• National Institutes of Health (PMC). "Chemical cross-linking in the structural analysis of protein assemblies." nih.gov. Available at:[Link]

• National Institutes of Health (PMC). "Cross-Linking and Mass Spectrometry Methodologies to Facilitate Structural Biology." nih.gov. Available at:[Link]

• ACS Publications. "Effects of Chemical Cross-Linking on the Structure of Proteins and Protein Assemblies." acs.org. Available at:[Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

NMR Characterization of Ethyl Butyrimidate Modified Peptides: A Comparative Guide

As peptide therapeutics and complex biologics dominate modern drug development, understanding their solution-state conformations via Nuclear Magnetic Resonance (NMR) spectroscopy is critical. However, primary amines—such as lysine side chains and N-termini—present a unique challenge. Their protons undergo rapid solvent exchange with water, rendering them nearly invisible in standard heteronuclear NMR experiments[1].

To overcome this, researchers frequently employ chemical modifications to introduce NMR-observable probes or to stabilize the peptide. The critical decision lies in choosing a modification that does not destroy the peptide's native biologically active conformation. This guide objectively compares Ethyl Butyrimidate (EBI) amidination against traditional alternatives (NHS-acetylation and reductive methylation), detailing the causality behind experimental choices, NMR performance data, and self-validating protocols.

Mechanistic Overview: The Causality of Charge Retention

The primary amines of lysine residues are protonated at physiological pH, carrying a positive charge that is frequently involved in critical salt bridges or solvent interactions. Modifying these amines alters the local electrostatic environment, which can trigger cascading structural perturbations.

• Amidination via Ethyl Butyrimidate (EBI): Imidoester crosslinkers and modifiers, such as EBI, react specifically with primary amines under alkaline conditions to form amidine bonds[2]. The resulting amidine retains a positive charge at physiological pH (pKa ~11), which preserves native salt bridges and maintains peptide solubility[3].

• Acetylation via NHS-Acetate: This is the most common amine modification. However, it converts the basic amine into a neutral amide. This neutralization abolishes electrostatic interactions, often leading to partial unfolding of the peptide.

• Reductive Methylation: Utilizing 13 C-formaldehyde and a reducing agent (e.g., NaCNBH 3​ ), this method introduces methyl groups while retaining the positive charge[4]. While excellent for introducing 13 C NMR probes, the resulting dimethylamine is sterically bulky and can disrupt tight protein-protein interaction interfaces.

Fig 1. Chemical pathways of peptide amine modifications and their impact on electrostatic charge.

Comparative NMR Performance Data

When evaluating these modifications via NMR, we look at two primary factors: Chemical Shift Perturbations (CSPs) of the backbone amides (which indicate global structural changes) and the specific chemical shifts of the modified lysine side chain (the local reporter).

Because EBI modification preserves the native charge, global backbone CSPs are typically negligible compared to the massive shifts observed upon acetylation[3]. The local NMR signature of EBI modification is driven by the electron-withdrawing nature of the amidinium group, which deshields the adjacent ϵ -CH 2​ protons, shifting them downfield.

Table 1: Quantitative Comparison of Amine Modifications for NMR

Parameter	Native (Unmodified)	EBI Amidination	NHS-Acetylation	13 C-Reductive Methylation
Charge Status (pH 7.4)	+1	+1 (Retained)	0 (Neutralized)	+1 (Retained)
Mass Shift ( Δ Da)	0	+69.06	+42.01	+28.03 (Dimethyl)
Lys ϵ -CH 2​ 1 H Shift	~3.00 ppm	~3.30 ppm	~3.15 ppm	~2.95 ppm
Lys ϵ -CH 2​ 13 C Shift	~40.0 ppm	~42.5 ppm	~39.5 ppm	~43.0 ppm (Methyl 13 C)
Backbone Amide CSPs	N/A	Low (Localized)	High (Global unfolding)	Low to Moderate
Steric Hindrance	None	Low (Linear aliphatic tail)	Low	High (Branched methyls)
Primary NMR Use Case	Baseline structure	Structure preservation & tracking	Charge neutralization studies	Direct 13 C-probe tracking

Self-Validating Experimental Protocol: EBI Modification & NMR Prep

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates deliberate causality in buffer selection and internal checkpoints to verify success before committing to expensive, time-consuming multidimensional NMR acquisition.

Phase 1: EBI Modification Reaction

Causality Check: Imidoesters require the primary amine to be unprotonated (nucleophilic) to react, necessitating an alkaline pH. However, at high pH, the imidoester rapidly hydrolyzes. A pH of 8.5–9.0 provides the optimal kinetic balance. Furthermore, the buffer must be strictly amine-free (e.g., avoid Tris) to prevent the buffer from outcompeting the peptide for the EBI reagent[2].

• Buffer Preparation: Prepare a 100 mM Sodium Borate buffer, pH 8.5.

• Peptide Solubilization: Dissolve the target peptide to a final concentration of 1–2 mM in the borate buffer.

• Reagent Addition: Weigh Ethyl Butyrimidate Hydrochloride (EBI-HCl). Add EBI-HCl directly to the peptide solution to achieve a 20-fold molar excess per primary amine.

• Incubation: Vortex gently and incubate at room temperature (20–25°C) for 1.5 hours. Maintain the pH at 8.5 using dilute NaOH if the addition of EBI-HCl drops the pH.

• Quenching: Add 1M Tris-HCl (pH 8.0) to a final concentration of 50 mM to quench unreacted EBI.

Phase 2: Purification and Validation (Checkpoint)

Self-Validation Check: Do not proceed to NMR without confirming mass addition.

• Purification: Purify the modified peptide using Reverse-Phase HPLC (C18 column) using a standard Water/Acetonitrile gradient with 0.1% TFA.

• Lyophilization: Collect the product peak and lyophilize to a dry powder.

• Mass Spectrometry: Analyze a micro-aliquot via MALDI-TOF or LC-MS. You must observe a mass shift of +69 Da per modified amine.

Phase 3: NMR Sample Preparation & Acquisition

• Solvent Reconstitution: Dissolve the lyophilized, modified peptide in 500 μ L of NMR buffer (e.g., 20 mM Sodium Phosphate, pH 6.0, 90% H 2​ O / 10% D 2​ O). Causality: A slightly acidic pH (6.0) is chosen for NMR to slow down the solvent exchange rate of the backbone amide protons, making them visible in 2D spectra[1].

• 1D 1 H NMR Internal Control: Acquire a standard 1D 1 H spectrum.

  • Validation: Verify the disappearance of the native Lysine ϵ -CH 2​ multiplet at ~3.00 ppm and the appearance of the deshielded amidine-adjacent ϵ -CH 2​ at ~3.30 ppm. The presence of new aliphatic multiplets (from the butyryl tail) at ~1.6 ppm and ~0.9 ppm confirms the modification.

• 2D Acquisition: Proceed with 2D TOCSY (Total Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) to assign the modified spin systems and assess structural integrity. The cross-peaks between the amidine NH protons and the butyryl tail can be mapped to confirm spatial orientation.

Conclusion

For researchers requiring structural characterization of peptides where primary amines are functionally critical, Ethyl Butyrimidate amidination offers a superior alternative to acetylation. By preserving the native positive charge, EBI maintains the delicate electrostatic balance of the peptide, preventing the artifactual unfolding often seen with NHS-esters[3]. When combined with rigorous, self-validating preparation protocols, EBI-modified peptides yield high-fidelity NMR data that accurately reflects their native biological conformations.

References

• Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) -[Link]

• Utilization of lysine 13C-methylation NMR for protein–protein interaction studies - Springer / NAIST -[Link]

• Heteronuclear NMR Spectroscopy for Lysine NH3 Groups in Proteins: Unique Effect of Water Exchange on 15N Transverse Relaxation - G Marius Clore FRS -[Link]

Sources

• 1. gmclore.org [gmclore.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]
• 4. bsw3.naist.jp [bsw3.naist.jp]

ethyl butyrimidate vs NHS esters for primary amine reactivity

Beyond Amide Bonds: A Comparative Guide to Primary Amine Reactivity Using Ethyl Butyrimidate vs. NHS Esters

Introduction: The Amine-Reactive Landscape

As a Senior Application Scientist in bioconjugation, I frequently encounter a recurring dilemma: researchers default to N-hydroxysuccinimide (NHS) esters for primary amine labeling, only to find their target protein precipitates, aggregates, or loses biological activity. The culprit is almost always charge neutralization.

Lysine residues, predominantly located on the solvent-exposed surfaces of proteins, carry a positive charge at physiological pH. NHS ester conjugation converts these basic amines into neutral amides. When charge preservation is critical to a protein's structural integrity, solubility, or receptor-ligand interactions, imidoesters like ethyl butyrimidate offer a powerful alternative by forming positively charged amidine bonds.

This guide objectively compares the mechanistic performance, reaction conditions, and experimental workflows of ethyl butyrimidate versus NHS esters, providing a self-validating framework for your bioconjugation strategies.

Mechanistic Divergence: Amidine vs. Amide Formation

Understanding the causality behind reagent selection requires a deep dive into the underlying reaction chemistry.

NHS Esters (Active Esters): NHS esters undergo nucleophilic acyl substitution with primary amines (the N-terminus or the ε-amine of lysine) to yield a highly stable amide bond, releasing the NHS leaving group[1]. Because the resulting amide bond lacks a protonatable nitrogen at physiological pH, the original positive charge of the amine is permanently neutralized. While this reaction is highly efficient, the loss of surface charge alters the protein's isoelectric point (pI) and can severely impact hydration shells.

Ethyl Butyrimidate (Imidoesters): Ethyl butyrimidate (CAS 998-97-0) is a monofunctional imidoester[2]. Imidoesters react with primary amines to form an intermediate N-alkyl imidate, which subsequently resolves into an amidine bond[3]. The amidine group has a pKa of approximately 11, meaning it remains fully protonated (positively charged) at pH 7.4. This preserves the native electrostatic microenvironment of the modified protein, preventing aggregation and maintaining binding affinities that rely on electrostatic interactions.

Reaction pathways of primary amines with ethyl butyrimidate (imidoester) and NHS esters.

Quantitative Performance Comparison

To make informed experimental choices, we must evaluate the kinetic and thermodynamic realities of both chemistries. NHS esters are highly reactive but prone to rapid hydrolysis in alkaline environments[4], whereas imidoesters require more alkaline conditions to favor amidine formation over side reactions[3].

Parameter	Ethyl Butyrimidate (Imidoester)	NHS Esters (Active Ester)
Reactive Target	Primary Amines (–NH2)	Primary Amines (–NH2)
Bond Formed	Amidine	Amide
Charge State at pH 7.4	Positively Charged (+1)	Neutral (0)
Optimal Reaction pH	8.5 – 10.0[3]	7.2 – 8.0
Hydrolysis Half-Life (pH 8.0)	Short (Requires high excess)	Minutes[4]
Conjugate Stability	Reversible at very high pH[3]	Highly stable, irreversible[1]

Experimental Workflows & Self-Validating Protocols

A protocol is only as reliable as its internal controls and your understanding of its mechanics. The following methodologies are designed as self-validating systems. The causality of each step is explicitly defined so you can troubleshoot deviations in real-time.

Protocol A: Charge-Preserving Modification with Ethyl Butyrimidate

Objective: Modify surface lysines while retaining native protein solubility and electrostatics.

• Buffer Exchange: Dialyze the protein into 0.1 M Sodium Borate, pH 8.5 to 9.0. Causality: Imidoesters require an alkaline pH to ensure the primary amine is sufficiently deprotonated to attack the imidate carbon. Furthermore, higher pH drives the intermediate N-alkyl imidate directly to the stable amidine, avoiding extraneous cross-linking side reactions that can occur below pH 10[3]. Tris or glycine buffers must be strictly avoided as they contain competing primary amines.

• Reagent Preparation: Dissolve ethyl butyrimidate hydrochloride immediately before use in anhydrous DMSO to a 100 mM stock. Causality: Imidoesters hydrolyze rapidly in aqueous environments. Preparing the stock in a dry organic solvent minimizes pre-reaction degradation.

• Reaction: Add a 10- to 50-fold molar excess of ethyl butyrimidate to the protein solution. Incubate at room temperature for 1 hour.

• Quenching: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes. Causality: The high concentration of primary amines in Tris outcompetes the protein for any remaining unreacted imidoester, halting the reaction at a defined endpoint.

Protocol B: High-Efficiency Amide Formation with NHS Esters

Objective: Achieve maximum conjugation yield where charge loss is tolerated.

• Buffer Exchange: Dialyze the protein into 0.1 M Phosphate-Buffered Saline (PBS), pH 7.4. Causality: NHS esters are highly susceptible to base-catalyzed hydrolysis. At pH 8.0, the half-life of an NHS ester drops to mere minutes[4]. Operating at pH 7.2–7.5 strikes the optimal thermodynamic balance between amine nucleophilicity and reagent stability[1].

• Reagent Preparation: Dissolve the NHS ester in high-quality, anhydrous DMF or DMSO. Causality: DMF must be dried over molecular sieves (e.g., 3 Å), as degraded DMF forms free amines that will instantly consume the NHS ester before it ever reaches your protein[4].

• Reaction: Add a 5- to 20-fold molar excess of the NHS ester. Incubate at room temperature for 30–60 minutes.

• Quenching: Quench with 50 mM Tris or Glycine to terminate the reaction.

Analytical Validation of Charge Preservation

To validate that your protocol functioned as intended, you must prove the presence or absence of charge alteration. Relying solely on mass spectrometry will confirm mass addition, but it will not verify the electrostatic state of the macromolecule.

Self-Validation Logic: Subject both the ethyl butyrimidate-modified and NHS ester-modified proteins to Isoelectric Focusing (IEF) or Ion Exchange Chromatography (IEX).

• NHS Ester Track: You will observe a distinct acidic shift in the protein's isoelectric point (pI) due to the permanent loss of positive lysine charges.

• Ethyl Butyrimidate Track: The pI will remain nearly identical to the unmodified wild-type protein, confirming successful amidine formation and charge preservation.

Workflow for amine modification and validation of charge preservation via Isoelectric Focusing.

Conclusion

While NHS esters remain the gold standard for routine bioconjugation due to their robust amide bond formation and broad commercial availability, they are not a universal panacea. When dealing with delicate proteins prone to aggregation, or when modifying active sites heavily reliant on lysine electrostatics, ethyl butyrimidate provides an elegant, charge-preserving solution. By understanding the mechanistic causality behind these reagents, drug development professionals can engineer bioconjugates with superior stability and functional fidelity.

Sources

• 1. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 2. Ethyl butyrimidate | 998-97-0 | Benchchem [benchchem.com]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. researchgate.net [researchgate.net]

Quantifying Amidination Efficiency of Ethyl Butyrimidate Assays: A Comparative Guide

As drug development and bioconjugation strategies become increasingly sophisticated, the precise modification of protein surfaces is critical. While N-hydroxysuccinimide (NHS) esters are the traditional workhorses for primary amine modification, they convert basic amines into neutral amides, often compromising protein solubility, isoelectric point (pI), and native conformation.

Enter the imidoesters. Reagents like Ethyl Butyrimidate (EB) offer a powerful alternative by reacting with primary amines (such as lysine ε-amines and N-termini) to form amidine bonds. The defining advantage of amidination is that it keeps the global charge of the protein unchanged at physiological pH, as the resulting amidinium group boasts a pKa ≥ 11[1][2].

However, unlike NHS-ester reactions that release a strongly UV-absorbing leaving group, imidoester amidination is spectroscopically silent. As a Senior Application Scientist, I frequently see researchers struggle to validate their EB workflows. This guide provides an authoritative, self-validating framework for quantifying amidination efficiency, objectively comparing EB to alternative reagents, and detailing the exact analytical assays required for success.

Mechanistic Profiling: Imidoesters vs. NHS-Esters

Before quantifying the reaction, we must understand the chemical logic dictating our experimental choices. Imidoesters like EB[3] undergo nucleophilic attack by deprotonated primary amines. This reaction is highly pH-dependent. At pH levels below 8.0, the hydrolysis of the imidoester outpaces the amidination reaction. Conversely, at pH levels above 9.0, while amines are highly reactive, the reagent hydrolyzes almost instantly. Therefore, a tightly controlled pH of 8.5 is the mechanistic sweet spot[4].

Fig 1: Reaction pathways comparing imidoester amidination (charge retention) vs. NHS-ester amidation.

Table 1: Comparative Reagent Profiling

To select the right modifier, we must compare EB against its shorter-chain counterpart, Methyl Acetimidate (MA), and the standard charge-neutralizing NHS-Acetate.

Feature	Ethyl Butyrimidate (EB)	Methyl Acetimidate (MA)	NHS-Acetate
Reactive Group	Imidoester	Imidoester	NHS Ester
Target Residue	Primary Amines	Primary Amines	Primary Amines
Bond Formed	Amidine	Amidine	Amide
Charge Retention	Yes (pKa ~11)	Yes (pKa ~11)	No (Neutralized)
Spacer Length	4 carbons	2 carbons	N/A (Acetylation)
Optimal Reaction pH	8.0 - 9.0	8.0 - 9.0	7.2 - 8.0

The Analytical Strategy: Indirect Quantification via TNBSA

Because EB amidination lacks a chromogenic byproduct, we cannot measure the formation of the amidine bond directly via simple UV-Vis. Instead, we must rely on an indirect depletion assay. We quantify the residual unmodified primary amines on the protein surface using the 2,4,6-Trinitrobenzenesulfonic acid (TNBSA) assay[5][6].

TNBSA reacts specifically with primary amines at pH 8.5 to form a highly chromogenic trinitrophenyl (TNP) derivative that absorbs strongly at 335 nm[7][8]. By comparing the free amine count of the EB-modified protein against an unmodified control, we can accurately calculate the amidination efficiency[9][10].

Fig 2: Step-by-step TNBSA assay workflow for quantifying residual primary amines at 335 nm.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following workflows detail not just the how, but the why behind each critical step to ensure data integrity.

Protocol A: Protein Amidination via Ethyl Butyrimidate

• Buffer Exchange: Dissolve or dialyze your target protein into an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.5).

  • Expert Insight: Never use Tris or glycine buffers. Their primary amines will act as competitive nucleophiles, entirely consuming the EB reagent.

• Reagent Preparation: Immediately before use, dissolve Ethyl Butyrimidate in dry DMSO or directly into the reaction buffer. Imidoesters are highly hygroscopic and susceptible to rapid moisture-induced hydrolysis.

• Reaction: Add a 10- to 50-fold molar excess of EB to the protein solution. Incubate at room temperature for 1 to 2 hours.

• Purification: Remove excess EB and reaction byproducts (such as ethanol) using a size-exclusion desalting column (e.g., PD-10) equilibrated with 0.1 M Sodium Bicarbonate, pH 8.5.

Protocol B: TNBSA Quantification Assay

• Sample Setup: Normalize the concentrations of your unmodified control and EB-modified protein (e.g., 1 mg/mL) in 0.1 M Sodium Bicarbonate, pH 8.5[10]. Prepare a standard curve using Glycine (0 to 20 µg/mL).

• TNBSA Addition: To 0.5 mL of each sample/standard, add 0.25 mL of freshly prepared 0.01% (w/v) TNBSA solution[6][8].

• Incubation: Incubate the mixtures in a water bath at 37°C for exactly 2 hours[7][10].

• Quenching (Critical Step): Add 0.25 mL of 10% Sodium Dodecyl Sulfate (SDS) followed immediately by 0.125 mL of 1 N HCl[7][8].

  • Expert Insight: This is the self-validating mechanism of the assay. TNP-modified proteins become highly hydrophobic and will precipitate out of solution, ruining your absorbance readings. SDS solubilizes these adducts. The HCl drops the pH drastically, protonating any unreacted amines and the TNBSA reagent, instantly halting the reaction to prevent background drift[7][8].

• Measurement: Transfer to a microplate and read the absorbance at 335 nm[8][9].

Data Interpretation and Expected Outcomes

By interpolating the 335 nm absorbance values against your glycine standard curve, you can determine the molar concentration of free amines. Efficiency is calculated as: Amidination Efficiency (%) =[1 - (Free Amines in Modified / Free Amines in Control)] × 100

Table 2: Representative TNBSA Assay Data (Model: Lysozyme)

Lysozyme contains 6 lysine residues + 1 N-terminus = 7 theoretical primary amines.

Sample Condition	Absorbance (335 nm)	Calculated Free Amines	Amidination Efficiency (%)
Unmodified Lysozyme (Control)	0.850	7.0	0%
EB-Modified (10x molar excess)	0.365	~3.0	~57%
EB-Modified (50x molar excess)	0.060	~0.5	~93%
Blank (Buffer Only)	0.015	0.0	N/A

Sources

• 1. Side-chain selective and covalent labelling of proteins with transition organometallic complexes. Perspectives in biology [comptes-rendus.academie-sciences.fr]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl butyrimidate | 998-97-0 | Benchchem [benchchem.com]
• 4. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 5. Bromo-PEG2-NHS ester | Benchchem [benchchem.com]
• 6. 2,4,6-Trinitrobenzenesulfonic acid | 2508-19-2 | Benchchem [benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. biorxiv.org [biorxiv.org]

Comparative Stability Guide: Amidine Linkages vs. Amide Bonds in Drug Design

Target Audience: Researchers, scientists, and drug development professionals.

Mechanistic Foundations of Bond Stability

The selection of a conjugation linkage or peptide backbone surrogate is a critical determinant of a therapeutic's pharmacokinetic (PK) and pharmacodynamic (PD) profile. Among the most fundamental structural motifs are the amide bond and its bioisostere, the amidine linkage . While both offer distinct advantages, their stability profiles under physiological and stressed conditions diverge significantly due to their underlying electronic properties.

The Amide Bond: Kinetic Stability and Resonance

The amide bond is the cornerstone of biological systems, characterized by profound kinetic stability under physiological conditions. This stability is driven by resonance; the delocalization of the nitrogen lone pair into the carbonyl pi-system imparts a partial double-bond character to the C-N bond [1]. Consequently, the uncatalyzed hydrolysis of a standard secondary amide at neutral pH is an exceedingly slow process, with an estimated half-life ranging from 267 to 1,000 years [1, 3].

However, this intrinsic hydrolytic stability does not translate to in vivo persistence. Amide bonds are highly susceptible to enzymatic degradation by proteases [2]. This evolutionary vulnerability necessitates the development of peptidomimetics and alternative bioconjugation linkages for therapeutics requiring extended circulation times.

The Amidine Linkage: A Dynamic Bioisostere

Amidines (-C(=NH)NH-) serve as excellent structural surrogates (bioisosteres) for amide bonds, offering unique electronic properties and a dynamic hydrogen-bonding motif that can switch between donor and acceptor roles depending on the protonation state [5].

Crucially, amidines are significantly more basic than amides. At physiological pH (7.4), the amidine group is predominantly protonated (forming an amidinium ion). This protonation enhances water solubility and shields the electrophilic carbon from nucleophilic attack by water, rendering the linkage highly stable in neutral environments [4]. However, under basic conditions (pH > 9.0), the deprotonated (free-base) amidine becomes susceptible to hydroxide (HO⁻) attack, leading to hydrolysis that cleaves the linkage into a primary amide and an amine [4].

Quantitative Stability Comparison

To objectively evaluate these linkages, we must contrast their performance across varying pH environments and in the presence of proteolytic enzymes.

Property / Condition	Amide Bond	Amidine Linkage	Mechanistic Driver
Uncatalyzed Half-Life (pH 7.4)	~267 - 1,000 years	Highly Stable (Years)	Resonance (Amide) vs. Protonation/Charge Shielding (Amidine)
Half-Life at Basic pH (pH 9.0)	Highly Stable	~300 days	Deprotonation of amidine exposes carbon to HO⁻ attack
Half-Life at Strong Base (pH 13.0)	Moderate (Requires heat)	~15 hours	Rapid hydroxide-mediated hydrolysis of free-base amidine
Susceptibility to Proteases	High (Rapid cleavage)	Low (Resistant)	Lack of active-site recognition for the amidine bioisostere
Charge at Physiological pH	Neutral	Positive (Amidinium)	pKa differences (Amidine pKa ~11-12)

Visualizing the Degradation Pathways

The following diagram maps the divergent stability profiles of amide and amidine linkages under physiological, enzymatic, and basic conditions.

Divergent degradation pathways of amide and amidine linkages under various environmental conditions.

Experimental Workflows for Stability Profiling

To rigorously evaluate the comparative stability of these linkages in a drug development context, empirical validation is required. The following protocols are designed as self-validating systems to isolate hydrolytic and enzymatic variables.

Protocol 1: Accelerated Hydrolytic Stability Assay (pH Gradient)

Objective: To quantify the uncatalyzed hydrolysis rates of amidine vs. amide linkages across a pH gradient, validating the susceptibility of the free-base amidine to hydroxide attack.

Causality & Design Rationale: Because physiological hydrolysis is too slow to measure practically, we accelerate the reaction using a basic pH gradient (pH 7.4, 9.0, 11.0, 13.0). The amidine linkage will demonstrate a pH-dependent degradation curve due to its deprotonation at higher pH, whereas the amide will remain relatively stable across the moderate alkaline range.

Step-by-Step Methodology:

• Sample Preparation: Synthesize matched pairs of a model bioconjugate or peptide containing either a central amide bond or an amidine linkage.

• Internal Standardization (Self-Validation): Spike all samples with a stable, heavy-isotope labeled internal standard (e.g., ¹³C/¹⁵N-labeled stable analog) to correct for LC-MS ionization suppression and injection volume variances.

• Buffer Incubation: Dissolve the compounds to a final concentration of 100 µM in 50 mM buffers: PBS (pH 7.4), Borate (pH 9.0), CAPS (pH 11.0), and NaOH/KCl (pH 13.0). Incubate at 37°C.

• Positive Control (Self-Validation): Run a parallel assay using a known labile ester (e.g., p-nitrophenyl acetate) to confirm buffer activity and analytical sensitivity.

• Time-Course Sampling: Aliquot 50 µL at t = 0, 1h, 4h, 24h, 72h, and 7 days. Quench the high-pH samples immediately by adding an equal volume of 1% formic acid in acetonitrile to halt hydrolysis.

• LC-MS/MS Analysis: Quantify the disappearance of the parent mass and the appearance of the hydrolysis products (for amidines, this yields a primary amide and an amine) [4].

• Data Processing: Plot ln([Parent]/[Parent]₀) vs. time to determine the pseudo-first-order rate constant ( kobs​ ) and calculate the half-life ( t1/2​ ) for each pH condition.

Protocol 2: In Vitro Protease Resistance Assay

Objective: To demonstrate the metabolic stability of the amidine bioisostere against proteolytic cleavage compared to the native amide bond.

Causality & Design Rationale: Proteases have evolved to recognize the specific steric and electronic transition states of the amide bond. Replacing the amide oxygen with an imine nitrogen (amidine) disrupts this recognition, preventing the enzyme's catalytic triad from initiating nucleophilic attack.

Step-by-Step Methodology:

• Enzyme Selection: Prepare a 1 mg/mL solution of Pronase (a broad-spectrum protease mixture) or human serum in simulated physiological fluid (pH 7.4, 37°C).

• Negative Control (Self-Validation): Prepare a parallel solution using heat-inactivated Pronase (boiled at 95°C for 15 mins). This ensures that any observed degradation is strictly enzymatic and not due to spontaneous hydrolysis in the assay matrix.

• Positive Control (Self-Validation): Include a known highly labile native peptide (e.g., Bradykinin) to confirm the proteolytic activity of the active enzyme batch.

• Incubation: Introduce the amide and amidine test compounds (50 µM final concentration) into both the active and heat-inactivated enzyme matrices.

• Sampling & Quenching: Extract 50 µL aliquots at 0, 15 min, 30 min, 1h, 4h, and 24h. Quench the enzymatic activity immediately by adding 150 µL of ice-cold methanol containing 0.1% TFA. Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins.

• Quantification: Analyze the supernatant via UPLC-UV/MS. Calculate the percentage of intact compound remaining relative to the t=0 measurement. The amidine linkage should exhibit >95% stability over 24 hours, whereas the amide bond will exhibit rapid exponential decay.

References

• National Institutes of Health (NIH). "Amide Bond Bioisosteres: Strategies, Synthesis, and Successes." PMC. Available at:[Link]

• MDPI. "Amide Bond Activation of Biological Molecules." Molecules. Available at:[Link]

• Australian National University (ANU) Open Research Repository. "Room temperature hydrolysis of benzamidines and benzamidiniums in weakly basic water." Available at: [Link]

• National Institutes of Health (NIH). "A General Strategy to Install Amidine Functional Groups Along the Peptide Backbone." PMC. Available at:[Link]

Comprehensive HPLC Methodologies for the Analysis of Ethyl Butyrimidate Reaction Products

Introduction & Chemical Grounding

Ethyl butyrimidate (EBI) is a monofunctional imidoester widely utilized in bioconjugation, structural proteomics, and peptide modification (). Unlike N-hydroxysuccinimide (NHS) esters that form neutral amide bonds, imidoesters like EBI react specifically with primary amines (such as lysine side chains and protein N-termini) under alkaline conditions to form amidine bonds ()[1].

Crucially, the resulting N-butyramidine product retains a positive charge at physiological pH (pKa ~12.5) while simultaneously introducing a hydrophobic four-carbon (C4) butyryl chain ()[2]. As a Senior Application Scientist, I emphasize that this dual physicochemical alteration—increased hydrophobicity with conserved electrostatics—dictates the chromatographic behavior of the modified analytes. Understanding this causality is essential for selecting the correct High-Performance Liquid Chromatography (HPLC) modality.

Chromatographic Modalities: A Mechanistic Comparison

1. Reversed-Phase HPLC (RP-HPLC)

• Mechanism & Causality : RP-HPLC separates molecules based on hydrophobic interactions with a non-polar stationary phase (e.g., C18). The covalent addition of the butyryl group via EBI amidination significantly increases the hydrophobicity of the target peptide or metabolite ()[2]. Consequently, EBI-modified products exhibit a predictable and proportional increase in retention time (RT) compared to their native counterparts.

• Best Use Case : Quantifying the extent of modification, separating unreacted EBI by-products (e.g., ethyl butyrate, hydrolyzed EBI), and high-resolution peptide mapping.

2. Strong Cation Exchange (SCX) Chromatography

• Mechanism & Causality : SCX separates analytes based on their net positive charge. Because the amidine bond formed by EBI preserves the positive charge of the original primary amine, the modified peptide retains its electrostatic interaction with the negatively charged sulfonate groups on the SCX stationary phase ()[3]. Unlike NHS-ester amidation—which neutralizes the amine and drastically reduces SCX retention—EBI amidination results in an SCX retention time nearly identical to the unmodified analyte ()[4].

• Best Use Case : Enriching highly basic peptides or separating amidinated products from complex mixtures where charge state preservation is critical for downstream Mass Spectrometry (MS).

3. Hydrophilic Interaction Liquid Chromatography (HILIC)

• Mechanism & Causality : HILIC relies on a polar stationary phase and partitions analytes based on their hydrophilicity. The introduction of the hydrophobic C4 chain by EBI decreases the overall polarity of the molecule. Therefore, EBI-modified products elute earlier (decreased RT) than native primary amines in HILIC separations, though the conserved positive charge maintains some electrostatic interaction with silica-based phases.

• Best Use Case : Analyzing highly polar small-molecule amine metabolites modified by EBI, where RP-HPLC fails to provide adequate retention.

Data Presentation: Method Comparison

HPLC Modality	Stationary Phase	Primary Interaction	Effect of EBI Modification	Resolution for EBI Products	Ideal Application
RP-HPLC	C18 / C8	Hydrophobic	Increased RT (due to C4 chain)	High	Purity analysis, peptide mapping, by-product separation.
SCX	Sulfonate	Electrostatic	Unchanged RT (charge conserved)	Moderate	Enrichment of basic peptides, preserving native charge state.
HILIC	Silica / Amide	Polar / Partitioning	Decreased RT (due to reduced polarity)	High (for polar analytes)	Small polar amine metabolites, orthogonal validation.

Visualizations

Fig 1. Workflow and chromatographic decision tree for EBI-modified protein and peptide products.

Fig 2. Mechanistic interaction of the N-butyramidine group with RP-HPLC and SCX stationary phases.

Experimental Protocol: EBI Modification and RP-HPLC Validation

To ensure scientific integrity, the following protocol represents a self-validating system. By running parallel native and modified samples, the RT shift intrinsically validates the success of the amidination reaction.

Phase 1: Amidination Reaction

• Sample Preparation : Dissolve the target protein/peptide in 50 mM Sodium Borate buffer (pH 8.5–9.5) to a concentration of 1–5 mg/mL. Causality: Amine-free, alkaline buffers are strictly required because imidoesters react specifically with unprotonated primary amines ()[1].

• Reagent Addition : Prepare a fresh 100 mM stock of Ethyl Butyrimidate Hydrochloride in anhydrous DMSO. Add to the protein solution at a 20-fold molar excess over primary amines.

• Incubation : Incubate at room temperature for 60 minutes. Causality: Imidoesters have short half-lives in aqueous solutions; a 60-minute window ensures complete amidination before competitive hydrolysis dominates ()[5].

• Quenching : Terminate the reaction by adding 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. The excess primary amines in Tris will scavenge unreacted EBI.

Phase 2: RP-HPLC Analysis

• Column Selection : Use a high-resolution C18 column (e.g., 2.1 x 150 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phases :

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA acts as an ion-pairing agent to sharpen peaks of positively charged amidines).

  • Solvent B: 0.1% TFA in Acetonitrile.

• Gradient Elution : Run a linear gradient from 5% to 60% Solvent B over 20 minutes at a flow rate of 0.3 mL/min.

• Detection & Validation : Monitor UV absorbance at 214 nm (peptide bonds). Compare the chromatogram of the quenched reaction mixture against a native control. A successful EBI modification is self-validated by the emergence of a new peak eluting at a higher percentage of Solvent B, corresponding to the hydrophobic N-butyramidine product.

References

• Chu F, Thornton DT, Nguyen HT. "Chemical cross-linking in the structural analysis of protein assemblies." Methods (2018). URL:[Link]

• Shortreed MR, et al. "Ionizable Isotopic Labeling Reagent for Relative Quantification of Amine Metabolites by Mass Spectrometry." Analytical Chemistry (2006). URL:[Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Evaluating Enzyme Activity Retention After Ethyl Butyrimidate Labeling: A Comparative Guide

For researchers and drug development professionals, the chemical modification of proteins is a cornerstone technique for elucidating function, tracking interactions, and developing novel therapeutics. Among the arsenal of labeling reagents, ethyl butyrimidate and other imidoesters offer a classic approach for modifying primary amines, such as the ε-amino group of lysine residues. However, a critical question must always be addressed: to what extent does this modification impact the enzyme's catalytic function?

This guide provides an in-depth, objective comparison of methodologies to evaluate enzyme activity retention post-labeling with ethyl butyrimidate. We will explore the causality behind experimental choices, detail self-validating protocols, and present a framework for comparing results against alternative labeling strategies.

The Double-Edged Sword of Amine Modification

Ethyl butyrimidate reacts with primary amines on a protein, primarily the side chains of lysine residues, to form an amidine. This reaction is attractive because it preserves the positive charge of the original amine at physiological pH, which can be crucial for maintaining protein structure and function.[1] Despite this, any chemical modification carries the risk of altering the enzyme's conformation or directly impacting residues within or near the active site, potentially leading to a loss of catalytic activity.[2][3] Therefore, rigorous evaluation of enzymatic function after labeling is not just recommended; it is essential for the valid interpretation of any subsequent experimental results.

A Framework for Evaluating Enzyme Activity Post-Labeling

A robust evaluation of enzyme activity after chemical modification requires a systematic approach. The following workflow provides a comprehensive framework for obtaining reliable and reproducible data.

Caption: Experimental workflow for evaluating enzyme activity retention.

Experimental Protocols: A Step-by-Step Guide

The following protocols are generalized and should be optimized for the specific enzyme and labeling conditions.

Protocol 1: Ethyl Butyrimidate Labeling of an Enzyme

Rationale: This protocol aims to modify the surface-exposed lysine residues of a target enzyme. The choice of buffer is critical; it must be free of primary amines (e.g., Tris) that would compete with the enzyme for the labeling reagent. A borate buffer is a suitable choice.[4] The pH is maintained slightly alkaline to ensure that the lysine residues are deprotonated and thus nucleophilic.

Materials:

• Purified enzyme solution

• 1 M Borate buffer, pH 8.0

• Ethyl butyrimidate hydrochloride

• Reaction buffer (e.g., 50 mM Borate buffer, pH 8.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 7.5)

• Desalting column or dialysis membrane

Procedure:

• Prepare the enzyme solution in the reaction buffer to a final concentration of 1-5 mg/mL.

• Freshly prepare a stock solution of ethyl butyrimidate hydrochloride in the reaction buffer.

• Add the ethyl butyrimidate solution to the enzyme solution to achieve the desired molar excess (e.g., 10-fold, 50-fold, 100-fold molar excess over the enzyme).

• Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.

• Quench the reaction by adding the quenching solution to a final concentration of 100 mM.

• Remove the excess, unreacted labeling reagent and byproducts by passing the reaction mixture through a desalting column or by dialysis against a suitable buffer (e.g., PBS).

• Determine the protein concentration of the labeled enzyme solution.

Protocol 2: Quantifying the Degree of Labeling

Rationale: To correlate the extent of modification with any observed changes in enzyme activity, it is crucial to quantify the number of labels incorporated per enzyme molecule. A common method for this is to react the remaining unmodified primary amines with a reagent like fluorescamine, which becomes fluorescent upon reaction.[5]

Materials:

• Labeled and unlabeled enzyme samples of known concentration

• Fluorescamine solution (in a non-aqueous solvent like acetone)

• Borate buffer, pH 9.0

• Fluorometer

Procedure:

• Prepare a standard curve of the unlabeled enzyme in borate buffer.

• Prepare dilutions of the labeled enzyme in the same buffer.

• To each sample, add the fluorescamine solution and mix rapidly.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Calculate the percentage of modified amines by comparing the fluorescence of the labeled enzyme to the standard curve of the unlabeled enzyme.

Protocol 3: Enzyme Activity Assay

Rationale: The choice of enzyme activity assay depends on the specific enzyme being studied. Spectrophotometric, fluorometric, and luminescent assays are common methods.[6][7][8] It is critical to ensure that the assay conditions (e.g., pH, temperature, substrate concentration) are optimal and consistent across all samples being compared.[7]

Example: Esterase Activity Assay using a Titrimetric Method This assay measures the production of butyric acid from the hydrolysis of ethyl butyrate by monitoring the amount of NaOH required to maintain a constant pH.[4]

Materials:

• Labeled and unlabeled enzyme samples

• 10 mM Borate buffer, pH 8.0

• Ethyl butyrate (substrate)

• Standardized 0.01 N NaOH (titrant)

• pH meter, magnetic stirrer, and thermostated water bath

Procedure:

• In a titration vessel, add 25.0 mL of the borate buffer and equilibrate to 25 °C with stirring.

• Add 0.100 mL of ethyl butyrate and allow the mixture to equilibrate.

• Initiate the reaction by adding a known amount of the enzyme solution (labeled or unlabeled).

• Maintain the pH at 8.0 by titrating with the standardized NaOH solution.

• Record the volume of NaOH added over time.

• Calculate the rate of reaction from the slope of the plot of volume of titrant versus time.

• Enzyme activity (in units/mL) can be calculated using the formula: Units/mL = (mL of NaOH/min) x (Normality of NaOH) x (1000) / (volume of enzyme in mL)

Comparative Data Analysis

Table 1: Hypothetical Data for Esterase Activity After Labeling

Enzyme Sample	Degree of Labeling (moles label/mole enzyme)	Specific Activity (units/mg)	% Activity Retention
Unlabeled Control	0	150	100%
Ethyl Butyrimidate (10x excess)	2.3	135	90%
Ethyl Butyrimidate (50x excess)	8.1	78	52%
Ethyl Butyrimidate (100x excess)	12.5	33	22%
Alternative Labeling Reagent (e.g., NHS-ester)	7.9	65	43%

This table clearly demonstrates the dose-dependent effect of ethyl butyrimidate on enzyme activity. It also allows for a direct comparison with an alternative amine-reactive reagent, such as an N-hydroxysuccinimide (NHS) ester.[9][10]

Alternatives to Ethyl Butyrimidate

While imidoesters are a classic choice, several other classes of reagents are available for labeling primary amines, each with its own advantages and disadvantages.

• N-hydroxysuccinimide (NHS) esters: These are highly reactive and form stable amide bonds. However, they can be more susceptible to hydrolysis than imidoesters.[10]

• Isothiocyanates: These form stable thiourea bonds and are commonly used for creating fluorescently labeled proteins.[9][10]

• Site-Specific Labeling Techniques: For applications where preserving activity is paramount, more advanced techniques that target specific amino acids or utilize enzymatic labeling can be employed.[11][12] These methods offer greater control over the location of the label, minimizing the risk of modifying critical residues.

Caption: Common amino acid targets and corresponding labeling chemistries.

Conclusion

The decision to use ethyl butyrimidate or any other chemical labeling reagent must be accompanied by a thorough evaluation of its impact on enzyme function. By employing a systematic workflow that includes careful labeling, purification, quantification, and activity assessment, researchers can generate reliable data to inform their experimental design and interpretation. The comparison of different labeling reagents and varying molar excesses of the label provides a comprehensive picture of the structure-function relationship of the enzyme . Ultimately, the goal is to achieve the desired level of labeling while retaining a sufficient level of enzymatic activity for the intended downstream applications.

References

• Creative BioMart. (n.d.). Enzyme Activity Assay. Retrieved from [Link]

• PubMed. (1991). Effects of chemical modification on enzymatic activities and stabilities. Retrieved from [Link]

• ACS Publications. (2024). Recent Advances in Enzyme Activity Assay Methods: A Systematic Review of Emerging Technologies and Applications. Analytical Chemistry. Retrieved from [Link]

• SfRBM. (2009). Quantification of protein modification by oxidants. Retrieved from [Link]

• ACS Publications. (2009). Activity-Linked Labeling of Enzymes by Self-Immolative Polymers. Bioconjugate Chemistry. Retrieved from [Link]

• PubMed. (2009). Quantification of protein modification by oxidants. Retrieved from [Link]

• PubMed. (2006). Kinetics of amine modification of proteins. Retrieved from [Link]

• NSF PAR. (2023). Quantitative Analysis and Optimization of Site-Specific Protein Bioconjugation in Mammalian Cells. Retrieved from [Link]

• PMC. (2013). Methods of Measuring Enzyme Activity Ex vivo and In vivo. Retrieved from [Link]

• ResearchGate. (2018). What is a reliable and quick way to label a protein?. Retrieved from [Link]

• PMC. (2019). Ultrafast and selective labeling of endogenous proteins using affinity-based benzotriazole chemistry. Retrieved from [Link]

• PMC. (2019). Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts' Performance under Ultrasonic Irradiation. Retrieved from [Link]

• Taylor & Francis. (n.d.). Ethyl butyrate – Knowledge and References. Retrieved from [Link]

• Longdom Publishing SL. (2023). The Experimental Techniques and Practical Applications of Enzyme Kinetics. Retrieved from [Link]

• Springer. (2017). Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study. Retrieved from [Link]

• PMC. (2022). Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica. Retrieved from [Link]

• PMC. (2018). Recent progress in enzymatic protein labelling techniques and their applications. Retrieved from [Link]

• MDPI. (2019). Protein Chemical Labeling Using Biomimetic Radical Chemistry. Retrieved from [Link]

• TUHH Open Research. (2017). Enzyme kinetics for the transesterification of ethyl butyrate with enzyme beads, coated packing and ultrasound assistance. Retrieved from [Link]

• Grokipedia. (n.d.). Ethyl butyrate. Retrieved from [Link]

• MDPI. (2019). Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts' Performance under Ultrasonic Irradiation. Retrieved from [Link]

• Technology Networks. (2018). Enzyme Structure and Function. Retrieved from [Link]

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• 4. Enzymatic Assay of Esterase [sigmaaldrich.com]
• 5. sfrbm.org [sfrbm.org]
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Safety & Regulatory Compliance

Navigating the Disposal of Ethyl Butyrimidate: A Guide to Safe and Compliant Practices

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of specialized research chemicals is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step protocol for the safe disposal of ethyl butyrimidate, a member of the imidoester family. As a Senior Application Scientist, this document synthesizes technical data with practical, field-tested experience to ensure you can manage this chemical waste stream with confidence and precision.

The Critical Nature of Imidoester Disposal: Understanding the "Why"

Ethyl butyrimidate, like other imidoesters, is a reactive compound. The core of its reactivity lies in the imidoester functional group, which is susceptible to hydrolysis and reaction with primary amines.[1][2] Improper disposal can lead to unintended reactions, the release of potentially harmful byproducts, and non-compliance with regulatory standards. This guide is designed to mitigate these risks by providing a clear, logical, and safe disposal pathway.

Core Principles of Ethyl Butyrimidate Disposal

Disposal of ethyl butyrimidate must adhere to the foundational principles of hazardous waste management: identification, segregation, containment, and proper disposal through a licensed service.[3][4] Due to its reactive nature, it is crucial to treat ethyl butyrimidate as a reactive hazardous waste.[5][6]

Key Disposal Considerations

Parameter	Guideline	Rationale
Waste Classification	Reactive Hazardous Waste	Imidoesters are moisture-sensitive and can react with other chemicals.[1][2]
Segregation	Store separately from acids, bases, and primary amines.	Prevents unintended and potentially vigorous reactions.[1]
Containerization	Use a dedicated, labeled, and sealed container.	Prevents leaks, spills, and exposure.[7]
Disposal Method	Licensed hazardous waste disposal service.	Ensures compliance with local, state, and federal regulations.[8]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the disposal of ethyl butyrimidate, from the point of generation to final pickup.

Step 1: Immediate Waste Segregation and Containment

• Characterize the Waste: Determine if the waste is neat ethyl butyrimidate, a solution, or contaminated materials (e.g., gloves, pipette tips).

• Segregate at the Source: Immediately place any waste containing ethyl butyrimidate into a dedicated waste container. Do not mix it with other chemical waste streams.[9]

• Use Appropriate Containers: The container must be made of a material compatible with ethyl butyrimidate and have a secure, leak-proof lid. The original manufacturer's container, if in good condition, is a suitable choice.[7]

Step 2: Labeling and Storage

• Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "Ethyl Butyrimidate," and the approximate concentration and quantity. Include the date when the first waste was added.[3]

• Designated Storage: Store the sealed waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of laboratory personnel. The SAA should have secondary containment.

Step 3: Disposal Request and Pickup

• Schedule a Pickup: Once the container is full or approaching the accumulation time limit set by your institution, request a pickup from your Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]

• Documentation: Maintain accurate records of the waste generation, including the chemical name, quantity, and date of disposal request.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the key decision points and actions in the ethyl butyrimidate disposal process.

Sources

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• 5. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
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Definitive Guide to Personal Protective Equipment (PPE) for Handling Ethyl Butyrimidate

This guide provides essential, field-proven safety protocols and logistical plans for researchers, scientists, and drug development professionals handling Ethyl butyrimidate and its common salt form, Ethyl butyrimidate hydrochloride. Our objective is to move beyond mere compliance and instill a culture of proactive safety, ensuring that every procedure is a self-validating system of protection. Understanding the causality behind each safety measure is paramount to building the trust and expertise necessary for innovative and safe research.

Hazard Assessment: The "Why" Behind the Protocol

Before handling any chemical, a thorough understanding of its hazard profile is non-negotiable. Ethyl butyrimidate hydrochloride (CAS No. 2208-08-4) is classified under the Globally Harmonized System (GHS) with specific warnings that directly inform our PPE strategy.

According to aggregated data provided to the European Chemicals Agency (ECHA), Ethyl butyrimidate hydrochloride presents the following hazards:

• H315: Causes skin irritation. [1] This indicates that direct contact with the skin can lead to inflammatory reactions.

• H319: Causes serious eye irritation. [1] Splashes or contact with vapors can result in significant damage to the eyes.

• H335: May cause respiratory irritation. [1] Inhalation of dust or vapors can irritate the respiratory tract, leading to discomfort and potential complications.

These classifications are the foundation of our PPE recommendations. We are not just protecting against contact; we are creating an impermeable barrier against specific, documented risks.

Core PPE Requirements: Your First Line of Defense

The selection of PPE is not a matter of preference but a direct response to the chemical's hazard profile. For all work involving Ethyl butyrimidate, the following PPE is mandatory.

Data Presentation: Hazard-PPE Correlation

Hazard Classification	Nature of Risk	Required PPE	Rationale
Skin Irritation (H315)	Direct contact causes inflammation.	Nitrile Gloves , Lab Coat (or chemical-resistant apron)	Prevents skin contact. Nitrile offers good resistance to a range of chemicals. A lab coat protects underlying clothing and skin from incidental splashes.
Serious Eye Irritation (H319)	Splashes or vapors can cause severe eye damage.	Chemical Safety Goggles (ANSI Z87.1 certified) or Face Shield	Goggles provide a seal around the eyes to protect from splashes. A face shield should be used with goggles when there is a significant splash risk.
Respiratory Irritation (H335)	Inhalation of powder or vapors irritates the respiratory tract.	Fume Hood , Respirator (if needed)	All work should be performed in a certified chemical fume hood to control vapor exposure. If a fume hood is not available or work involves significant aerosolization, a NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor) is required.[2][3]

Detailed PPE Specifications

• Eye and Face Protection:

  • Chemical safety goggles that meet ANSI Z87.1 standards are mandatory. They must provide a complete seal around the eyes. Standard safety glasses are insufficient as they do not protect against splashes from the side, top, or bottom.[2]

  • A full-face shield worn over safety goggles is required when handling larger quantities (>50 mL) or when the procedure poses a high risk of splashing.

• Hand Protection:

  • Nitrile gloves are the standard recommendation. Always inspect gloves for tears or punctures before use.

  • Double-gloving is recommended for extended procedures or when handling concentrated solutions.

  • Follow the principle of "proper glove removal technique" to avoid contaminating your hands when doffing gloves.[2] Contaminated gloves should be disposed of immediately as hazardous waste.

• Body Protection:

  • A clean, buttoned flame-retardant lab coat must be worn to protect the skin and street clothes.

  • For procedures with a high splash risk, a chemical-resistant apron made of rubber or neoprene should be worn over the lab coat.

  • Ensure legs are covered (no shorts or skirts) and wear closed-toe shoes made of a non-porous material.

Experimental Protocols: A Self-Validating System

Adherence to a strict, logical workflow minimizes the risk of exposure and contamination. The following protocols provide step-by-step guidance for safe handling.

Protocol 1: PPE Donning (Putting On) Sequence

The donning sequence is designed to progress from the least critical to the most critical items, minimizing contamination of the PPE itself.

• Wash Hands: Thoroughly wash and dry hands.

• Put on Lab Coat: Select the correct size and ensure it is fully buttoned.

• Put on Goggles/Face Shield: Adjust for a secure and comfortable fit.

• Put on Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of the lab coat to create a seal. If double-gloving, don the first pair, then the second.

Protocol 2: PPE Doffing (Taking Off) Sequence

The doffing sequence is the most critical phase for preventing personal contamination. The guiding principle is "dirty-to-dirty, clean-to-clean."

• Remove Outer Gloves (if double-gloved): With your dominant gloved hand, grasp the outside of the other glove at the wrist and peel it off, turning it inside out. Hold the removed glove in your still-gloved hand. Slide the fingers of your now-ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a bag for both gloves. Dispose of them immediately.

• Remove Lab Coat: Unbutton the lab coat. Shrug it off your shoulders, touching only the inside. Fold it so the contaminated outside is folded inward and place it in the designated receptacle.

• Wash Hands: Thoroughly wash and dry hands.

• Remove Goggles/Face Shield: Handle by the strap or sides, avoiding contact with the front surface. Place in the designated area for decontamination.

• Remove Inner Gloves (if applicable): Use the same technique as in Step 1.

• Final Hand Wash: Wash hands thoroughly with soap and water as the final step.

Visualization: Safe Handling & Disposal Workflow

The following diagram illustrates the critical path for safely handling Ethyl butyrimidate, from preparation through disposal.

Caption: Workflow for Safe Handling of Ethyl Butyrimidate.

Operational and Disposal Plans

Emergency Procedures:

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[4]

• Spill: Evacuate non-essential personnel. Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand). Collect the material into a sealed container for hazardous waste disposal. Ensure the area is well-ventilated.[5]

Disposal Plan:

• Contaminated PPE: All disposable PPE (gloves, etc.) that has come into contact with Ethyl butyrimidate must be disposed of as hazardous chemical waste. Do not place it in the regular trash.

• Chemical Waste: Unused or waste Ethyl butyrimidate must be collected in a clearly labeled, sealed container. Dispose of it through your institution's environmental health and safety (EHS) office in accordance with local, state, and federal regulations.[6][7] Do not pour it down the drain.

By integrating this comprehensive understanding of hazards with meticulous operational protocols, you build a resilient safety culture that protects not only yourself and your colleagues but also the integrity of your research.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12235055, Ethyl butyrimidate hydrochloride. Retrieved from [Link]

• Fisher Scientific. (n.d.). Safety Data Sheet: Ethyl butyrate. Retrieved from [Link]

• CPAchem. (2022, July 25). Safety data sheet: Ethyl butyrate. Retrieved from [Link]

• Scientific Polymer Products, Inc. (2017, August 8). Safety Data Sheet: 2-(2-Ethoxyethoxy)ethyl acrylate. Retrieved from [Link]

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